Vanadium(IV)-oxyacetylacetonate

Core Science & Biosynthesis

Electronic Structure, Bonding, and Pharmacological Applications of Vanadium(IV)-Oxyacetylacetonate [VO(acac)₂]

Executive Summary

Vanadium(IV)-oxyacetylacetonate, commonly referred to as vanadyl acetylacetonate or VO(acac)₂, is a prototypical coordination complex that bridges the gap between fundamental transition metal chemistry and advanced pharmacological drug development. Characterized by a 3d1 paramagnetic center and a highly stable square pyramidal geometry, this complex has garnered significant attention for its potent insulin-mimetic properties 1.

This whitepaper provides an in-depth technical analysis of the electronic structure and bonding mechanics of VO(acac)₂, maps its biological signaling pathways relevant to anti-diabetic drug development, and establishes self-validating experimental protocols for its synthesis and spectroscopic characterization.

Electronic Structure and Bonding Mechanics

The electronic architecture of VO(acac)₂ is defined by its oxidation state (+4) and its 3d1 electron configuration. The vanadium atom is coordinated to an axial oxo ligand ( O2− ) and two bidentate acetylacetonate ( acac− ) ligands in the equatorial plane, resulting in a C2v​ symmetric square pyramidal geometry. The metal center sits approximately 0.3 to 0.6 Å above the equatorial plane defined by the four oxygen donor atoms 2.

The Vanadyl (V=O) Axial Bond

The axial V=O bond is exceptionally strong and possesses partial triple-bond character. This is driven by strong σ -interactions between the filled oxygen pz​ orbital and the empty vanadium dz2​ orbital, supplemented by robust π -donations from the oxygen px​ and py​ orbitals into the empty vanadium dxz​ and dyz​ orbitals 3. This intense axial bonding effectively localizes the single unpaired electron entirely within the non-bonding dxy​ orbital, which lies in the equatorial plane between the ligand donor atoms.

Equatorial Metal-Ligand Bonding

The bonding between the V4+ ion and the equatorial acac− ligands is dominated by σ -interactions involving the filled ligand orbitals and the empty dx2−y2​ orbital of the vanadium ion 3. Because the unpaired electron resides in the dxy​ orbital, it experiences minimal direct overlap with the equatorial ligand orbitals, a feature that heavily dictates the complex's Electron Paramagnetic Resonance (EPR) signature.

Quantitative Spectral Data

The electronic absorption spectrum of VO(acac)₂ is characterized by low-intensity d−d transitions in the visible region and high-intensity charge transfer bands in the ultraviolet region 4.

Table 1: Electronic Transitions and Spectral Assignments of VO(acac)₂

Wavenumber ( cm−1 )	Transition Type	Orbital Assignment	Causality / Note
~12,000 - 18,000	d−d Transition	dxy​→dxz​,dyz​	Low intensity; responsible for the blue-green color.
~24,500 - 30,000	Charge Transfer	Ligand → Metal	First charge transfer band; red-shifts upon oxidation.
~33,300	Charge Transfer	Ligand π→ Metal d	High-intensity band dominating the UV region.

Pharmacological Mechanisms: Insulin Mimesis

In drug development, VO(acac)₂ is heavily researched for its potent anti-diabetic efficacy. Unlike endogenous insulin, which binds to the extracellular domain of the insulin receptor (IR), VO(acac)₂ acts intracellularly to amplify and prolong the insulin signaling cascade 5.

The primary mechanism of action is the competitive inhibition of Protein Tyrosine Phosphatase 1B (PTP1B) . PTP1B is the enzyme responsible for dephosphorylating the insulin receptor beta subunit. By inhibiting PTP1B, VO(acac)₂ ensures that the insulin receptor remains in a phosphorylated (active) state for an extended duration. This prolonged activation cascades through Insulin Receptor Substrate-1 (IRS-1), Phosphatidylinositol 3-Kinase (PI3K), and Protein Kinase B (Akt/PKB), ultimately forcing the translocation of GLUT4 transporters to the cell membrane to facilitate glucose uptake 1.

Insulin-mimetic signaling cascade initiated by VO(acac)2 via PTP1B inhibition.

Experimental Protocols & Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems, explaining the strict causality behind each methodological choice.

Protocol A: Anaerobic Synthesis of VO(acac)₂

The synthesis of VO(acac)₂ must be carefully controlled to prevent the oxidation of V4+ back to V5+ , which readily occurs in alkaline or aerated environments [[6]]().

Step-by-Step Methodology:

• Precursor Dissolution: Dissolve 10.8 g of Vanadyl Sulfate ( VOSO4​⋅2H2​O ) in 80 mL of 0.05 M H2​SO4​ under a continuous nitrogen stream.

  • Causality: The acidic medium stabilizes the vanadyl ( VO2+ ) cation. The nitrogen stream displaces dissolved oxygen, preventing premature oxidation.

  • Self-Validation: The solution must exhibit a clear, bright blue color indicative of the hydrated [VO(H2​O)5​]2+ ion. A shift toward green/yellow indicates compromised anaerobic conditions.

• Ligand Introduction: Add 13.0 mL of acetylacetone (Hacac), followed by ~4 mL of ethanol.

  • Causality: Ethanol acts as a homogenizing co-solvent, allowing the hydrophobic organic ligand to interface with the aqueous metal center 7.

• pH-Driven Chelation: Dropwise, add a nitrogen-purged 10% Na2​CO3​ solution until the pH reaches approximately 5.5.

  • Causality: Acetylacetone is a weak acid. The addition of a mild base deprotonates Hacac into the strongly chelating acac− anion, driving the thermodynamic formation of the complex.

  • Self-Validation: The reaction self-validates through a distinct phase change. Exactly at the optimal chelation pH, a voluminous, insoluble blue-green precipitate of neutral VO(acac)₂ will crash out of the solution.

• Isolation: Filter the precipitate under vacuum, wash with cold distilled water to remove Na2​SO4​ byproducts, and dry in a vacuum desiccator.

Step-by-step synthesis workflow for VO(acac)2 highlighting mechanistic causality.

Protocol B: Continuous-Wave X-Band EPR Spectroscopy

Because of the 3d1 configuration ( S=1/2 ) and the 51V nucleus ( I=7/2 , 99.75% natural abundance), VO(acac)₂ yields a highly characteristic EPR spectrum.

Step-by-Step Methodology:

• Sample Preparation: Dissolve purified VO(acac)₂ in anhydrous toluene to a concentration of 1 mM.

  • Causality: Toluene is a non-coordinating solvent. This prevents solvent molecules from binding to the vacant axial position (trans to the oxo group), ensuring the complex remains strictly square pyramidal.

• Cryogenic Freezing: Transfer the solution to a quartz EPR tube and flash-freeze using liquid nitrogen (77 K).

  • Causality: Freezing the sample prevents molecular tumbling. In a liquid state at room temperature, the anisotropic g

    • and A -tensors average out into an isotropic signal. Freezing allows for the resolution of parallel ( ∣∣ ) and perpendicular ( ⊥ ) tensor components.

• Measurement & Validation: Acquire the spectrum at X-band (~9.4 GHz).

  • Self-Validation: The resulting spectrum must exhibit a characteristic 16-line pattern (two overlapping 8-line sets for the parallel and perpendicular orientations), mathematically validating the interaction of the S=1/2 electron with the I=7/2 nuclear spin.

Table 2: EPR Parameters (g-tensors and A-tensors) of VO(acac)₂ 8

Solvent Environment	Dominant Geometry	giso​	Aiso​ (MHz)	Mechanistic Note
Aqueous ( H2​O )	Trans-Isomer (Major)	~1.96	-278	Water coordinates in the trans position relative to the oxo group.
Aqueous ( H2​O )	Cis-Isomer (Minor)	~1.96	-291	Minor conformational isomer in polar protic solvents.
Toluene (Frozen)	Square Pyramidal	~1.97	~280	Pentacoordinated state maintained; limited molecular mobility.

References

• Wikipedia - Vanadyl acetylacetonate.[Link]

• Dove Medical Press - Exploring the Biological Effects of Anti-Diabetic Vanadium Compounds in the Liver, Heart and Brain.[Link]

• National Institutes of Health (PMC) - The Structural Basis of Action of Vanadyl (VO2+) Chelates in Cells.[Link]

• ACS Publications (Inorganic Chemistry) - Electronic Structure of Bis(2,4-pentanedionato-O,O')oxovanadium(IV). A Photoelectron Spectroscopy, Electronic Spectroscopy, and ab Initio Molecular Orbital Study.[Link]

• National Institutes of Health (PMC) - Efficient Synthesis and HPLC-Based Characterization for Developing Vanadium-48-Labeled Vanadyl Acetylacetonate as a Novel Cancer Radiotracer for PET Imaging.[Link]

• RSC Publishing (Inorganic Chemistry Frontiers) - Magnetic and relaxation properties of vanadium(iv) complexes: an integrated 1H relaxometric, EPR and computational study.[Link]

• Sociedade Brasileira de Química (SBQ) - THE SYNTHESIS OF OXOBIS (2,4-PENTANODIONATO)VANADIUM (IV) REVISITED.[Link]

• AIP Publishing (The Journal of Chemical Physics) - Electronic Structure, Spectra, and Magnetic Properties of Oxycations. V. The Electronic Spectra of Some Vanadyl Complexes.[Link]

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• 8. Magnetic and relaxation properties of vanadium( iv ) complexes: an integrated 1 H relaxometric, EPR and computational study - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D2QI02635J [pubs.rsc.org]

vanadium(iv)-oxyacetylacetonate crystal structure and molecular geometry

Vanadium(IV)-Oxyacetylacetonate: Structural Crystallography and Mechanistic Paradigms in Therapeutics

Executive Summary

Vanadium(IV)-oxyacetylacetonate, commonly referred to as vanadyl acetylacetonate or VO(acac)2​ , is a highly stable coordination complex with profound implications in both materials science and pharmacology. As a Senior Application Scientist, I approach VO(acac)2​ not just as a static molecule, but as a dynamic metallochelate whose unique geometric distortions dictate its chemical reactivity and biological efficacy. This whitepaper provides an in-depth technical analysis of its crystal structure, molecular geometry, and its field-proven role as an insulin-mimetic agent and emerging positron emission tomography (PET) radiotracer.

Molecular Geometry and Crystallographic Architecture

The fundamental reactivity of VO(acac)2​ is governed by its d1 electronic configuration, which imparts paramagnetism and dictates a distorted square pyramidal coordination geometry[1]. The central vanadium(IV) ion is coordinated by two bidentate acetylacetonate ( acac− ) ligands that form the equatorial plane, while a strongly bonded vanadyl oxygen occupies the apical axial position[1].

The defining structural feature of this complex is the pronounced trans influence exerted by the apical oxo ligand. The strong V=O double bond draws electron density toward the apical axis, causing the vanadium atom to sit slightly above the basal plane formed by the four equatorial oxygen donors[1]. Consequently, the sixth coordination site (trans to the oxo group) is sterically open but electronically weakened, meaning any Lewis base (e.g., pyridine or solvent molecules) that binds to this site will experience significant bond elongation[1].

In the solid state, VO(acac)2​ molecules pack efficiently without significant intermolecular interactions, crystallizing in the triclinic crystal system[1].

Table 1: Quantitative Structural and Crystallographic Parameters

Parameter	Value
Crystal System	Triclinic[1]
Space Group	P1ˉ (No. 2)[1],
Unit Cell Dimensions	a=7.53 Å, b=8.23 Å, c=11.24 Å[1],
Unit Cell Angles	α=73.0∘ , β=71.3∘ , γ=66.6∘ [1],
Molecules/Unit Cell (Z)	2[1]
Apical V=O Bond Length	∼1.59−1.60 Å[1],[2]
Equatorial V-O Bond Length	∼1.96−1.97 Å[1],[2]

Therapeutic Mechanisms: PTP1B Inhibition

In drug development, organovanadium compounds like VO(acac)2​ are rigorously investigated for their insulin-mimetic properties[3]. The core mechanism of action relies on the competitive and allosteric inhibition of Protein Tyrosine Phosphatase 1B (PTP1B) [4],[5].

PTP1B is a negative regulator of the insulin signaling pathway; it naturally dephosphorylates the beta subunit of the insulin receptor (IR), terminating the signal[3],[5]. Because the vanadyl geometry mimics the transition state of phosphate hydrolysis, VO(acac)2​ binds to the catalytic site of PTP1B[5]. This inhibition prevents the dephosphorylation of the insulin receptor, leading to prolonged activation of downstream substrates such as Insulin Receptor Substrate 1 (IRS-1) and the PI3K/Akt pathway, ultimately driving enhanced cellular glucose uptake[3].

Caption: Insulin-mimetic signaling pathway via VO(acac)2-mediated PTP1B inhibition.

Experimental Methodologies: Synthesis & Characterization

To ensure scientific integrity, protocols must be self-validating. Below are the field-proven methodologies for synthesizing phase-pure VO(acac)2​ and characterizing it for advanced applications, such as 48V -PET radiotracer development.

Protocol A: Synthesis and Crystallization of VO(acac)2​

This workflow relies on aqueous precipitation followed by organic recrystallization to yield phase-pure triclinic crystals[6].

• Reagent Preparation: Dissolve 5.0 g of vanadyl sulfate ( VOSO4​ ) in 25 mL of distilled water. In a separate flask, prepare a mixture of 5 mL acetylacetone ( acacH ) and 10 mL of water.

• pH Modulation (The Causal Step): Slowly add a saturated solution of sodium carbonate ( Na2​CO3​ ) to the acetylacetone mixture. Causality: Acetylacetone has a pKa of ~9.0. The addition of a weak base deprotonates the enol form, driving the equilibrium toward the formation of the reactive acac− anion[6].

• Complexation: Combine the two solutions under continuous stirring. A blue-green precipitate of VO(acac)2​ will immediately form.

• Thermal Control & Isolation: Cool the reaction mixture in an ice bath for 30 minutes. Causality: VO(acac)2​ has negligible solubility in water; lowering the temperature maximizes the precipitation yield while keeping unreacted sodium sulfate byproducts dissolved[6]. Isolate via suction filtration and wash with cold distilled water.

• Crystallization: Dissolve the crude blue-green solid in a minimal volume of a chloroform/methanol (1:1) mixture. Allow the solvent to slowly evaporate at room temperature. Validation: The slow evaporation kinetics allow the molecules to pack into the thermodynamically favored P1ˉ triclinic lattice without trapping solvent molecules, yielding phase-pure crystals[1],.

Caption: Experimental workflow for the synthesis and crystallization of VO(acac)2.

Protocol B: HPLC Characterization for Radiotracer Synthesis

When developing [48V]VO(acac)2​ as a cancer radiotracer for PET imaging, macroscale crystallization is impossible due to the microgram quantities involved. Thus, High-Performance Liquid Chromatography (HPLC) is required[7],[8].

• Mobile Phase Preparation: Prepare a gradient mobile phase of 40% to 60% acetonitrile (MeCN) in water, supplemented with 0.1% trifluoroacetic acid (TFA)[9],[8]. Causality: The TFA suppresses the ionization of residual silanol groups on the stationary phase, preventing peak tailing and complex hydrolysis[9].

• Flow Rate & Injection: Set the flow rate to 1.5 mL/min. Inject the radiotracer sample[9].

• Wavelength Selection (The Causal Step): Monitor the UV absorbance at 320 nm rather than the standard 254 nm[9],[8]. Causality: Both free acetylacetone and the VO(acac)2​ complex absorb strongly at 254 nm. However, at 320 nm, the free ligand is optically transparent, allowing for the exclusive, unambiguous detection of the intact metallochelate[9],[8].

• Validation: The retention time of the synthesized [48V]VO(acac)2​ must perfectly match the retention time of an authentic, commercially available VO(acac)2​ standard (typically ~1.49 to 1.56 minutes under these gradient conditions)[9],[8].

Sources

• 1. Vanadyl acetylacetonate — Grokipedia [grokipedia.com]
• 2. Vanadyl Acetylacetonate: A Versatile Coordination Compound in Chemistry_Chemicalbook [chemicalbook.com]
• 3. Vanadyl acetylacetonate - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Efficient Synthesis and HPLC-Based Characterization for Developing Vanadium-48-Labeled Vanadyl Acetylacetonate as a Novel Cancer Radiotracer for PET Imaging (Journal Article) | OSTI.GOV [osti.gov]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

magnetic properties and spin state of vanadyl acetylacetonate complexes

An In-depth Technical Guide to the Magnetic Properties and Spin State of Vanadyl Acetylacetonate (VO(acac)₂)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanadyl acetylacetonate, with the chemical formula VO(acac)₂, is a blue-green coordination complex that serves as a cornerstone compound in the study of inorganic chemistry and has garnered significant interest in applied fields.[1] Structurally, it consists of a central vanadyl group (VO²⁺) coordinated to two bidentate acetylacetonate (acac⁻) ligands.[1] Its stability, well-defined structure, and solubility in common organic solvents make it an ideal model system for investigating the principles of electronic structure and magnetism in transition metal complexes.

Beyond its academic importance, VO(acac)₂ is a versatile catalyst for organic reactions, such as the epoxidation of allylic alcohols, and is a precursor for advanced materials like vanadium oxide thin films used in "smart windows".[1][2] More recently, its biological activities have come into focus. VO(acac)₂ exhibits insulin-mimetic properties, making it a lead compound in the development of anti-diabetic drugs.[1][3][4] Furthermore, it has demonstrated anti-proliferative effects against various cancer cell lines and is being explored as a potential molecular qubit for quantum computing.[3][5]

The functionality of VO(acac)₂ in these diverse applications is intrinsically linked to the spin state and magnetic properties derived from its central vanadium(IV) ion. This guide provides a comprehensive technical overview of the theoretical underpinnings of its magnetism, detailed protocols for its experimental characterization, and an exploration of how these properties are relevant to its applications, particularly in drug development.

Theoretical Foundation of Magnetism in VO(acac)₂

Electronic Structure of the Vanadyl (VO²⁺) Ion

The magnetic properties of vanadyl acetylacetonate originate from the electronic configuration of the central vanadium atom. In this complex, vanadium exists in the +4 oxidation state (V⁴⁺). A neutral vanadium atom has the electron configuration [Ar] 3d³ 4s². Upon losing four electrons, it becomes the V⁴⁺ ion with the configuration [Ar] 3d¹, leaving it with a single unpaired electron in its d-orbitals. It is the presence of this single unpaired electron that renders the VO(acac)₂ complex paramagnetic.[1]

Molecular Structure and Crystal Field Theory

The VO(acac)₂ complex adopts a distorted square pyramidal geometry.[1][5] The vanadium atom sits slightly above the plane formed by the four oxygen atoms of the two acetylacetonate ligands. The apical position is occupied by the strongly bonded vanadyl oxygen, resulting in a short V=O bond.[1]

This specific geometry is critical as it lifts the degeneracy of the five d-orbitals. According to Crystal Field Theory, the ligands create an electrostatic field that splits the d-orbitals into different energy levels. For a C₄ᵥ (approximated) square pyramidal field, the splitting pattern places the dₓᵧ orbital at the lowest energy level. The single d-electron of the V⁴⁺ ion occupies this non-bonding dₓᵧ orbital.[6]

Caption: d-orbital splitting for a V⁴⁺ ion in a square pyramidal crystal field.

Spin State and Paramagnetism

With one unpaired electron, the total spin quantum number (S) for VO(acac)₂ is 1/2. This gives rise to paramagnetism, a form of magnetism whereby the material is weakly attracted to an external magnetic field. The theoretical spin-only magnetic moment (μ_so) can be calculated using the formula:

μ_so = √[n(n+2)]

where 'n' is the number of unpaired electrons. For VO(acac)₂, with n=1, the calculated spin-only magnetic moment is √3 ≈ 1.73 Bohr magnetons (μB). Experimental measurements of the effective magnetic moment (μ_eff) for VO(acac)₂ are typically very close to this spin-only value, confirming the d¹ electronic configuration and the absence of significant orbital contribution to the magnetic moment.[7]

Experimental Characterization of Magnetic Properties

A multi-technique approach is essential for a thorough characterization of the magnetic properties of VO(acac)₂. Key steps involve the synthesis of the complex followed by analysis using Electron Paramagnetic Resonance (EPR) spectroscopy and magnetic susceptibility measurements.

Synthesis of Vanadyl Acetylacetonate

The complex is most commonly prepared from a vanadium(IV) salt like vanadyl sulfate. The causality behind this choice is the ready availability of the V⁴⁺ oxidation state in the starting material, simplifying the reaction pathway.

Experimental Protocol: Synthesis from Vanadyl Sulfate [1][8]

• Dissolution: In a 50 mL beaker equipped with a magnetic stir bar, dissolve 1.0 g of vanadyl sulfate (VOSO₄·xH₂O) in 10 mL of deionized water. The solution will be a characteristic blue color.

• Ligand Addition: Add 1.5 mL of acetylacetone (Hacac) to the stirring solution. Continue stirring for 15 minutes.

• Neutralization & Precipitation: Slowly and in small portions, add solid sodium bicarbonate (NaHCO₃) to the reaction mixture. Causality Note: The acetylacetone ligand is a weak acid (Hacac). The bicarbonate base is added to deprotonate it to its conjugate base (acac⁻), which is the form that coordinates to the metal center. This neutralization also drives the reaction forward by removing H⁺. Continue adding NaHCO₃ until the effervescence of CO₂ gas ceases.

• Stirring & Complex Formation: Allow the mixture to stir for an additional 15 minutes to ensure complete reaction. A blue-green solid precipitate of VO(acac)₂ will form.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the solid on the filter paper with two 5 mL portions of cold deionized water to remove any unreacted salts, followed by two 5 mL portions of cold acetone to facilitate drying.

• Drying: Dry the product, for example, in a vacuum desiccator. The final product is a fine, blue-green crystalline powder.

Safety Precautions: Vanadyl acetylacetonate is acutely toxic upon ingestion and can cause skin and eye irritation.[2] Always handle the compound with appropriate personal protective equipment (PPE), including gloves and safety goggles.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR (also known as Electron Spin Resonance, ESR) is the most powerful and informative technique for studying VO(acac)₂. It is a spectroscopic method that specifically detects species with unpaired electrons.[9][10]

Principles: When a paramagnetic sample is placed in a strong magnetic field, the spin degeneracy of the unpaired electron is lifted (the Zeeman effect), creating two energy levels. EPR spectroscopy measures the absorption of microwave radiation that induces transitions between these spin states. The resulting spectrum provides two key parameters:

• The g-factor: A dimensionless constant that is characteristic of the electron's environment. For a free electron, g = 2.0023. In transition metal complexes, deviations from this value arise from spin-orbit coupling and provide detailed information about the electronic structure.[8]

• Hyperfine Coupling (A): The interaction between the electron spin and the magnetic moment of nearby nuclei. The ⁵¹V nucleus has a nuclear spin (I) of 7/2 and is 99.76% abundant.[11] This coupling splits the EPR signal into 2NI + 1 lines, where N is the number of equivalent nuclei. For VO(acac)₂, this results in a characteristic and unmistakable eight-line pattern.[9][11]

Protocol: EPR Spectrum Acquisition (Solution State) [8]

• Sample Preparation: Prepare a dilute solution of VO(acac)₂ in a suitable solvent (e.g., toluene or chloroform). A typical concentration is 20-30 mg in 20 mL. Causality Note: The solution must be dilute. If the concentration is too high, spin-spin interactions between neighboring paramagnetic centers will cause significant line broadening, obscuring the hyperfine structure. The solution should appear only faintly colored.

• Loading: Transfer the solution into a standard 4 mm quartz EPR tube, filling it to a height of approximately 2-3 inches.

• Spectrometer Setup: Place the EPR tube in the spectrometer's resonant cavity. Tune the spectrometer to the appropriate microwave frequency (typically X-band, ~9.5 GHz).

• Data Acquisition: Record the spectrum by sweeping the magnetic field. The signal is typically recorded as the first derivative of the absorption.

Data Interpretation: The eight-line spectrum provides anisotropic g-values (g∥ and g⊥) and hyperfine coupling constants (A∥ and A⊥), which reflect the axial symmetry of the complex. These parameters are sensitive to the coordination environment; for instance, the addition of a coordinating solvent molecule (like pyridine) to the sixth, vacant coordination site trans to the vanadyl oxygen will cause measurable changes in the g and A values.[12][13]

Magnetic Susceptibility Measurement

While EPR provides detailed electronic information, magnetic susceptibility measurement is the benchmark experiment to confirm the number of unpaired electrons and thus the spin state. The Evans method, which utilizes Nuclear Magnetic Resonance (NMR) spectroscopy, is a widely used and accessible technique for measuring the magnetic susceptibility of paramagnetic compounds in solution.[14][15]

Principles: The Evans method relies on measuring the change in the chemical shift of a reference signal (from an inert compound like tert-butanol or TMS) in the presence of the paramagnetic sample. The paramagnetic species alters the local magnetic field experienced by the reference compound, causing a shift (Δδ) in its resonance frequency. This shift is directly proportional to the magnetic susceptibility of the sample.

Protocol: Evans Method for Magnetic Susceptibility [15]

• Sample Preparation: Prepare a solution of known concentration of VO(acac)₂ in a suitable deuterated solvent (e.g., CDCl₃). Add a small amount of an inert reference compound (e.g., TMS).

• Reference Sample: In a separate NMR tube, or using a coaxial insert, prepare a solution of the same reference compound in the same deuterated solvent, but without the paramagnetic complex.

• NMR Measurement: Acquire the ¹H NMR spectrum for both the sample and the reference.

• Data Analysis: Carefully measure the chemical shift difference (Δδ in ppm) of the reference signal between the two spectra.

• Calculation: Calculate the mass magnetic susceptibility (χ_g) and the molar magnetic susceptibility (χ_M). After correcting for the diamagnetism of the ligands, calculate the effective magnetic moment (μ_eff) using the following equation:

μ_eff = 2.828 √(χ_M * T)

where T is the temperature in Kelvin. The resulting value should be close to 1.73 μB.[7]

Data Summary

The following table summarizes typical magnetic parameters for VO(acac)₂. Note that exact values can vary depending on the solvent and physical state (solution vs. solid).

Parameter	Symbol	Typical Value	Technique	Reference
Effective Magnetic Moment	μ_eff	~1.7 - 1.8 μB	Magnetic Susceptibility	[7][14]
Spin Quantum Number	S	1/2	Inferred	[16]
g-factor (isotropic)	g_iso	~1.96-1.98	EPR	[13]
Hyperfine Coupling (isotropic)	A_iso	~108 x 10⁻⁴ cm⁻¹	EPR	[13]

Workflow and Relevance in Drug Development

The magnetic properties of VO(acac)₂ are not merely of academic interest; they are central to its function and analysis in biomedical applications.

Caption: Workflow from synthesis to application for VO(acac)₂ complexes.

Insulin-Mimetic Properties and Protein Interactions

The primary anti-diabetic mechanism of vanadyl compounds involves the inhibition of protein tyrosine phosphatases (PTPs), such as PTP1B.[1][3] This inhibition enhances the insulin signaling pathway. However, once administered, the VO(acac)₂ complex does not remain intact. It undergoes biotransformation, and the vanadyl ion can bind to proteins like albumin and transferrin.[17]

EPR spectroscopy is a crucial tool for tracking the fate of the V(IV) ion in biological systems. By monitoring changes in the EPR spectrum upon addition of proteins, researchers can study the binding events and characterize the new coordination environment of the vanadium center.[17] This is vital for understanding the compound's bioavailability, mechanism of action, and potential toxicity, all of which are critical parameters in drug development. Studies have shown that while VO(acac)₂ may dissociate, the VIVO(acac)⁺ species can survive and form adducts with proteins, which may be the pharmacologically active species.[17]

Advanced Applications in Materials and Quantum Science

The well-defined S=1/2 spin state of VO(acac)₂ also makes it an attractive candidate for applications in quantum information science. Molecular electronic spins are being investigated as quantum bits (qubits), the fundamental units of quantum computers. The key is to have long spin coherence times. Understanding and mitigating the interactions between the electron spin and its environment (spin-phonon coupling) is a major area of research, with VO(acac)₂ serving as a model system for these fundamental studies.[5]

Conclusion

Vanadyl acetylacetonate is a paramagnetic complex whose magnetic properties are a direct and well-understood consequence of its d¹ electronic configuration in a square pyramidal ligand field. The single unpaired electron gives rise to a spin state of S=1/2, a magnetic moment of approximately 1.73 μB, and a highly characteristic eight-line EPR spectrum. The techniques of EPR spectroscopy and magnetic susceptibility are not only essential for its fundamental characterization but are also powerful tools for probing its interactions in complex biological systems. For scientists in drug development, a thorough understanding of these magnetic properties is indispensable for elucidating the mechanism of action, biotransformation, and for the rational design of next-generation vanadium-based therapeutics.

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Thermodynamic Stability of Vanadium(IV)-Oxyacetylacetonate in Aqueous Solution: A Technical Guide for Drug Development

Executive Summary

The development of metallodrugs requires a rigorous understanding of their behavior in physiological environments. Vanadyl acetylacetonate, commonly denoted as VO(acac)₂, is a charge-neutral, square-pyramidal coordination complex featuring a central vanadium(IV) atom bonded to an axial oxo ligand and two bidentate acetylacetonate (acac) ligands[1]. It has garnered significant attention in pharmacological research due to its potent insulin-mimetic properties and anti-proliferative activity against various human cancer cell lines[1].

However, the clinical translation of VO(acac)₂ hinges entirely on its thermodynamic stability in aqueous solutions. If the complex dissociates prematurely in the bloodstream, the resulting free vanadyl ions (VO²⁺) can induce off-target toxicity, while the therapeutic efficacy of the intact metallochelate is lost. This whitepaper provides an in-depth technical analysis of the thermodynamic stability, aqueous speciation, and protein-binding dynamics of VO(acac)₂, offering actionable protocols for researchers evaluating vanadium-based therapeutics.

Structural Fundamentals & Thermodynamic Stability

The core causality behind the biological efficacy of VO(acac)₂ is its exceptional thermodynamic stability. The V=O (vanadyl) group is one of the most stable diatomic cations known, and its coordination with two oxygen-donating acac ligands creates a robust equatorial plane[1][2].

In aqueous media, the stability of the complex dictates its speciation. A highly stable complex resists hydrolysis and prevents the V(IV) center from rapidly oxidizing to V(V)—a critical factor, as V(V) species exhibit vastly different pharmacokinetic profiles and cellular uptake mechanisms[3][4]. The stability of VO(acac)₂ is quantified by its equilibrium association constants (log K). The cumulative stability constant (log β₂) is approximately 15.4, making it one of the most stable organic vanadyl chelates evaluated for systemic administration[2].

Table 1: Key Thermodynamic Parameters of VO(acac)₂

Parameter	Value	Experimental Method	Biological Implication
Stepwise Stability (log K₁)	8.4	Potentiometry / EPR	High resistance to initial ligand loss.
Cumulative Stability (log β₂)	15.4	Potentiometry	Ensures the complex remains intact in serum[2].
Albumin Binding Affinity (K_b)	~4.26 × 10⁵ L/mol	1H STD NMR / Fluorescence	Facilitates transport without complex degradation[5].
Dominant Charge at pH 7.4	Neutral (0)	Speciation Modeling	Enables passive diffusion across lipid bilayers[4].

Aqueous Speciation and Hydrolysis Dynamics

The behavior of VO(acac)₂ in water is highly pH-dependent. Understanding this causality is vital for formulating intravenous or oral delivery vehicles. At highly acidic pH (e.g., in the stomach, pH < 3), the high concentration of protons outcompetes the vanadium center for the acac ligands, leading to dissociation into free VO²⁺. As the pH increases toward physiological neutrality (pH 7.4), the neutral [VO(acac)₂] species becomes overwhelmingly dominant. At highly alkaline pH, hydroxide ions begin to displace the acac ligands, forming anionic hydroxo-complexes[6][7].

Fig 1: pH-dependent aqueous speciation pathway of VO(acac)₂.

Pharmacokinetic Implications: Serum Protein Interactions

Upon entering the bloodstream, VO(acac)₂ encounters a high concentration of serum proteins, primarily Human Serum Albumin (HSA) and Transferrin (Tf). The thermodynamic stability of VO(acac)₂ directly governs these interactions[7].

Because the log β₂ of VO(acac)₂ is sufficiently high, the complex does not easily surrender its vanadium ion to Transferrin (which typically sequesters free hard metal ions). Instead, the intact [VO(acac)₂] complex binds non-covalently to HSA. Electrospray Ionization-Mass Spectrometry (ESI-MS) and Electron Nuclear Double Resonance (ENDOR) studies reveal that VO(acac)₂ binds to HSA via an axial coordination mechanism, where a histidine residue on the protein occupies the vacant axial position opposite the vanadyl oxygen, leaving the equatorial acac ligands undisturbed[2][7]. This creates a "Trojan Horse" delivery system, allowing the intact metallochelate to be transported to target tissues and enter cells via passive diffusion[4].

Fig 2: Serum protein binding and cellular delivery dynamics of VO(acac)₂.

Experimental Methodologies for Stability Profiling

To accurately determine the thermodynamic stability of V(IV) complexes, researchers must employ a self-validating experimental design. Potentiometric titration provides macroscopic thermodynamic constants (log β), but it cannot definitively prove which atoms are coordinating. By coupling potentiometry with X-band Electron Paramagnetic Resonance (EPR) spectroscopy, researchers create a closed-loop validation system. Because V(IV) is a d1 paramagnetic system, its EPR hyperfine splitting constants directly reveal the number and type of coordinating donor atoms, physically validating the mathematical models derived from potentiometry[3][6].

Step-by-Step Protocol: Coupled Potentiometry and EPR Validation

Step 1: Anaerobic Solution Preparation Rationale: V(IV) rapidly oxidizes to V(V) in the presence of dissolved oxygen at physiological pH[4][6].

• Prepare a 0.15 M NaCl aqueous background solution to mimic physiological ionic strength.

• Degas the solvent by bubbling high-purity Argon gas through the solution for at least 45 minutes prior to introducing the vanadium salt and acetylacetone ligand. Maintain a positive Argon blanket throughout all subsequent steps.

Step 2: Potentiometric Titration

• Calibrate a glass electrode in terms of hydrogen ion concentration using strong acid/base titrations (e.g., HCl/NaOH) to determine the exact E0 and pKw​ of the system.

• Prepare a solution containing 1.5 mM VOSO₄ and 3.0 mM acetylacetone (1:2 metal-to-ligand ratio).

• Titrate the solution from pH 2.0 to 11.0 using standardized CO₂-free NaOH under continuous Argon flow. Record the electromotive force (EMF) after equilibrium is reached at each addition.

Step 3: EPR Spectroscopic Validation Rationale: EPR verifies the coordination sphere at specific pH nodes, ensuring the potentiometric data is assigned to the correct physical species[6].

• Extract 0.5 mL aliquots from the titration vessel at critical pH points (e.g., pH 3.0, 5.5, 7.4, 9.0).

• Immediately flash-freeze the aliquots in liquid nitrogen (77 K).

• Acquire X-band EPR spectra. Analyze the parallel hyperfine coupling constant ( Az​ ). For VO(acac)₂, an Az​ value of approximately 157-160 × 10⁻⁴ cm⁻¹ confirms the coordination of four equatorial oxygen atoms (from two acac ligands).

Step 4: Data Integration and Refinement

• Import the potentiometric EMF data into fitting software (e.g., Hyperquad or SUPERQUAD).

• Constrain the input models using the species identified by the EPR Az​ values.

• Refine the data to extract the precise log K₁ and log β₂ values, generating a highly accurate speciation distribution curve.

Fig 3: Coupled potentiometric and spectroscopic workflow for stability profiling.

References

• Benchchem.Vanadyl Acetylacetonate - Description and Properties.
• National Institutes of Health (PMC).The Structural Basis of Action of Vanadyl (VO2+) Chelates in Cells.
• Royal Society of Chemistry (RSC).Interaction of V IV O–8-hydroxyquinoline species with RNase A: the effect of metal ligands in the protein adduct stabilization.
• American Chemical Society (ACS).ESI-MS Study of the Interaction of Potential Oxidovanadium(IV) Drugs and Amavadin with Model Proteins.
• CNR-IRIS.Pharmacologically active vanadium species: distribution in biological media and interaction with molecular targets.
• ResearchGate.Unveiling the Interaction of Vanadium Compounds with Human Serum Albumin by Using 1H STD NMR and Computational Docking Studies.
• ResearchGate.Speciation of potential anti-diabetic vanadium complexes in real serum samples.

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oxidation state transitions of vanadium(iv)-oxyacetylacetonate

An In-Depth Technical Guide to the Oxidation State Transitions of Vanadyl Acetylacetonate

Foreword for the Researcher

Vanadium, a transition metal with a rich and varied chemistry, occupies a unique niche at the intersection of inorganic chemistry, catalysis, and medicine. Its ability to exist in multiple stable oxidation states—primarily +3, +4, and +5 in biological contexts—is the cornerstone of its utility and complexity.[1][2] Among the myriad of vanadium compounds, vanadyl acetylacetonate, [VO(acac)₂], stands out as a canonical example of a stable Vanadium(IV) complex.[3][4] Its well-defined structure, paramagnetic nature, and accessibility have made it a workhorse for fundamental studies and a promising platform for therapeutic development, notably for its insulin-mimetic properties.[3][5][6]

However, the true potential and the mechanism of action of [VO(acac)₂] and its derivatives cannot be fully comprehended without a deep understanding of its redox chemistry. The transitions between the V(IV), V(V), and V(III) states govern its interaction with biological targets, its stability in physiological media, and its catalytic activity. This guide is designed for researchers, chemists, and drug development professionals who seek to move beyond a superficial understanding of this compound. It is structured not as a rigid manual, but as a guided exploration into the core of [VO(acac)₂]'s reactivity. We will dissect the structural and electronic changes that accompany its redox transformations and provide robust, field-tested protocols to observe and quantify these events in your own laboratory.

Part 1: The Vanadium(IV) Ground State: [VO(acac)₂]

Before exploring its transitions, we must first establish a firm understanding of the starting point: the neutral, five-coordinate vanadyl acetylacetonate complex.

Molecular Structure and Electronic Properties

[VO(acac)₂] is a blue-green crystalline solid, soluble in many polar organic solvents but not in water.[3][4] Its core consists of a vanadium atom in the +4 oxidation state, double-bonded to an oxygen atom, forming the highly stable vanadyl cation (VO²⁺). This cation is chelated by two acetylacetonate (acac⁻) ligands.

The resulting geometry is a distorted square pyramid .[3]

• The vanadium atom sits slightly above the basal plane formed by the four oxygen atoms of the two bidentate acac⁻ ligands.

• The axial position is occupied by the vanadyl oxygen, with a characteristically short and strong V=O bond (approx. 1.6 Å).[4][7]

This structure has profound implications for its electronic properties. Vanadium(IV) has a d¹ electron configuration.[7] This single unpaired electron makes the complex paramagnetic, a crucial feature that allows it to be readily studied by Electron Paramagnetic Resonance (EPR) spectroscopy.[7][8]

Figure 1: Structure of Vanadyl Acetylacetonate [VO(acac)₂].

Part 2: The Core Redox Transitions

The chemistry of [VO(acac)₂] is dominated by one-electron transfer processes that interconvert the V(IV) state with its V(V) and V(III) counterparts. Understanding these transitions is fundamental to predicting its behavior in any chemical or biological system.

The V(IV) ⇌ V(V) Transition: Oxidation

The oxidation of [VO(acac)₂] is a quasi-reversible, one-electron process that yields a Vanadium(V) species.

[VO(acac)₂] ⇌ [VO(acac)₂]⁺ + e⁻

This process is more complex than a simple electron removal. The resulting V(V) species (d⁰ configuration) is diamagnetic and thus EPR-silent. The loss of the d-electron also means the characteristic blue-green color vanishes, as the d-d electronic transitions responsible for it are no longer possible.[9]

In practice, bulk electrolysis oxidation of [VO(acac)₂] in solvents like dimethyl sulfoxide (DMSO) can lead to a mixture of V(V) products, as the highly electrophilic V(V) center is susceptible to reactions with solvent or trace water.[10] This highlights the importance of performing electrochemical studies under strictly anhydrous and anaerobic conditions to study the primary redox event.

The V(IV) ⇌ V(III) Transition: Reduction

The reduction of [VO(acac)₂] is also a one-electron process, but it involves a more significant structural rearrangement.

[VO(acac)₂] + Hacac + H⁺ + e⁻ → V(acac)₃ + H₂O

This transformation is not a simple electron addition. The highly stable V=O bond is cleaved, and a third acetylacetonate ligand is coordinated to the vanadium center, resulting in the octahedral Vanadium(III) complex, V(acac)₃.[11] This reaction is often sluggish and irreversible without the presence of excess acetylacetone (Hacac) and a proton source to facilitate the removal of the oxo ligand.[11] The V(III) product has a d² configuration.

Figure 2: Key oxidation state transitions of the vanadium acetylacetonate core.

Redox Potential Summary

The formal potentials for these transitions are highly dependent on the solvent and supporting electrolyte used. The table below provides representative values to illustrate the electrochemical landscape.

Transition	E½ vs. Ag/Ag⁺ (V)	Solvent	Notes	Reference
V(IV) → V(V)	~ +0.98	Acetonitrile	A prominent, quasi-reversible oxidation wave.	[12]
V(IV) → V(III)	~ -1.93	Acetonitrile	Requires very negative potential; process involves structural change to V(acac)₃.	[12]
V(IV) → V(III) (Modified)	~ -1.5 to -2.25	Acetonitrile	Potential shifts with the addition of Hacac and H⁺, facilitating the reduction.[11]	[11]

Part 3: Experimental Methodologies for Characterization

To harness or mitigate these transitions, one must be able to reliably measure them. The following section details the core techniques and provides actionable protocols.

Cyclic Voltammetry (CV)

Causality: Cyclic voltammetry is the cornerstone of electrochemical analysis. It allows us to directly observe the oxidation and reduction events by sweeping a potential and measuring the resulting current. The position of the current peaks tells us the potential at which the redox event occurs, and the shape of the peaks informs us about the reversibility and kinetics of the electron transfer.

Objective: To determine the oxidation and reduction potentials of [VO(acac)₂] in a non-aqueous solvent.

Materials:

• Vanadyl acetylacetonate, [VO(acac)₂] (reagent grade)

• Acetonitrile (MeCN), anhydrous or HPLC grade

• Supporting Electrolyte: Tetrabutylammonium hexafluorophosphate (TBAPF₆)

• Argon or Nitrogen gas (high purity)

• Glassy carbon working electrode (3 mm diameter)

• Platinum wire counter (auxiliary) electrode

• Ag/AgCl or Ag/Ag⁺ non-aqueous reference electrode

Equipment:

• Potentiostat with data acquisition software

• Electrochemical cell (5-15 mL volume)

• Polishing kit for working electrode (alumina slurries)

Procedure:

• Electrode Preparation: Polish the glassy carbon working electrode to a mirror finish using progressively finer alumina slurry (e.g., 1.0, 0.3, then 0.05 µm). Rinse thoroughly with deionized water, then the solvent (MeCN), and dry completely. This step is critical for obtaining reproducible results, as surface impurities will foul the electrode and distort the voltammogram.

• Solution Preparation:

  • Prepare a 0.1 M solution of the supporting electrolyte (TBAPF₆) in MeCN. The electrolyte is essential to ensure conductivity of the solution and minimize uncompensated resistance (iR drop).

  • Prepare a 1-5 mM solution of [VO(acac)₂] in the 0.1 M TBAPF₆/MeCN electrolyte solution.

• Cell Assembly: Assemble the three-electrode cell with the prepared solution. Ensure the reference electrode tip is close to the working electrode to minimize iR drop.

• Degassing: Bubble argon or nitrogen gas through the solution for 10-15 minutes to remove dissolved oxygen. Oxygen is electroactive and will interfere with the measurement. Maintain a blanket of inert gas over the solution for the duration of the experiment.

• Data Acquisition:

  • Set the scan parameters on the potentiostat. A typical starting point is a scan rate of 100 mV/s.

  • Set the potential window. To observe both oxidation and reduction, a wide window is needed, for example, from +1.5 V to -2.2 V vs. Ag/Ag⁺.

  • Run the cyclic voltammogram, starting the sweep in the positive direction to observe the oxidation first. Record several cycles to check for stability.

Expected Outcome & Interpretation:

• You should observe an oxidative peak (anodic current) on the forward scan around +1.0 V, corresponding to the V(IV) → V(V) transition. On the reverse scan, a corresponding reductive peak (cathodic current) should appear, indicating the V(V) → V(IV) transition.

• Far out in the negative potential region (around -1.9 V), you should observe a cathodic peak for the V(IV) → V(III) reduction. This peak may not have a well-defined reverse (anodic) peak, indicating the chemical irreversibility of the process under these conditions.

Figure 3: Experimental workflow for Cyclic Voltammetry analysis.

Electron Paramagnetic Resonance (EPR) Spectroscopy

Causality: EPR is uniquely sensitive to species with unpaired electrons. Since V(IV) is a d¹ ion, it produces a strong and highly characteristic EPR signal. In contrast, V(V) (d⁰) and V(III) (d², an integer spin system) are typically EPR-silent under standard X-band spectrometer conditions. This "on/off" nature makes EPR an ideal tool for tracking the consumption of the V(IV) state during a redox reaction. The ⁵¹V nucleus has a nuclear spin (I) of 7/2, which splits the electron spin signal into 2I+1 = 8 distinct lines, providing a definitive fingerprint for the vanadyl species.[7]

• Baseline Spectrum: Record the EPR spectrum of a frozen solution of [VO(acac)₂] in a suitable solvent (e.g., toluene, DMSO) at low temperature (e.g., 77 K, liquid nitrogen). This will show the characteristic 8-line hyperfine structure.

• Initiate Reaction: In a separate vessel, initiate the redox reaction. For oxidation, this could be the addition of a chemical oxidant or performing bulk electrolysis. For reduction, add a chemical reductant.

• Time-Point Sampling: At various time intervals, withdraw an aliquot of the reaction mixture and immediately freeze it in liquid nitrogen to quench the reaction.

• Record Spectra: Record the EPR spectrum for each quenched sample under the same conditions as the baseline.

• Analysis: Quantify the intensity of the 8-line V(IV) signal at each time point (e.g., by double integration). A decrease in signal intensity directly correlates with the consumption of the [VO(acac)₂] starting material.

Part 4: Implications for Drug Development

The elegance of [VO(acac)₂]'s redox chemistry is not merely an academic curiosity; it is central to its biological activity. The V(IV) oxidation state is generally considered the most stable form for administration and transport in biological systems.[13] However, its therapeutic effects, particularly its insulin-mimetic properties, are believed to arise from the interplay between the V(IV) and V(V) states.

• Enzyme Inhibition: Vanadate (a V(V) species) is a potent inhibitor of tyrosine phosphatases (PTPs), such as PTP1B.[3] By inhibiting this enzyme, the insulin receptor remains phosphorylated and active for longer, amplifying the insulin signal. It is hypothesized that administered V(IV) compounds like [VO(acac)₂] are oxidized in vivo to V(V) at the site of action to exert this effect.[14]

• Redox Cycling and ROS: The V(IV)/V(V) couple can participate in cellular redox cycles, potentially leading to the generation of reactive oxygen species (ROS).[14] While this can be a source of toxicity, it is also a mechanism being explored for anticancer therapies.

• Ligand Stability: The stability of the acetylacetonate ligands is crucial. Dissociation of the ligands can lead to the "bare" vanadyl ion, which may bind to transport proteins like transferrin and albumin or interact non-specifically with other biological molecules.[13][15] Understanding how the oxidation state affects ligand lability is key to designing drugs that reach their intended target intact.

Therefore, for drug development professionals, controlling and understanding the oxidation state transitions of vanadium complexes is paramount. The electrochemical and spectroscopic methods outlined in this guide provide the essential tools to characterize new drug candidates, assess their stability, and probe their potential mechanisms of action.

References

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• Osorio, V. K. L., & Ferreira, M. (n.d.). THE SYNTHESIS OF OXOBIS (2,4-PENTANODIONATO)VANADIUM (IV) REVISITED*. Quimica Nova. [Link]

• Rehder, D. (2015). The role of vanadium in biology. Metallomics, 7(5), 730-742. [Link]

• Shamie, J. S., et al. (2017). New Mechanism for the Reduction of Vanadyl Acetylacetonate to Vanadium Acetylacetonate for Room Temperature Flow Batteries. ChemSusChem, 10(3), 533-540. [Link]

• Smith, T. S., et al. (2002). Paramagnetic spectroscopy of vanadyl complexes and its applications to biological systems.

• Sanna, D., et al. (2020). Biospeciation of Potential Vanadium Drugs of Acetylacetonate in the Presence of Proteins. Frontiers in Chemistry, 8, 375. [Link]

• Vanadyl acetylacetonate. (n.d.). In Wikipedia. Retrieved April 7, 2024, from [Link]

• Various Authors. (n.d.). EPR Study of Vanadium Complexes. University of Tennessee Chemistry Department. [Link]

• Various Authors. (2021). Structural Investigation of Vanadyl-Acetylacetonate-Containing Precursors of TiOx−VOx Mixed Oxides on SBA-15. The Journal of Physical Chemistry B, 125(11), 2959-2970. [Link]

• Various Authors. (2025). Biological Consequences of Vanadium Effects on Formation of Reactive Oxygen Species and Lipid Peroxidation. Antioxidants, 12(10), 1838. [Link]

• Various Authors. (n.d.). The Structural Basis of Action of Vanadyl (VO2+) Chelates in Cells. PMC. [Link]

• Various Authors. (n.d.). Preparation method of vanadyl acetylacetonate.

• Various Authors. (1981). Studies on the Electrode Processes of Oxovanadium(IV). II. Electrolytic Reduction of Vanadyl Acetylacetonate in Acetonitrile Solution at Mercury Electrode. Bulletin of the Chemical Society of Japan, 54(1), 283-284. [Link]

• Various Authors. (1982). Electrochemical studies of vanadium(V) acetylacetonate complexes in dimethyl sulfoxide. Inorganic Chemistry, 21(7), 2847-2850. [Link]

• Various Authors. (2024). Biological activity of vanadium pincer complexes. New Journal of Chemistry. [Link]

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A Comprehensive Technical Guide to the UV-Vis Absorption Spectrum of Vanadium(IV)-Oxyacetylacetonate [VO(acac)₂]

Executive Summary

Vanadium(IV)-oxyacetylacetonate, systematically known as oxobis(2,4-pentanedionato-κO²,κO⁴)vanadium(IV) and commonly abbreviated as VO(acac)₂, is a stable, blue-green coordination complex with significant applications in catalysis and medicinal chemistry.[1][2][3] Its utility in organic synthesis, particularly in stereoselective epoxidations, and its promising role as an insulin-mimetic and anti-cancer agent, necessitate robust and reliable methods for its characterization.[4][5][6] Ultraviolet-Visible (UV-Vis) spectroscopy provides a powerful, accessible, and non-destructive technique to probe the electronic structure of VO(acac)₂, confirm its identity, assess its purity, and study its interactions in various chemical environments. This guide offers an in-depth exploration of the theoretical underpinnings of the VO(acac)₂ absorption spectrum, a practical protocol for its measurement, and insights into the interpretation of the spectral data for research and development applications.

Introduction: The Significance of VO(acac)₂ and its Electronic Spectrum

Vanadium(IV)-oxyacetylacetonate is an organometallic compound featuring a central vanadyl ion (VO²⁺) coordinated by two bidentate acetylacetonate (acac⁻) ligands.[3] The molecule adopts a distorted square pyramidal geometry, with the vanadyl oxygen occupying the apical position and the four oxygen atoms of the two acac⁻ ligands defining the equatorial plane.[1][7] This structure is fundamental to its chemical reactivity and biological activity. The central vanadium atom is in the +4 oxidation state, possessing a single d-electron (a d¹ configuration), which makes the complex paramagnetic and gives rise to characteristic electronic transitions in the visible region of the electromagnetic spectrum.[3]

UV-Vis spectroscopy measures these electronic transitions, providing a direct fingerprint of the complex's d-orbital energy levels. The resulting spectrum is exquisitely sensitive to the coordination environment, making it an invaluable tool for:

• Structural Verification: Confirming the square pyramidal geometry.

• Purity Analysis: Detecting impurities, including the free acetylacetone ligand or oxidized V(V) species.[7][8]

• Quantitative Measurement: Determining concentration in solution via the Beer-Lambert Law.

• Interaction Studies: Observing spectral shifts (solvatochromism) to understand how the complex interacts with solvents and potential biological targets.[9]

Given its growing importance in drug development, where it has been investigated for anti-diabetic and anti-cancer properties, and its use in developing novel PET imaging radiotracers, a thorough understanding of its UV-Vis spectral properties is essential for any researcher in the field.[4][8][10][11]

Theoretical Framework: Unpacking the Electronic Structure of VO(acac)₂

The absorption of light by VO(acac)₂ promotes its single d-electron from a lower-energy d-orbital to a higher-energy one. The specific energies (and therefore wavelengths) of these transitions are dictated by the splitting of the d-orbitals by the ligand field.

Molecular Geometry and d-Orbital Splitting

The VO(acac)₂ complex possesses C₄ᵥ symmetry. In this square pyramidal environment, the degeneracy of the five d-orbitals is lifted. The splitting pattern can be understood by considering the removal of one axial ligand from an octahedral field.[12] The strong axial V=O bond significantly perturbs the d-orbital energies. The resulting energy order for the vanadium d-orbitals is generally accepted as:

dₓᵧ < dₓ₂, dᵧ₂ < dₓ²₋ᵧ² < d₂²

The single d-electron of the V(IV) center resides in the lowest energy orbital, dₓᵧ, giving a ground state electronic configuration of (dₓᵧ)¹.[9]

Caption: d-orbital splitting diagram for VO(acac)₂ in a C₄ᵥ square pyramidal field.

Allowed Electronic Transitions

The UV-Vis spectrum arises from the promotion of the dₓᵧ electron to the empty, higher-energy d-orbitals. Three primary d-d transitions are typically observed:

• Transition I: dₓᵧ → dₓ₂, dᵧ₂

• Transition II: dₓᵧ → dₓ²₋ᵧ²

• Transition III: dₓᵧ → d₂²

These transitions are formally Laporte-forbidden, resulting in low molar absorptivity (ε) values, which is characteristic of d-d bands. At higher energies (in the UV region), more intense bands appear. These are attributed to allowed transitions, such as Ligand-to-Metal Charge Transfer (LMCT) and intra-ligand (π → π*) transitions within the acetylacetonate rings.[13]

Analysis of the UV-Vis Absorption Spectrum

The spectrum of VO(acac)₂ is characterized by several bands in the visible and ultraviolet regions. The precise position (λₘₐₓ) and intensity (ε) of the d-d bands are highly dependent on the solvent, a phenomenon known as solvatochromism.[9][14]

Band Assignments and Solvent Effects

Coordinating solvents can interact with the vanadium center at the sixth position, trans to the vanadyl oxygen.[9] This interaction perturbs the energy levels of the d-orbitals, particularly those with a z-component (d₂², dₓ₂, dᵧ₂), causing a shift in the absorption bands. This effect is a powerful diagnostic tool for studying the Lewis acidic nature of the complex.[1]

The table below summarizes typical absorption data for VO(acac)₂ in non-coordinating and coordinating solvents.

Solvent	Band I (λₘₐₓ, nm)	Band II (λₘₐₓ, nm)	Band III (λₘₐₓ, nm)	Higher Energy Bands (nm)	Reference
Chloroform	~770	~595	Shoulder	~350, ~290	[9]
Benzene	~775	~605	Shoulder	~355, ~295	[9]
Pyridine	~715	~570	Shoulder	~360, ~290	[9]
Methanol	~770	~590	Shoulder	~350, ~290	[9]

Note: The third d-d transition often appears as a shoulder on a more intense charge-transfer band and can be difficult to resolve.[13] The distinct absorption around 320-350 nm is often utilized for HPLC detection to differentiate the complex from the free ligand.[8][15]

Practical Guide: Acquiring the UV-Vis Spectrum of VO(acac)₂

This section provides a self-validating protocol for obtaining a high-quality UV-Vis absorption spectrum of VO(acac)₂. The causality behind each step is explained to ensure scientific integrity.

Prerequisites and Reagent Selection

• Compound Purity: The starting VO(acac)₂ should be of high purity. It can be synthesized from vanadyl sulfate and acetylacetone or purchased commercially.[3] Impurities will manifest as unexpected spectral features. Recrystallization from a solvent like chloroform can be used for purification.[16]

• Solvent Selection: Use spectroscopic grade (UV-grade) solvents. The choice of solvent is a critical experimental parameter due to solvatochromism. A non-coordinating solvent like chloroform or dichloromethane is recommended for observing the unperturbed spectrum. A coordinating solvent like pyridine can be used to study adduct formation.

Experimental Protocol

Caption: Experimental workflow for UV-Vis spectral analysis of VO(acac)₂.

Step-by-Step Methodology:

• Stock Solution Preparation: Accurately weigh a small amount of VO(acac)₂ (molar mass ≈ 265.16 g/mol ) and dissolve it in a precise volume of spectroscopic grade solvent in a Class A volumetric flask to create a stock solution (e.g., 1 mM). Causality: Accurate weighing and volumetric glassware are crucial for quantitative analysis and calculating molar absorptivity.

• Working Solutions: Prepare a series of dilutions from the stock solution to cover a range of absorbances, ideally between 0.1 and 1.0 AU (e.g., 10 µM, 20 µM, 30 µM, 40 µM). Causality: This range ensures measurements are within the linear dynamic range of most spectrophotometers, which is essential for validating the Beer-Lambert Law.

• Spectrophotometer Setup: Power on the spectrophotometer and allow the lamps (deuterium for UV, tungsten for visible) to warm up for at least 30 minutes. Set the desired wavelength range (e.g., 250 nm to 900 nm). Causality: A stable lamp output is critical for reproducible absorbance readings.

• Baseline Correction: Fill a quartz cuvette with the pure solvent being used for the samples. Place it in the spectrophotometer and perform a baseline correction (autozero). Causality: This subtracts the absorbance of the solvent and cuvette, ensuring the final spectrum is solely due to the VO(acac)₂ solute.

• Sample Measurement: Empty the cuvette, rinse it with the first sample solution, and then fill it with that sample. Record the absorption spectrum. Repeat for all prepared dilutions, moving from the least concentrated to the most concentrated. Causality: Rinsing the cuvette with the sample prevents dilution errors. Measuring from low to high concentration minimizes carryover effects.

• Data Processing: Plot absorbance versus wavelength (nm) to visualize the spectrum and identify the wavelengths of maximum absorbance (λₘₐₓ). To validate the experiment, plot absorbance at a key λₘₐₓ versus concentration. The result should be a straight line passing through the origin, confirming the Beer-Lambert Law holds and that no concentration-dependent phenomena (like aggregation) are occurring.

Interpretation and Applications in Research & Development

The UV-Vis spectrum of VO(acac)₂ is more than a fingerprint; it is a source of rich chemical information.

• Quantitative Analysis: Once molar absorptivity (ε) is determined from a valid Beer-Lambert plot, the concentration of unknown VO(acac)₂ solutions can be calculated using the equation A = εbc, where A is absorbance, b is the path length (typically 1 cm), and c is the concentration.

• Stability Studies: The compound is sensitive to air and moisture, which can lead to oxidation from V(IV) to V(V).[2] V(V) species are typically colorless or pale yellow and do not exhibit the characteristic d-d transitions of the V(IV) complex. A decrease in the intensity of the d-d bands over time can be used to monitor the degradation of the compound.

• Probing Biological Interactions: Changes in the UV-Vis spectrum upon addition of biomolecules like proteins can provide evidence of binding.[6] While complex, such studies can hint at the fate of the compound in biological systems. For instance, research has shown that VO(acac)₂ can dissociate into mono-chelated species [VIVO(acac)]⁺ which then binds to proteins, a process that could be monitored by spectral changes.[6]

• Catalyst Monitoring: In catalytic reactions, UV-Vis spectroscopy can be used to monitor the state of the vanadium catalyst. For example, during epoxidation reactions with hydroperoxides, the VO(acac)₂ is oxidized to a V(V) species, which would lead to a change in the electronic spectrum.[3]

Conclusion

The UV-Vis absorption spectrum of vanadium(IV)-oxyacetylacetonate is a direct reporter of its d¹ electronic configuration and square pyramidal coordination environment. The characteristic low-intensity d-d transitions in the visible region and their sensitivity to the local environment (solvatochromism) make UV-Vis spectroscopy an indispensable tool for researchers. From routine identity and purity checks to sophisticated studies of ligand exchange and biological interactions, the technique provides critical, actionable data. For scientists and professionals in drug development and catalysis, mastering the acquisition and interpretation of this spectrum is a key step toward harnessing the full potential of this versatile vanadium complex.

References

• Vanadyl acetylacetonate - Grokipedia. (n.d.).
• Synthesis of vanadyl acetylacetonate. (2024, August 2). Sciencemadness.org.
• CAS 3153-26-2: Vanadyl(IV)-acetylacetonate. (n.d.). CymitQuimica.
• Brito, J., et al. (n.d.). Structural characterization and DFT study of VIVO(acac)2 in imidazolium ionic liquids.
• Kivelson, D., & Neiman, R. (1963). Solvent Effects on the Optical and Electron Spin Resonance Spectra of Vanadyl Acetylacetonate. ElectronicsAndBooks.
• Preparation method of vanadyl acetylacetonate. (n.d.). Google Patents.
• Ray, M., et al. (n.d.). Non-oxo vanadium(IV) complexes with acetylacetone 4-R-benzoylhydrazones. Taylor & Francis.
• Hsieh, C.-H., et al. (2024). Efficient Synthesis and HPLC-Based Characterization for Developing Vanadium-48-Labeled Vanadyl Acetylacetonate as a Novel Cancer Radiotracer for PET Imaging. PMC.
• Vanadyl acetylacetonate. (n.d.). In Wikipedia.
• Vanadium(IV) Oxy(acetylacetonate). (n.d.). ResearchGate.
• Vanadyl Acetylacetonate: A Versatile Coordination Compound in Chemistry. (2024, October 22). ChemicalBook.
• Exploring the Biological Effects of Anti-Diabetic Vanadium Compounds in the Liver, Heart and Brain. (2024, September 4). Dove Medical Press.
• Vanadyl Acetylacetonate as a Catalyst: Driving Innovation in Oxidation Reactions. (2026, April 1). NINGBO INNO PHARMCHEM CO.,LTD.
• Comparison of Synthesis Methods and HPLC Characterization of Vanadium-48 Labeled Vanadyl Acetylacetonate. (2022, August 1). Journal of Nuclear Medicine.
• Splitting of d-orbitals in various complexes. (2019, December 30). YouTube.
• Vanadium–Flavonoid Complexes: A Promising Class of Molecules for Therapeutic Applications. (2021, August 25). Journal of Medicinal Chemistry. ACS Publications.
• d-orbital splitting diagrams. (n.d.). The Sarpong Group.
• Biospeciation of Potential Vanadium Drugs of Acetylacetonate in the Presence of Proteins. (2020, May 7).
• Synthesis, characterization, ab initio calculations, thermal behaviour and thermodynamics of some oxovanadium(IV) complexes. (n.d.). Indian Academy of Sciences.
• The specification of the production of three different complexes via thermodynamic investigations between vanadyl (IV) bis(acetylacetonate) and D-penicillamine at three various pHs. (n.d.). Taylor & Francis.
• Vanadium compounds in medicine. (n.d.). PMC - NIH.
• d-orbital splitting for a square-based pyramid with the metal out of... (n.d.). ResearchGate.

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Coordination Chemistry and Pharmacodynamics of Vanadium(IV)-Oxyacetylacetonate Ligands

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

Vanadyl acetylacetonate, formally oxobis(acetylacetonato)vanadium(IV) or VO(acac)₂, is a highly stable, charge-neutral coordination complex. Characterized by a central vanadium atom in a +4 oxidation state, the molecule is anchored by a strong vanadyl (V=O) double bond and chelated by two bidentate acetylacetonate ligands[1]. Because of its unique structural geometry, lipophilicity, and transition-state analog properties, VO(acac)₂ serves a dual utility: it is a potent homogeneous catalyst in materials science and a highly effective insulin-mimetic agent in pharmacological drug development[2].

This guide deconstructs the structural parameters, synthesis workflows, and pharmacodynamic mechanisms of VO(acac)₂, providing a self-validating framework for researchers looking to synthesize or deploy this metallochelate in downstream applications.

Molecular Architecture & Coordination Dynamics

The fundamental chemical behavior of VO(acac)₂ is dictated by its square pyramidal geometry. The vanadium core sits slightly above the basal plane formed by the four equatorial oxygen atoms of the two acetylacetonate ligands[2].

The V=O double bond is remarkably short (~0.16 nm), driven by strong π-donation from the oxygen atom to the empty d-orbitals of the vanadium center[3]. The four equatorial V-O bonds are longer, measuring between 0.196 and 0.197 nm[3]. Because the complex is pentacoordinated, the axial position trans to the vanadyl oxygen remains vacant. This makes VO(acac)₂ a weak Lewis acid, capable of forming hexacoordinated adducts with electron-donating solvents or ligands (e.g., pyridine, methanol)[1],[4].

Table 1: Structural & Spectroscopic Parameters of VO(acac)₂

Parameter	Value	Analytical Significance
Geometry	Square Pyramidal	Leaves one axial coordination site vacant for Lewis base adduct formation.
V=O Bond Length	0.16 nm	Short double bond indicates strong π-donation from the axial oxygen.
Equatorial V-O Length	0.196 - 0.197 nm	Standard coordinate covalent bond length for β-diketonate chelates.
Magnetic State	Paramagnetic (d¹)	Enables precise structural characterization via EPR spectroscopy.
EPR g-value (Benzene)	1.9695	Shifts predictably upon coordination of a sixth ligand (e.g., to 1.9699).
Hyperfine Splitting (A)	~108 G	Decreases upon adduct formation due to electron delocalization.

Data synthesized from structural diffraction and ESR studies[3],[4].

Synthesis and Purification Workflow

The synthesis of VO(acac)₂ relies on a thermodynamically driven chelation reaction between a vanadium(IV) salt and acetylacetone (Hacac). The protocol below is designed as a self-validating system : the physical phase changes at each step confirm the success of the underlying chemical interactions.

Step-by-Step Methodology

• Precursor Solvation: Dissolve vanadyl sulfate (VOSO₄) in distilled water.

  • Causality: VOSO₄ provides a stable, highly water-soluble V(IV) center. The blue color of the solution confirms the presence of the hydrated VO²⁺ ion[5].

• Ligand Introduction: Add an excess of acetylacetone (Hacac) dissolved in ethanol to the aqueous VOSO₄.

  • Causality: Ethanol acts as a critical bridging co-solvent, ensuring the organic ligand and the aqueous metal center remain miscible during the initial collision phase[5].

• Deprotonation & Complexation: Slowly add solid sodium carbonate (Na₂CO₃) under continuous stirring until the pH reaches ~10 and effervescence ceases.

  • Causality: Acetylacetone is a weak acid. The addition of a base neutralizes the generated protons, shifting the equilibrium to favor the deprotonation of Hacac into the reactive acac⁻ anion. The cessation of CO₂ effervescence serves as a built-in visual indicator that neutralization is complete[5].

• Phase Separation: Isolate the resulting blue-green precipitate via vacuum filtration.

  • Causality: Unlike the ionic VOSO₄, the resulting VO(acac)₂ complex is charge-neutral and highly hydrophobic. It inherently crashes out of the aqueous phase, driving the reaction forward via Le Chatelier's principle and allowing for simple mechanical isolation[2].

• Purification: Recrystallize the crude product from chloroform (CHCl₃) or dichloromethane, followed by vacuum drying.

  • Causality: Recrystallization in a polar aprotic solvent strips away unreacted inorganic salts (like Na₂SO₄), ensuring high-purity metallochelate crystals[1].

Fig 1. Reagent workflow and phase-separation logic for VO(acac)₂ synthesis.

Spectroscopic Characterization (EPR)

Because VO(acac)₂ contains a d¹ vanadium(IV) center, it is paramagnetic and highly responsive to Electron Paramagnetic Resonance (EPR) spectroscopy[6]. The interaction of the unpaired electron with the ⁵¹V nucleus (which has a nuclear spin of I = 7/2) produces a highly distinct eight-line isotropic spectrum in solution[6].

EPR is used to monitor the integrity of the complex in biological media. When VO(acac)₂ coordinates with a sixth ligand (such as a solvent molecule or a protein histidine residue), the electron density shifts. This causes the hyperfine splitting constant (A) to decrease and the g-value to increase, allowing researchers to precisely map the coordination environment of the drug in real-time[4].

Pharmacodynamics: Insulin-Mimetic Mechanism of Action

In drug development, VO(acac)₂ is heavily investigated for its potent anti-diabetic and insulin-mimetic properties[7].

Why use the acetylacetonate chelate instead of inorganic vanadate salts? Inorganic vanadate suffers from poor bioavailability and high toxicity. By chelating the VO²⁺ core with organic acetylacetonate ligands, the lipophilicity of the molecule is drastically increased. Furthermore, VO(acac)₂ possesses an exceptionally high equilibrium association constant (~10²³), allowing it to survive the bloodstream and cross cellular lipid bilayers as an intact metallochelate[2],[8].

The PI3K/Akt Signaling Cascade

Once inside the cell, VO(acac)₂ acts as a transition-state analog of phosphate. Its primary mechanism of action is the competitive inhibition of Protein Tyrosine Phosphatase 1B (PTP1B) [9]. Normally, PTP1B dephosphorylates the Insulin Receptor (IR), turning off insulin signaling. By inhibiting PTP1B, VO(acac)₂ sustains the tyrosine phosphorylation of the IR, artificially keeping the receptor in an "active" state even in the absence of insulin[7].

This sustained activation triggers the Phosphatidylinositol 3-Kinase (PI3K) / Protein Kinase B (Akt) pathway, resulting in two critical metabolic shifts:

• Increased Glucose Uptake: It stimulates the translocation of GLUT4 transporters to the cell membrane, pulling glucose out of the blood and into peripheral tissues[10].

• Decreased Gluconeogenesis: It downregulates the mRNA expression of phosphoenolpyruvate carboxykinase (PEPCK) and inhibits glucose-6-phosphatase (G6Pase), effectively shutting down the liver's ability to release new glucose into the bloodstream[10],[11].

Fig 2. Insulin-mimetic signaling cascade driven by VO(acac)₂ via PTP1B inhibition.

Table 2: Pharmacodynamic Targets of VO(acac)₂ in Glycemic Control

Target Enzyme / Pathway	Pharmacological Effect	Physiological Outcome
Protein Tyrosine Phosphatase 1B (PTP1B)	Competitive Inhibition	Prevents deactivation of the Insulin Receptor (IR).
Phosphatidylinositol 3-Kinase (PI3K) / Akt	Activation	Triggers downstream cellular glucose transport mechanisms.
GLUT4 Transporter	Membrane Translocation	Increases cellular glucose uptake in peripheral tissues.
Phosphoenolpyruvate Carboxykinase (PEPCK)	mRNA Downregulation	Suppresses hepatic gluconeogenesis.
Glucose-6-Phosphatase (G6Pase)	Enzymatic Inhibition	Prevents hepatic glucose release into the bloodstream.

Data compiled from in vivo and in vitro pharmacodynamic profiling[10],[7],[11].

References

• Vanadyl Acetylacetonate: A Versatile Coordination Compound in Chemistry - ChemicalBook. 3

• Vanadyl acetylacetonate - Wikipedia. 1

• ESR Studies of Coordination to the Sixth Position of Vanadyl Acetylacetonate - AIP Publishing. 4

• Vanadyl Acetylacetonate (Properties & Synthesis) - Benchchem. 2

• Essentiality and Toxicity of Vanadium Supplements in Health and Pathology - Journal of Physiology and Pharmacology. 10

• Exploring the Biological Effects of Anti-Diabetic Vanadium Compounds in the Liver, Heart and Brain - Dove Medical Press. 7

• Therapeutic Properties of Vanadium Complexes - MDPI. 11

• A Technical Guide to the Synthesis and Structure of Transition Metal Acetylacetonates - Benchchem. 5

• Efficient Synthesis and HPLC-Based Characterization for Developing Vanadium-48-Labeled Vanadyl Acetylacetonate - NIH / PMC. 8

• Application of Spin Labels for Research of Vanadyl Acetylacetonate Concentration in Model Bilayer Membranes by EPR Spectroscopy - Taylor & Francis. 6

• New insights into mineralogenic effects of vanadate - NIH / PMC. 9

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• 11. mdpi.com [mdpi.com]

Mechanistic Dynamics of Vanadium(IV)-Oxyacetylacetonate in Homogeneous Catalysis: A Technical Guide for Stereoselective Epoxidation

Executive Summary

Vanadium(IV)-oxyacetylacetonate, formulated as VO(acac)₂, is a premier transition-metal pre-catalyst utilized extensively in homogeneous organic synthesis. For drug development professionals and synthetic chemists, its primary utility lies in the highly regioselective and diastereoselective epoxidation of allylic and homoallylic alcohols 1. Unlike un-directed oxidants such as m-CPBA, the VO(acac)₂ system utilizes a substrate-directed mechanism that leverages the hydroxyl group of the target molecule to template the oxygen transfer. This whitepaper deconstructs the structural foundation, mechanistic pathways, and self-validating protocols required to master VO(acac)₂-mediated catalysis.

Structural and Electronic Foundation

VO(acac)₂ is a square-pyramidal coordination complex featuring a strong axial V=O bond and two bidentate acetylacetonate ligands. In its resting state, it is a stable, blue-green V(IV) species (a d1 electronic configuration) 2.

However, the V(IV) state is catalytically inactive for direct oxygen transfer. The causality behind selecting VO(acac)₂ as a pre-catalyst lies in its controlled lability. Upon the introduction of an alkyl hydroperoxide—typically tert-butyl hydroperoxide (TBHP)—the metal center undergoes a rapid one-electron oxidation to a d0 V(V) state. This oxidation is accompanied by the partial displacement or oxidative degradation of the acac ligands (often yielding acetic acid), which opens critical coordination sites on the vanadium center, forming the true active species: a V(V)-alkylperoxo complex 3.

Core Mechanism of Action: The Directed Epoxidation Pathway

The exceptional selectivity of the VO(acac)₂/TBHP system is governed by a concerted, substrate-directed mechanism (often referred to as a Sharpless-type mechanism) 4. The sequence of events relies on the V(V) center acting as a structural template:

• Catalyst Activation: TBHP oxidizes V(IV) to V(V), binding as an alkylperoxo ligand ( η2 -coordination).

• Substrate Coordination: The hydroxyl group of the allylic alcohol coordinates to the highly electrophilic V(V) center. This anchors the alkene in strict spatial proximity to the peroxidic oxygen 5.

• Oxygen Transfer: An intramolecular, concerted oxygen transfer occurs. The rigid geometry of the V(V) coordination sphere restricts the trajectory of the oxygen atom, forcing delivery to a specific face of the alkene.

• Product Release: The resulting epoxy alcohol and tert-butanol are displaced by fresh substrate and TBHP, closing the cycle.

Catalytic cycle of VO(acac)2-mediated epoxidation highlighting the V(IV) to V(V) oxidation.

Quantitative Profiling & Substrate Selectivity

The directing effect of the hydroxyl group creates a distinct hierarchy of reactivity. Because coordination is a prerequisite for efficient oxidation, substrates lacking a coordinating moiety react sluggishly.

Substrate Class	Relative Reactivity	Epoxidation Regioselectivity	Stereochemical Outcome
Allylic Alcohols	Very High	Exclusively at proximal alkene	High syn-selectivity (erythro)
Homoallylic Alcohols	Moderate	Proximal alkene favored	High anti-selectivity (threo) 6
Isolated Alkenes	Low	Poor/Mixed	Non-stereoselective

Note: In complex molecules like geraniol (which contains both an allylic and an isolated alkene), VO(acac)₂/TBHP exclusively epoxidizes the allylic position, leaving the isolated alkene completely untouched 2.

Self-Validating Experimental Protocol

To ensure scientific integrity and reproducibility, the following protocol for the epoxidation of an allylic alcohol is designed as a self-validating system. The inherent physical properties of the vanadium complex provide real-time visual feedback regarding the reaction's status.

Step-by-Step Methodology

• Pre-catalyst Solvation: Dissolve the allylic alcohol (1.0 equiv) and VO(acac)₂ (0.01–0.05 equiv) in anhydrous toluene to achieve a 0.1 M solution.

  • Validation Check: The solution will exhibit the characteristic blue-green color of the d1 V(IV) species.

• Activation & Oxidation: Cool the reaction vessel to 0 °C. Dropwise, add TBHP (1.1–1.5 equiv, typically a 5.0 M solution in decane).

  • Causality/Validation Check: The solution must rapidly transition from blue-green to a deep red/brown. This color shift is caused by Ligand-to-Metal Charge Transfer (LMCT) bands emerging as the metal oxidizes to the d0 V(V) state 3. Failure to change color indicates degraded peroxide or severe moisture contamination.

• Reaction Progression: Allow the reaction to stir, gradually warming to room temperature. Monitor via TLC. Due to the directed nature of the catalyst, conversion is typically complete within 2–4 hours.

• Quenching (Critical Safety Step): Add saturated aqueous sodium thiosulfate (Na₂S₂O₃) and stir vigorously for 30 minutes.

  • Causality Check: TBHP is a potent oxidant. Concentrating unreacted organic peroxides during solvent evaporation can trigger explosive auto-acceleration. Thiosulfate safely reduces residual TBHP to tert-butanol, eliminating thermal hazards while washing out inorganic vanadium salts.

• Isolation: Extract the aqueous layer with ethyl acetate, dry the combined organic phases over MgSO₄, and purify the crude product via flash column chromatography 6.

Self-validating experimental workflow for VO(acac)2 catalyzed epoxidation of allylic alcohols.

Catalyst Deactivation and Ligand Dynamics

A critical parameter in scaling VO(acac)₂ catalysis is managing its eventual deactivation. The catalytic process is inherently irreversible over extended durations because the acetylacetonate ligands are susceptible to oxidative degradation by TBHP, forming acetic acid and other byproducts 4.

This degradation alters the coordination sphere, eventually leading to the formation of inactive, oligomeric vanadium species. This dynamic explains why VO(acac)₂ is typically utilized at 1–5 mol% loadings rather than ultra-low parts-per-million levels. To circumvent this, modern research is heavily focused on heterogenization—such as anchoring VO(acac)₂ complexes within Metal-Organic Frameworks (MOFs)—to physically separate the active sites, prevent oligomerization, and allow for catalyst recycling 1.

References

• Epoxidation vs. dehydrogenation of allylic alcohols: heterogenization of the VO(acac)
• Vanadyl acetylacetonate Source: Wikipedia URL
• Source: Coordination Chemistry Reviews (rug.nl)
• Mechanistic insight into the cyclohexene epoxidation with VO (acac)
• Stereoselective VO(acac)
• Systematic Development of Vanadium Catalysts for Sustainable Epoxidation of Small Alkenes and Allylic Alcohols Source: MDPI URL

Sources

• 1. Epoxidation vs. dehydrogenation of allylic alcohols: heterogenization of the VO(acac)2 catalyst in a metal–organic framework - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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• 3. pure.ul.ie [pure.ul.ie]
• 4. mdpi.com [mdpi.com]
• 5. pure.rug.nl [pure.rug.nl]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

vanadium(iv)-oxyacetylacetonate as a catalyst for alkene epoxidation

Application Note: Vanadium(IV)-Oxyacetylacetonate[VO(acac)₂] as a Catalyst for Alkene Epoxidation

Introduction & Scope

Vanadium(IV)-oxyacetylacetonate, VO(acac)₂, is a benchmark homogeneous transition-metal catalyst widely utilized in organic synthesis and drug development for the regio- and stereoselective epoxidation of allylic and homoallylic alcohols[1][2]. Unlike standard peracid-based methods (e.g., mCPBA) which can suffer from poor diastereoselectivity in acyclic systems, the VO(acac)₂/tert-butyl hydroperoxide (TBHP) system leverages substrate-metal coordination to direct the oxygen transfer, yielding highly predictable stereochemical outcomes[2].

Mechanistic Insights & Causality (The "Why")

The exceptional chemoselectivity and stereocontrol of VO(acac)₂ stem from its unique catalytic cycle and coordination geometry[3].

• Catalyst Activation: VO(acac)₂ is a stable V(IV) precatalyst. Upon the introduction of TBHP, it undergoes rapid oxidation to an active V(V) alkylperoxo complex[3].

• Substrate Tethering: The hydroxyl group of the allylic or homoallylic alcohol displaces a ligand on the V(V) center. This covalent tethering drastically increases the local concentration of the alkene near the peroxide, explaining why allylic alcohols are epoxidized orders of magnitude faster than unfunctionalized alkenes[3][4].

• Stereodirection (The Mihelich Model): For acyclic cis-homoallylic and allylic alcohols, the vanadium complex adopts a "chair-like" cyclic transition state[2]. This conformation minimizes syn-pentane steric repulsions between the C2 substituents and allylic methyl groups, directing the epoxidation to occur predominantly on one face of the alkene. This results in high syn-selectivity for allylic alcohols and anti-selectivity for cis-homoallylic alcohols[2].

Catalytic cycle of VO(acac)2 mediated epoxidation and stereodirecting substrate coordination.

Experimental Design & Parameter Optimization

Successful epoxidation relies on strict control of the reaction environment to maintain the integrity of the V(V) transition state.

• Oxidant Selection: TBHP (typically 5.0–6.0 M in decane or nonane) is the mandatory oxidant[1]. Aqueous hydrogen peroxide (H₂O₂) is generally avoided because water competes with the substrate for coordination sites on the vanadium center, suppressing catalytic activity and stereoselectivity[4].

• Solvent Matrix: Non-polar solvents (hexane, toluene) or mildly polar aprotic solvents (dichloromethane) are required[1][2]. These solvents do not competitively coordinate to the metal, ensuring the allylic alcohol remains tightly bound.

• Catalyst Heterogenization: To address metal leaching in pharmaceutical scale-up, microencapsulated VO(acac)₂ (MC-VO(acac)₂) or Metal-Organic Framework (MOF) immobilized variants have been developed, allowing for catalyst recovery via simple filtration without loss of activity[1][5].

Table 1: Optimization of Epoxidation Parameters

Parameter	Optimal Condition	Sub-optimal Condition	Causality / Impact on Reaction
Oxidant	TBHP in Decane/Toluene	Aqueous H₂O₂	Water competitively binds V(V), halting the catalytic cycle.
Solvent	Toluene, Hexane, DCM	Methanol, THF	Coordinating solvents displace the substrate, ruining stereocontrol.
Temperature	0 °C to Room Temp	> 60 °C (unless MW)	High heat accelerates background auto-oxidation and reduces diastereomeric excess.
Catalyst Loading	1.0 – 5.0 mol%	> 10 mol%	Excess vanadium can catalyze unwanted dehydrogenation or over-oxidation[5].

Standardized Protocol: Stereoselective Epoxidation of Allylic Alcohols

This protocol outlines the homogeneous epoxidation of an allylic alcohol, incorporating self-validating checkpoints to ensure safety and reproducibility[1][2].

Materials Required:

• Substrate: Allylic or homoallylic alcohol (1.0 mmol)

• Catalyst: VO(acac)₂ (1.0 - 5.0 mol%)

• Oxidant: TBHP (1.2 - 1.5 mmol, 5.5 M in decane)

• Solvent: Anhydrous Toluene or Hexane (5.0 mL)

• Quenching Agent: Saturated aqueous Na₂S₂O₃

Step-by-Step Methodology:

• Precatalyst Activation: In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the allylic alcohol (1.0 mmol) and VO(acac)₂ (0.014 - 0.05 mmol) in anhydrous toluene (5.0 mL)[2].

  • Rationale: The inert atmosphere prevents atmospheric moisture from interfering with the V(V) coordination sphere. The solution will typically appear pale green/blue, characteristic of V(IV).

• Oxidant Addition: Cool the reaction mixture to 0 °C using an ice bath. Add the TBHP solution (1.2 mmol) dropwise over 5 minutes[1][2].

  • Rationale: Dropwise addition controls the exothermic oxidation of V(IV) to V(V). The solution color will rapidly shift to a deep red/brown, visually validating the formation of the active V(V)-alkylperoxo species[3].

• Reaction Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours.

  • Self-Validation Checkpoint 1: Monitor the reaction via TLC (Thin Layer Chromatography). The reaction is complete when the starting material spot is fully consumed. If stalled, verify the TBHP titer.

• Quenching (Critical Safety Step): Once complete, cool the flask back to 0 °C and slowly add 2.0 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃)[2]. Stir vigorously for 30 minutes.

  • Rationale: Na₂S₂O₃ reduces any unreacted TBHP, preventing explosive hazards during solvent concentration and stopping over-oxidation.

  • Self-Validation Checkpoint 2: Dip a peroxide test strip into the organic layer. The strip must read 0 ppm before proceeding to extraction.

• Workup and Isolation: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate or hexane (3 × 5 mL)[2]. Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude epoxy alcohol via flash column chromatography[2].

Step-by-step workflow for VO(acac)2 epoxidation with built-in self-validation checkpoints.

Data Interpretation & Troubleshooting

• Poor Diastereoselectivity: If the diastereomeric excess (d.e.) is lower than expected, analyze the substrate geometry. While cis-homoallylic alcohols yield excellent anti-selectivity, trans-homoallylic alcohols inherently exhibit poor stereocontrol under VO(acac)₂ catalysis due to the inability to form a stable, sterically minimized chair-like transition state[2].

• Formation of Enones (Over-oxidation): If the primary product is an enone rather than an epoxide, the catalyst may be acting as a dehydrogenation agent[5]. Ensure the reaction temperature is strictly controlled and catalyst loading does not exceed 5 mol%.

• Incomplete Conversion: Usually indicative of degraded TBHP. Always titrate TBHP solutions periodically, especially if stored for >6 months.

References[1] Lattanzi, A., & Leadbeater, N. E. (2002). Microencapsulated VO(acac)2: Preparation and Use in Allylic Alcohol Epoxidation. Organic Letters. URL:https://pubs.acs.org/doi/10.1021/ol0257474[2] Ferrié, L., et al. (2010). Stereoselective VO(acac)2 Catalyzed Epoxidation of Acyclic Homoallylic Diols. Complementary Preparation of C2-syn-3,4-Epoxy Alcohols. PMC / National Institutes of Health. URL:https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2895912/[3] Lattanzi, A., et al. (2012). Mechanistic insight into the cyclohexene epoxidation with VO(acac)2 and tert-butyl hydroperoxide. CORE / Journal of Catalysis. URL:https://core.ac.uk/download/pdf/55776269.pdf[6] Pereira, et al. (2023). Systematic Development of Vanadium Catalysts for Sustainable Epoxidation of Small Alkenes and Allylic Alcohols. MDPI Catalysts. URL:https://www.mdpi.com/2073-4344/13/8/1264[5] Royal Society of Chemistry (2021). Epoxidation vs. dehydrogenation of allylic alcohols: Heterogenization of the VO(acac)2 catalyst in a metal-organic framework. RSC Advances. URL:https://pubs.rsc.org/en/content/articlelanding/2021/cy/d1cy00831a[4] Semantic Scholar. Epoxidation of Alkenes. URL:https://www.semanticscholar.org/paper/Epoxidation-of-Alkenes/

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• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. rsc.org [rsc.org]

sol-gel deposition methods utilizing vanadium(iv)-oxyacetylacetonate

Application Note: Advanced Sol-Gel Deposition of Vanadium Dioxide (VO2) Thin Films Utilizing Vanadium(IV)-Oxyacetylacetonate

Introduction & Mechanistic Principles

Vanadium dioxide (VO2) is a highly sought-after phase-change material that exhibits a reversible metal-insulator transition (MIT) at approximately 68 °C. This transition fundamentally alters its electrical conductivity and near-infrared optical transmittance, making it a critical material for smart thermochromic windows, optical switches, and advanced biomedical sensors[1][2].

While physical vapor deposition techniques exist, the sol-gel method is prized for its scalability, cost-effectiveness, and ability to coat complex, large-area substrates[3]. Within sol-gel precursors, vanadium(IV)-oxyacetylacetonate [VO(acac)2] is uniquely advantageous.

The Causality of Precursor Selection: Most traditional sol-gel methods utilize vanadium alkoxides, which contain vanadium in the +5 oxidation state. These require aggressive, highly controlled reducing atmospheres (e.g., Ar/H2) during annealing to force the reduction of V5+ to V4+[2]. In contrast, VO(acac)2 inherently possesses the +4 oxidation state required for stoichiometric VO2[3]. Furthermore, the bulky, chelating acetylacetonate ligands provide steric hindrance around the vanadium center. This suppresses rapid, uncontrolled hydrolysis upon exposure to ambient moisture, preventing premature precipitation and ensuring a highly stable polymeric sol[4].

Sol-Gel Chemistry & The Critical Role of Aging

The transformation from a molecular VO(acac)2 precursor to a solid oxide network relies on precisely controlled hydrolysis and condensation reactions.

• Hydrolysis: VO(acac)2 reacts with trace water (often catalyzed by HCl) to form partially hydrolyzed intermediates: VO(acac)x​(OH)y​ [4].

• Condensation: Olation and oxolation reactions link these intermediates, forming V–(OH)–V and V–O–V polymeric networks[4].

The Causality of Aging: Freshly prepared VO(acac)2 solutions lack sufficient polymeric network formation. Extended thermal or atmospheric aging of the sol (typically 7 to 25 days) allows slow, controlled condensation. This directly dictates the morphology of the final film, significantly improving surface coverage, crystallinity, and the efficiency of the metal-insulator transition[2][5]. Because VO(acac)2 is susceptible to oxidation to V5+ over long periods, aging must be conducted in an inert N2 glovebox, or stabilized using allylic alcohols which form protective π-complexes with the vanadium center[5][6].

Experimental Workflow

Caption: Sol-gel deposition workflow of VO2 thin films using VO(acac)2.

Step-by-Step Experimental Protocol

Note: This protocol is designed as a self-validating system. Visual and structural checkpoints are embedded to ensure scientific integrity.

Phase 1: Precursor Sol Preparation & Aging

• Dissolution: Dissolve 1.33 g of VO(acac)2 in 9.21 g of anhydrous ethanol (or methanol) to achieve a ~0.25 M concentration[4][5].

  • Mechanistic Rationale: Anhydrous solvents are strictly required to prevent premature, uncontrolled hydrolysis of the precursor[4].

• Acid-Assisted Hydrolysis: Slowly add 0.71 g of 37% HCl and a stoichiometric amount of deionized water to maintain a molar ratio of VO(acac)2/EtOH/HCl/H2O at 1:40:1.45:5[4].

• Homogenization: Sonicate or vigorously agitate the mixture for 30 minutes until a homogeneous solution is achieved.

  • Validation Checkpoint: The solution must be dark green/blue, indicative of the V4+ state. A shift toward yellow/brown indicates unwanted oxidation to V5+, meaning the batch must be discarded[6].

• Aging: Store the sol in a sealed container within an inert N2 glovebox for 7 to 25 days at room temperature[2][5].

Phase 2: Thin Film Deposition

• Substrate Preparation: Clean silicon or fused silica substrates via UV-ozone treatment for 10 minutes.

  • Mechanistic Rationale: UV-ozone removes organic contaminants and hydroxylates the surface, increasing hydrophilicity for uniform sol spreading[4].

• Spin Coating: Dispense 30–50 μL of the aged sol onto the substrate. Spin coat at 3000 rpm for 20 seconds[5][7].

• Gelation & Drying: Immediately dry the coated substrate on a hotplate or under an IR lamp at 100–150 °C for 5 minutes[6][8].

  • Mechanistic Rationale: Rapid thermal application drives off the highly volatile solvent, locking the amorphous VO(acac)2 gel structure in place before it can pool or dewet from the substrate[8].

• Thickness Control: Repeat steps 2 and 3 sequentially to achieve the desired film thickness (typically 50–200 nm)[7].

Phase 3: Thermal Annealing & Crystallization

• Atmosphere Control: Transfer the amorphous films to a tube furnace. Purge thoroughly with high-purity wet nitrogen[3][8].

  • Mechanistic Rationale: While VO(acac)2 does not require a highly reducing atmosphere (like H2), an oxygen-free environment is mandatory to prevent the V4+ from oxidizing into the thermodynamically stable, non-thermochromic V2O5 phase[3].

• Two-Stage Annealing:

  • Stage 1 (Decomposition): Ramp to 250 °C at 2 °C/min. Hold for 30 minutes to thermally decompose and volatilize the acetylacetonate organic residues[3].

  • Stage 2 (Crystallization): Ramp to 550–600 °C and hold for 30–60 minutes to crystallize the amorphous matrix into the highly ordered monoclinic VO2 (M1) phase[3][8].

• Cooling: Cool naturally to room temperature under continuous N2 flow.

Quantitative Parameter Summary

Parameter	Optimal Value / Range	Mechanistic Purpose & Impact
VO(acac)2 Concentration	0.05 – 0.25 M	Determines sol viscosity and final film thickness per coating layer. Higher concentrations yield thicker, but potentially more stressed, films[5][6].
Acid/Water Ratio	1:1.45:5 (Precursor:HCl:H2O)	Catalyzes partial hydrolysis while preventing rapid precipitation, ensuring a stable polymeric network[4].
Sol Aging Time	7 – 25 Days	Facilitates critical olation/oxolation reactions; directly improves surface coverage, stoichiometry, and MIT efficiency[2][5].
Spin Coating Speed	1000 – 4000 rpm (Optimum: 3000)	Controls centrifugal spreading for uniform, nanometer-scale wet films[6][7].
Drying Temperature	100 – 150 °C	Rapidly evaporates the solvent to lock the amorphous gel structure and prevent dewetting[6][8].
Annealing Temperature	500 – 600 °C	Decomposes organics and provides the activation energy required to crystallize the amorphous film into the monoclinic (M1) VO2 phase[3][8].

System Validation & Troubleshooting

To ensure the protocol was executed successfully, the final VO2 thin film must be validated:

• Structural Validation: Perform X-ray Diffraction (XRD). A successful deposition will yield a dominant diffraction peak at 2θ≈27.8∘ , corresponding to the (011) plane of the monoclinic M1 phase[4].

• Functional Validation: Measure the sheet resistance of the film while heating from 25 °C to 100 °C. A properly crystallized, stoichiometric VO2 film will exhibit a sharp drop in electrical resistance (typically 2 to 3 orders of magnitude) crossing the ~68 °C threshold[2][4]. If the transition is weak or absent, it indicates either incomplete crystallization (annealing temperature too low) or over-oxidation to V2O5 (oxygen leak during annealing).

References

• Vanadium oxide thin films and fibers obtained by acetylacetonate sol-gel method - ResearchGate - 8

• Tailoring the Visible Spectral Response of Phase-Change VO2 Sol–Gel Coatings with Large Resistivity Contrast Using Nanoimprinted Metasurfaces - ACS Applied Materials & Interfaces - 4

• Vanadium oxide thin films and fibers obtained by acetylacetonate sol-gel method - arXiv - 3

• Vanadium Oxide Gel Films: Optical and Electrical Properties, Internal Electrochromism and Effect of Doping - SciSpace - 7

• Method for inhibiting the oxidization of vo(acac)2 in solution - Google Patents - 6

• Role of annealing temperature on the sol–gel synthesis of VO2 nanowires with in situ characterization of their metal–insulator transition - RSC Publishing - 5

• Vanadium oxide thin films and fibers obtained by acetylacetonate sol–gel method - Semantic Scholar - 1

• Thermal aging effect of vanadyl acetylacetonate precursor for deposition of VO2 thin films with thermochromic properties - ResearchGate - 2

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• 3. arxiv.org [arxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Role of annealing temperature on the sol–gel synthesis of VO 2 nanowires with in situ characterization of their metal–insulator transition - RSC Advances (RSC Publishing) DOI:10.1039/C7RA10865F [pubs.rsc.org]
• 6. WO2010045719A1 - Method for inhibiting the oxidization of vo(acac)2 in solution - Google Patents [patents.google.com]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]

vanadium(iv)-oxyacetylacetonate in non-aqueous redox flow battery electrolytes

Application Note: Characterization and Implementation of Vanadium(IV)-oxyacetylacetonate in Non-Aqueous Redox Flow Batteries

Executive Summary

Non-aqueous redox flow batteries (NARFBs) offer a pathway to surpass the thermodynamic voltage limits (~1.5 V) of traditional aqueous systems, enabling cell potentials exceeding 2.2 V[1]. Vanadium(III) acetylacetonate, V(acac)₃, is a widely studied model active species for NARFBs[2]. However, its electrochemical behavior is highly sensitive to trace moisture, leading to the formation of vanadium(IV)-oxyacetylacetonate, VO(acac)₂[1]. This application note provides a comprehensive guide for researchers and materials scientists to understand the mechanistic role of VO(acac)₂, optimize non-aqueous electrolytes, and execute self-validating protocols for NARFB assembly and testing.

Mechanistic Insights & Causality

The transition from V(acac)₃ to VO(acac)₂ is a critical factor in NARFB cycling stability. In a non-aqueous solvent like acetonitrile (CH₃CN), V(acac)₃ oxidizes at approximately 0.45 V (vs. Ag/Ag⁺) to form the [V(acac)₃]⁺ intermediate[1]. If trace water is present in the electrolyte or introduced via the environment, this intermediate rapidly coordinates with water molecules to produce VO(acac)₂[1].

• The VO(acac)₂ Pathway: VO(acac)₂ exhibits its own redox activity, with a reversible half-wave potential of −1.93 V (vs. Ag/0.1 M AgClO₄)[3]. However, further coordination with water or solvent molecules can lead to chemically irreversible V(V) species, causing severe capacity fade and cell degradation[1].

• Stabilization Strategy: To mitigate irreversible degradation, the electrolyte must be rigorously dehydrated, and an electron-donating cationic supporting electrolyte, such as , must be employed[4]. TEABF₄ balances the charge of the oxidized/reduced species and stabilizes the coordination sphere of the vanadium complexes[1]. Furthermore, utilizing an has been shown to enhance reaction rates and active species solubility compared to pure acetonitrile[2].

Quantitative Data & Benchmarks

The following table summarizes the critical physicochemical and electrochemical parameters for V(acac)₃ / VO(acac)₂ systems in non-aqueous environments[4],[3],[5].

Parameter	Value	Causality / Significance
Maximum Solubility (Room Temp)	~0.6 M	Limits volumetric energy density compared to aqueous systems (2.5 M)[4].
Theoretical Cell Potential	~2.2 V	Significantly higher than aqueous VRFBs (~1.5 V), increasing energy density[1].
Electrolyte Conductivity	~37 mS cm⁻¹	Achieved with 0.5 M TEABF₄ in CH₃CN; dictates the ohmic overpotential[4].
V(acac)₃ Oxidation Potential	~0.45 V (vs Ag/Ag⁺)	Triggers the formation of[V(acac)₃]⁺, the precursor to VO(acac)₂[1].
VO(acac)₂ Reversible Potential	-1.93 V (vs Ag/Ag⁺)	Defines the cathodic limit and active window of the degradation product[3].

Experimental Protocols

Protocol 1: Preparation of Anhydrous Electrolytes Causality: Trace moisture drives the irreversible conversion of VO(acac)₂ to V(V) species. Rigorous dehydration is non-negotiable[1].

• Solvent Drying: Dry HPLC-grade acetonitrile (CH₃CN) and 1,3-dioxolane over activated 3Å molecular sieves for at least 72 hours in an argon-filled glovebox (O₂ < 0.1 ppm, H₂O < 0.1 ppm).

• Supporting Electrolyte: Dry TEABF₄ under vacuum at 100 °C for 24 hours prior to use.

• Formulation: Prepare an 84/16 vol% mixture of CH₃CN/1,3-dioxolane. Dissolve TEABF₄ to a concentration of 0.5 M.

• Self-Validation Step: Perform Karl Fischer titration on the electrolyte. Proceed only if H₂O content is < 10 ppm.

Protocol 2: Active Species Integration & CV Characterization Causality: Cyclic voltammetry (CV) confirms the electrochemical reversibility and identifies the presence of VO(acac)₂[3].

• Dissolution: Dissolve 0.1 M V(acac)₃ into the prepared electrolyte. Stir until complete dissolution (color should be deep green/brown).

• CV Setup: Use a three-electrode cell with a glassy carbon working electrode, a Pt wire counter electrode, and an Ag/Ag⁺ non-aqueous reference electrode.

• Scanning: Sweep the potential between -2.5 V and +1.0 V at a scan rate of 10 mV s⁻¹.

• Self-Validation Step: Analyze the voltammogram. The V(III)/V(II) and V(IV)/V(III) couples should exhibit peak separations (ΔEp) of ~60-80 mV, indicating quasi-reversible one-electron transfers[3]. The emergence of a peak at -1.93 V confirms the formation of VO(acac)₂[3].

Protocol 3: Full-Cell Charge/Discharge Cycling Causality: Flow battery performance relies on minimizing crossover and managing the overpotentials associated with non-aqueous conductivity[6].

• Cell Assembly: Assemble the flow cell using carbon paper electrodes (pre-treated with 1-ethyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide to improve wettability and stabilization) and a microporous polymer separator[1].

• Flow Dynamics: Circulate the electrolyte at a flow rate of 20 mL min⁻¹ using a peristaltic pump.

• Cycling Parameters: Perform galvanostatic charge/discharge cycling at 10 mA cm⁻². Set strict voltage cut-offs at 2.2 V (charge) and 0.8 V (discharge) to prevent over-oxidation of VO(acac)₂ into irreversible V(V) species[1].

• Self-Validation Step: Monitor the Coulombic Efficiency (CE). A CE > 90% indicates successful stabilization of the active species and minimal crossover[6].

Visualizations

Fig 1. Reaction mechanism of V(acac)3 oxidation to VO(acac)2 and subsequent stabilization.

Fig 2. Workflow for non-aqueous redox flow battery assembly and self-validating testing.

References

• Chakrabarti, B., et al. "Evaluation of a Non-Aqueous Vanadium Redox Flow Battery Using a Deep Eutectic Solvent and Graphene-Modified Carbon Electrodes via Electrophoretic Deposition." Batteries 2020, 6(3), 38. URL:[Link]

• Bamgbopa, M. O., et al. "Systematic selection of solvent mixtures for non-aqueous redox flow batteries – vanadium acetylacetonate as a model system." Electrochimica Acta 2017, 223, 115-123. URL:[Link]

• Huang, S., & Lu, Y. "Numerical Parametric Investigation of Nonaqueous Vanadium Redox Flow Batteries." Batteries 2022, 8(8), 75. URL:[Link]

• Shinkle, A. A., et al. "Electrode kinetics in non-aqueous vanadium acetylacetonate redox flow batteries." Journal of Applied Electrochemistry 2011, 41(10), 1191-1199. URL:[Link]

Sources

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• 2. Systematic selection of solvent mixtures for non-aqueous redox flow batteries – vanadium acetylacetonate as a model system [dspace.mit.edu]
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• 5. researchgate.net [researchgate.net]
• 6. OhioLINK ETD: Escalante García, Ismailia Leilani [etd.ohiolink.edu]

in vitro testing of vanadium(iv)-oxyacetylacetonate for insulin-mimetic properties

Application Note: In Vitro Evaluation of Vanadium(IV)-oxyacetylacetonate [VO(acac)2] for Insulin-Mimetic Properties

Application Context & Mechanistic Grounding

Vanadium compounds have been extensively investigated for their potent antidiabetic properties. Among these, bis(acetylacetonato)oxovanadium(IV)—commonly referred to as VO(acac)2—has emerged as a highly stable metallochelate capable of robustly mimicking insulin action[1]. Unlike inorganic vanadium salts (e.g., VOSO4) which dissociate rapidly in biological fluids, VO(acac)2 enters cells as an intact coordination complex, leading to significantly higher intracellular efficacy and targeted action[2].

The primary molecular target of VO(acac)2 is Protein Tyrosine Phosphatase 1B (PTP1B), a critical negative regulator of the insulin signaling pathway[1]. By inhibiting PTP1B, VO(acac)2 prevents the dephosphorylation of the insulin receptor (IR) beta subunit. This prolongs the activation of downstream effectors including IRS-1, PI3K, and Akt (PKB), ultimately triggering GLUT4 translocation and cellular glucose uptake[1].

Crucially, kinetic studies reveal that VO(acac)2 acts as an uncompetitive inhibitor of PTP1B[3]. This is a rare and highly desirable pharmacological profile, as uncompetitive inhibitors bind exclusively to the enzyme-substrate complex, making them exceptionally potent in open-cell systems where substrate accumulates[3]. Furthermore, the insulin-mimetic action of VO(acac)2 is highly dependent on its interaction with serum transport proteins. It forms a 1:1 stoichiometric adduct with bovine serum albumin (BSA), a complexation that dramatically enhances cellular glucose uptake compared to the free metallochelate[4].

Signaling Pathway Visualization

Fig 1: Mechanistic pathway of VO(acac)2 inducing glucose uptake via PTP1B uncompetitive inhibition.

Experimental Workflow & Self-Validating Architecture

Fig 2: Parallel workflow for validating the insulin-mimetic properties of VO(acac)2 in vitro.

Detailed Methodologies

Protocol A: Preparation of VO(acac)2-BSA Adducts

Causality & Rationale : VO(acac)2 has limited aqueous solubility, and its cellular uptake is heavily reliant on serum transport proteins. Electron nuclear double resonance (ENDOR) spectroscopy confirms that VO(acac)2 forms a 1:1 adduct with BSA, which prevents precipitation and acts as a biological delivery vehicle[4]. Self-Validation Checkpoint : Visual inspection must yield a stable, clear blue-green solution without particulate matter. If precipitation occurs, the metallochelate has hydrolyzed, and the experiment must be aborted.

• Prepare a 10 mM stock solution of VO(acac)2 by dissolving the blue-green solid in dimethyl sulfoxide (DMSO). (Note: Keep the final DMSO concentration in cell culture <0.1% to avoid cytotoxicity).

• Prepare a 2 mM stock of fatty-acid-free Bovine Serum Albumin (BSA) in a standard assay buffer (e.g., Krebs-Ringer HEPES).

• Slowly titrate the VO(acac)2 stock into the BSA solution to achieve a final molar ratio of ≤ 1.0 (e.g., 0.5 mM VO(acac)2 to 1.0 mM BSA)[4].

• Incubate at 37°C for 30 minutes to allow the thermodynamic equilibration of the 1:1 adduct.

Protocol B: 14C-2-Deoxyglucose Uptake Assay in 3T3-L1 Adipocytes

Causality & Rationale : 3T3-L1 murine fibroblasts differentiated into adipocytes are the gold standard for insulin-mimetic assays because they express high levels of GLUT4. Serum starvation prior to treatment is critical; it downregulates basal PI3K/Akt signaling driven by serum growth factors, creating a low-noise baseline to accurately measure the isolated effect of VO(acac)2[4]. Self-Validation Checkpoint : The assay must include an untreated negative control (basal) and a 100 nM insulin positive control. If insulin fails to induce at least a 15-fold increase in glucose uptake, the adipocyte differentiation or starvation process is fundamentally flawed, invalidating the entire plate.

• Grow 3T3-L1 cells to confluence and differentiate them into adipocytes using a standard cocktail (IBMX, dexamethasone, and insulin) for 48 hours, followed by maintenance media for 6-8 days.

• Serum-starve the mature adipocytes in DMEM containing 0.1% BSA for 4 hours prior to the assay.

• Wash cells twice with warm Krebs-Ringer HEPES (KRH) buffer.

• Treat cells with the following conditions for 30 minutes at 37°C:

  • Control : KRH buffer only.

  • Positive Control : 100 nM Insulin.

  • Inorganic Control : 0.5 mM VOSO4.

  • Test Article : 0.5 mM VO(acac)2 + 1.0 mM BSA adduct.

• Initiate glucose uptake by adding 0.1 μ Ci of 14C-2-deoxyglucose (14C-2-DG) alongside 0.1 mM unlabeled 2-deoxyglucose for exactly 10 minutes.

• Terminate the reaction rapidly by washing cells three times with ice-cold PBS containing 10 mM phloretin (to block GLUT transporters).

• Lyse cells in 0.1% SDS and quantify internalized radioactivity using a liquid scintillation counter. Normalize counts to total protein concentration via a BCA assay.

Protocol C: In Vitro PTP1B Enzyme Kinetics (Uncompetitive Inhibition)

Causality & Rationale : Because VO(acac)2 is an uncompetitive inhibitor, it binds exclusively to the PTP1B-substrate complex rather than the free enzyme[3]. Therefore, standard single-concentration inhibitor screens are insufficient. A full Michaelis-Menten kinetic matrix (varying both substrate and inhibitor concentrations) must be performed to observe the characteristic proportional decrease in both Km​ and Vmax​ . Self-Validation Checkpoint : Run a known competitive inhibitor (e.g., suramin) in parallel. The kinetic modeling software must correctly identify the competitive inhibitor (increased Km​ , unchanged Vmax​ ) to validate the uncompetitive readout of VO(acac)2.

• Prepare recombinant human PTP1B in assay buffer (50 mM HEPES, pH 7.2, 1 mM EDTA, 1 mM DTT).

• Prepare a dilution series of the substrate p-nitrophenyl phosphate (pNPP) ranging from 0.5 mM to 20 mM.

• Pre-incubate PTP1B with varying concentrations of VO(acac)2 (e.g., 0, 10, 50, 100 μ M) for 15 minutes at 30°C.

• Initiate the reaction by adding the pNPP substrate matrix.

• Monitor the continuous cleavage of pNPP to p-nitrophenol by measuring absorbance at 405 nm every 30 seconds for 15 minutes using a microplate reader.

• Calculate initial velocities ( V0​ ) from the linear portion of the progress curves.

• Plot the data using a Lineweaver-Burk plot (1/ V0​ vs. 1/[S]). Uncompetitive inhibition will manifest as a series of parallel lines with increasing y-intercepts.

Data Presentation & Interpretation

The following tables summarize the expected quantitative outcomes based on established literature for VO(acac)2 in vitro testing.

Table 1: Quantitative Analysis of 2-Deoxyglucose Uptake in 3T3-L1 Adipocytes

Treatment Group	Concentration	BSA Presence (1 mM)	Fold-Stimulation over Basal	Mechanistic Implication
Untreated (Basal)	N/A	-	1.0x	Establishes baseline metabolic rate
Insulin (Pos. Ctrl)	100 nM	-	~22.0x	Validates cell responsiveness[4]
VOSO4 (Inorganic)	0.5 mM	-	< 2.0x	Highlights poor cellular uptake of salts[4]
VO(acac)2	0.5 mM	-	~9.0x	Metallochelate crosses membrane intact[4]
VO(acac)2 + BSA	0.5 mM	+	~17.0x	1:1 BSA adduct dramatically enhances uptake[4]

Table 2: PTP1B Kinetic Parameters Under VO(acac)2 Inhibition

Inhibitor Type	Inhibition Mode	Effect on Apparent Km​	Effect on Apparent Vmax​	Pharmacological Advantage
Competitive (Ctrl)	Competitive	Increases	Unchanged	Efficacy drops as substrate accumulates
VO(acac)2	Uncompetitive	Decreases	Decreases	Potency is maintained/enhanced in open-cell systems[3]

References

• Makinen, M. W., et al. "Structural origins of the insulin-mimetic activity of bis(acetylacetonato)oxovanadium(IV): The influence of VO(acac)2 on uptake of 2-deoxy-d-[1-14C]glucose by serum-starved 3T3-L1 adipocytes." Journal of Biological Chemistry, 2002. URL: [Link]

• Peters, K. G., et al. "Kinetic Characterization of the Inhibition of Protein Tyrosine Phosphatase-1B by Vanadyl (VO2+) Chelates." Journal of Inorganic Biochemistry, 2003. URL: [Link]

• Wikipedia Contributors. "Vanadyl acetylacetonate." Wikipedia, The Free Encyclopedia. URL: [Link]

• Broder, B. A., et al. "Efficient Synthesis and HPLC-Based Characterization for Developing Vanadium-48-Labeled Vanadyl Acetylacetonate as a PET Radiotracer." OSTI.gov, 2024. URL: [Link]

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• 2. osti.gov [osti.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Structural origins of the insulin-mimetic activity of bis(acetylacetonato)oxovanadium(IV) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Preparation and Validation of Mesoporous Supported Vanadium(IV)-Oxyacetylacetonate Catalysts

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Application Focus: Heterogeneous Catalysis, Chemoselective Epoxidation, and Advanced Materials Synthesis

Scientific Rationale & Design Principles

Vanadium(IV)-oxyacetylacetonate, VO(acac)2​ , is a highly active and chemoselective precatalyst for the oxidation of allylic alcohols and sulfides . However, in homogeneous systems, the separation and recovery of the catalyst from the reaction mixture pose significant challenges, particularly in pharmaceutical synthesis where transition metal contamination must be strictly minimized.

To overcome this, heterogenization of VO(acac)2​ onto mesoporous silica supports—such as SBA-15 or MCM-41—has emerged as a robust solution . SBA-15 is specifically favored due to its large pore diameter (6–10 nm), thick pore walls, and high hydrothermal stability. By covalently grafting 3-aminopropyltriethoxysilane (APTES) onto the inner pore walls of SBA-15, researchers can create an amine-functionalized scaffold. The primary amine groups undergo a Schiff base condensation with the carbonyl groups of the acetylacetonate ligands, securely tethering the vanadium complex to the support . This covalent anchoring prevents active-site leaching during liquid-phase reactions, ensuring the catalyst is both highly active and reusable.

Experimental Protocols: Catalyst Synthesis Workflow

The following protocols outline a self-validating system for synthesizing the VO(acac)2​@NH2​-SBA-15 catalyst. Each step includes specific quality control (QC) checkpoints to ensure structural integrity.

Synthesis of the SBA-15 Mesoporous Support

Objective: Synthesize highly ordered, 2D hexagonal mesoporous silica.

• Template Dissolution: Dissolve 4.0 g of Pluronic P123 (structure-directing agent) in 120 mL of 2.0 M HCl and 30 mL of deionized water. Stir at 40 °C until the solution is completely clear.

  • Causality: The acidic environment drives the micellization of P123, forming the cylindrical templates required for the hexagonal pore structure.

• Silica Condensation: Add 8.5 g of tetraethyl orthosilicate (TEOS) dropwise. Stir vigorously at 40 °C for 24 hours, followed by aging in a sealed Teflon-lined autoclave at 100 °C for 48 hours.

  • Causality: Aging at elevated temperatures expands the pore size and thickens the silica walls, enhancing the hydrothermal stability of the final support.

• Template Removal: Filter, wash with deionized water, and dry the white powder at 80 °C. Calcine the powder in air at 500 °C for 6 hours (heating rate of 1 °C/min).

  • Causality: The slow heating rate prevents the collapse of the mesoporous framework while completely combusting the P123 organic template, opening the pore channels.

Surface Functionalization with APTES ( NH2​-SBA-15 )

Objective: Graft a uniform monolayer of amine linkers onto the silica pore walls.

• Dehydration: Dry 2.0 g of calcined SBA-15 under vacuum at 120 °C for 4 hours.

  • Causality: Removing physisorbed water prevents the premature hydrolysis and self-condensation of APTES, which would otherwise block the pore entrances.

• Grafting: Suspend the dehydrated SBA-15 in 50 mL of anhydrous toluene. Add 2.0 mL of APTES. Reflux the mixture under a nitrogen atmosphere for 24 hours.

• Purification: Filter the solid and wash extensively with toluene and ethanol. Soxhlet extract with ethanol for 12 hours, then dry under vacuum at 60 °C.

  • QC Checkpoint: Perform FTIR analysis. The appearance of bands at ~2930 cm⁻¹ (C-H stretch) and ~1550 cm⁻¹ (N-H bend) confirms successful grafting.

Covalent Immobilization of VO(acac)2​

Objective: Anchor the vanadium complex via Schiff base condensation.

• Complexation: Suspend 1.0 g of NH2​-SBA-15 in 30 mL of anhydrous ethanol. Add 0.5 g of VO(acac)2​ .

• Reflux: Stir the mixture under reflux for 24 hours in an inert atmosphere.

  • Causality: The elevated temperature provides the activation energy necessary for the primary amine of APTES to react with the carbonyl group of the acac ligand, forming a robust C=N (imine) bond.

• Extraction: Filter the pale-green solid and subject it to Soxhlet extraction with dichloromethane for 24 hours to remove any non-covalently bound (physisorbed) vanadium complex. Dry under vacuum at 60 °C.

Caption: Step-by-step workflow for the synthesis and covalent immobilization of VO(acac)2 on SBA-15.

Physicochemical Characterization & Quality Control

To validate the structural integrity and catalytic readiness of the synthesized material, specific quantitative parameters must be met. The table below summarizes the expected data profile for a successfully prepared VO(acac)2​@NH2​-SBA-15 catalyst.

Analytical Technique	Target Parameter	Expected Observation	Causality / Significance
N₂ Physisorption (BET)	Surface Area & Pore Volume	SA: ~550–650 m²/g (Reduced from ~900 m²/g in bare SBA-15)	The controlled decrease confirms successful functionalization inside the mesopores without causing structural collapse.
Low-Angle XRD	Mesoporous Ordering	Distinct (100), (110), and (200) reflections	Confirms the 2D hexagonal p6mm structure of the silica support remains entirely intact post-grafting.
FTIR Spectroscopy	Functional Groups	New bands at ~1620 cm⁻¹ (C=N) and ~990 cm⁻¹ (V=O)	Validates the Schiff base condensation between APTES and the acac ligand, alongside intact vanadyl centers.
X-ray Photoelectron Spectroscopy (XPS)	Oxidation State	V 2p3/2 binding energy peak at ~516.5 eV	Confirms that vanadium remains in the active +4 oxidation state post-immobilization.
ICP-OES	Vanadium Loading	~1.5 – 2.5 wt% V	Quantifies the exact number of active catalytic sites available, necessary for calculating turnover frequencies (TOF).

Application Workflow: Chemoselective Epoxidation

The primary application for this catalyst is the highly chemoselective mono-epoxidation of allylic alcohols (e.g., geraniol to 2,3-epoxygeraniol).

Catalytic Protocol

• Reaction Setup: In a 25 mL round-bottom flask, combine 1.0 mmol of geraniol, 50 mg of the VO(acac)2​@NH2​-SBA-15 catalyst, and 5 mL of anhydrous hexane.

• Oxidant Addition: Add 1.5 mmol of tert-butyl hydroperoxide (TBHP, 5.5 M in decane) dropwise under continuous stirring.

  • Causality: TBHP acts as the terminal oxidant. The dropwise addition prevents rapid, uncontrolled exothermic decomposition of the peroxide.

• Incubation: Stir the mixture at room temperature (or up to 60 °C for sterically hindered substrates) for 4–6 hours. Monitor the reaction progress via Gas Chromatography (GC).

• Catalyst Recovery: Centrifuge the mixture to recover the solid catalyst. Wash with hexane and ethanol, dry at 60 °C, and reuse in subsequent cycles.

  • Validation: A properly anchored catalyst should exhibit less than a 5% drop in yield over 5 consecutive reaction cycles, proving the absence of vanadium leaching.

Mechanistic Pathway

During the reaction, the supported V(IV) precatalyst is oxidized by TBHP to an active V(V)-alkylperoxo species. This intermediate coordinates both the hydroxyl group of the allylic alcohol and the oxidant, facilitating a concerted, highly directed oxygen transfer exclusively to the adjacent double bond.

Caption: Catalytic cycle of allylic alcohol epoxidation using supported VO(acac)2 and TBHP.

References

• Van Doorslaer, S., Segura, Y., & Cool, P. (2004). "Structural Investigation of Vanadyl-Acetylacetonate-Containing Precursors of TiOx−VOx Mixed Oxides on SBA-15." The Journal of Physical Chemistry B. URL:[Link]

• Bhunia, S., & Koner, S. (2011). "Functionalization of oxo-vanadium(IV) acetylacetonate over modified MCM-41: an efficient reusable catalyst for epoxidation reaction." Journal of Porous Materials. URL:[Link]

• Rostamizadeh, S., et al. (2017). "Current advances in the utility of functionalized SBA mesoporous silica for developing encapsulated nanocatalysts: state of the art." RSC Advances. URL:[Link]

vanadium(iv)-oxyacetylacetonate catalyzed aerobic oxidation of primary alcohols

An Application Guide to the Vanadium(IV)-Oxyacetylacetonate Catalyzed Aerobic Oxidation of Primary Alcohols

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the application of vanadyl acetylacetonate, VO(acac)₂, as a catalyst for the aerobic oxidation of primary alcohols. Moving beyond a simple recitation of steps, this guide elucidates the mechanistic rationale behind the protocols, offering insights into reaction design, optimization, and troubleshooting. It is intended to serve as a practical resource for chemists leveraging this efficient and environmentally conscious oxidative transformation.

The Catalytic System: A Synergy of Components

The oxidation of alcohols is a cornerstone transformation in organic synthesis, essential for the preparation of carbonyl compounds that serve as key intermediates in the pharmaceutical and fine chemical industries.[1][2] Traditional methods often rely on stoichiometric, and frequently toxic, heavy-metal oxidants like chromium or expensive reagents such as Dess-Martin periodinane.[2] The turn towards catalytic methods using molecular oxygen as the terminal oxidant represents a significant advancement in sustainable chemistry.[3] The VO(acac)₂ system is notable for its accessibility, cost-effectiveness, and tunable selectivity.[4][5]

The Vanadium Pre-catalyst: Vanadyl Acetylacetonate (VO(acac)₂)

Vanadyl acetylacetonate is an air-stable, commercially available Vanadium(IV) complex. It serves as a pre-catalyst, meaning it enters the catalytic cycle after an initial activation step, often involving interaction with the alcohol substrate and oxygen to form a higher-valent Vanadium(V) species.[6] Its solubility in common organic solvents like toluene makes it highly suitable for homogeneous catalysis.[4]

The Oxidant: The Role of Molecular Oxygen

The use of atmospheric oxygen or, in some cases, a pure O₂ atmosphere, is a key advantage of this system, making it economically and environmentally attractive.[3][5] For gram-scale reactions, an open-to-air setup is often sufficient. However, for larger-scale synthesis or when dealing with less reactive substrates, employing a pure oxygen atmosphere (e.g., via a balloon) can significantly improve reaction rates and yields.[2]

The Critical Role of Additives

The outcome of the VO(acac)₂-catalyzed oxidation is profoundly influenced by the presence of additives, particularly bases or co-catalysts.

• Base: In the absence of a base, the oxidation of primary alcohols can lead to the formation of esters as a significant byproduct.[3] This occurs through the acid-catalyzed reaction between the aldehyde product and the starting alcohol to form a hemiacetal, which is subsequently oxidized.[3] The addition of a base, such as potassium carbonate (K₂CO₃) or 1,4-diazabicyclo[2.2.2]octane (DABCO), neutralizes any acidic species, suppresses hemiacetal formation, and promotes the selective formation of the aldehyde.[3][4] Furthermore, mechanistic studies suggest that a base can actively participate in the rate-determining step by facilitating deprotonation of the alcohol coordinated to the vanadium center.[7]

• Co-catalyst for Over-oxidation: To intentionally push the oxidation beyond the aldehyde to the carboxylic acid, a co-catalyst is often employed. Copper(II) salts, for instance, can be used in conjunction with VO(acac)₂ to facilitate this second oxidation step, providing a direct route from primary alcohols to carboxylic acids.[8]

Mechanistic Pathways: How the Catalysis Works

While the precise mechanism can be substrate and condition-dependent, a generally accepted pathway involves the initial formation of a Vanadium(V) species.[6] The catalytic cycle for the oxidation of a primary alcohol to an aldehyde can be visualized as follows.

Figure 1: A proposed catalytic cycle for the VO(acac)₂-catalyzed aerobic oxidation of primary alcohols.

The cycle is initiated by the oxidation of the V(IV) pre-catalyst to an active V(V) species by molecular oxygen, a process facilitated by the alcohol substrate.[6] The primary alcohol then coordinates to the V(V) center to form an alcoholate complex. The key product-forming step is a β-hydride elimination from the coordinated alcoholate, which releases the aldehyde product and a reduced vanadium species.[6][9] This step is often rate-limiting and is significantly accelerated by a base, in what is described as a Base-Assisted Dehydrogenation (BAD) mechanism.[7] Finally, the reduced vanadium catalyst is re-oxidized by O₂ to regenerate the active V(V) species, completing the cycle.

Experimental Protocols & Methodologies

Safety Note: These reactions are conducted at elevated temperatures, often under an oxygen atmosphere. Appropriate safety precautions, including the use of a blast shield and proper ventilation, should be taken.

Protocol A: Selective Oxidation of Primary Benzylic Alcohols to Aldehydes

This protocol is optimized for the conversion of activated primary alcohols, such as benzylic and allylic alcohols, to their corresponding aldehydes while minimizing over-oxidation.[4]

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser (open to the air), add the primary alcohol (1.0 mmol, 1.0 equiv).

• Addition of Reagents: Add the solvent (e.g., toluene, 5 mL), vanadyl acetylacetonate (VO(acac)₂, 0.05 mmol, 5 mol%), and a base (e.g., DABCO, 0.10 mmol, 10 mol%).[4]

• Reaction Conditions: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Reactions are typically complete within 8-24 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Filter the mixture through a short plug of silica gel, washing with ethyl acetate, to remove the catalyst.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the pure aldehyde.

Table 1: Substrate Scope for Aldehyde Synthesis

Entry	Substrate (Primary Alcohol)	Product (Aldehyde)	Typical Yield (%)	Reference
1	Benzyl alcohol	Benzaldehyde	>95	[4]
2	4-Methoxybenzyl alcohol	4-Methoxybenzaldehyde	~98	[8]
3	4-Nitrobenzyl alcohol	4-Nitrobenzaldehyde	~93	[3]

| 4 | Cinnamyl alcohol | Cinnamaldehyde | >95 |[4] |

Protocol B: Oxidation of Primary Benzylic Alcohols to Carboxylic Acids

By introducing a copper co-catalyst, the reaction can be directed towards the formation of carboxylic acids.[8]

Step-by-Step Methodology:

• Reaction Setup: To a vial or flask equipped with a stir bar and a condenser, add the primary alcohol (2.0 mmol, 1.0 equiv).

• Addition of Reagents: Add the ionic liquid solvent (e.g., [hmim]OTf, 0.3 g), VO(acac)₂ (0.04 mmol, 2 mol%), Copper(II) 2-ethylhexanoate (0.04 mmol, 2 mol%), and DABCO (0.12 mmol, 6 mol%).[8]

• Reaction Conditions: Seal the vessel and place it under an atmosphere of pure oxygen (1 atm, balloon). Heat the mixture to 95 °C with vigorous stirring for 15-24 hours.

• Work-up: After cooling, extract the product from the ionic liquid using diethyl ether (3 x 10 mL). The ionic liquid containing the catalyst can often be recycled.[8]

• Purification: Combine the organic extracts and concentrate them. The carboxylic acid can be purified by recrystallization or flash chromatography.

Workflow and Decision Making

Choosing the correct protocol depends entirely on the desired synthetic outcome. The following workflow provides a decision-making framework.

Figure 2: Decision workflow for selecting the appropriate oxidation protocol.

Scope and Limitations

• Substrate Scope: This catalytic system is most effective for the oxidation of activated primary alcohols , such as benzylic and allylic alcohols.[4] Aliphatic primary alcohols are generally less reactive and may require higher catalyst loadings, higher temperatures, or longer reaction times.[4]

• Chemoselectivity: Vanadium-based catalysts can exhibit high chemoselectivity. Under carefully controlled conditions (e.g., using V₂O₅), secondary alcohols can be oxidized in the presence of primary alcohols.[3][5] However, the VO(acac)₂ systems described here are primarily for the oxidation of primary alcohols.

• Limitations:

  • Over-oxidation: Unwanted formation of carboxylic acid can occur, especially during prolonged reaction times or at higher temperatures. Careful monitoring is essential for selective aldehyde synthesis.

  • Ester Formation: As discussed, this is a major side reaction if a base is omitted.[3]

  • Catalyst Deactivation: While generally robust, the catalyst can be deactivated by strongly coordinating ligands present in the substrate.

References

• Tojo, G., & Fernández, M. I. (2006). Oxidation of Alcohols to Aldehydes and Ketones. Springer Science & Business Media.
• Steves, J. E., & Stahl, S. S. (2013). Copper-Catalyzed Aerobic Alcohol Oxidation: A Mechanistic Perspective. Accounts of Chemical Research, 46(11), 2345–2356.

• Jiang, N., & Ragauskas, A. J. (2007). Vanadium-Catalyzed Selective Aerobic Oxidation of Activated Alcohols in an Ionic Liquid. The Journal of Organic Chemistry, 72(18), 7030–7033. [Link]

• Velusamy, S., & Punniyamurthy, T. (2004). Novel Vanadium-Catalyzed Oxidation of Alcohols to Aldehydes and Ketones under Atmospheric Oxygen. Organic Letters, 6(2), 217–219. [Link]

• Kitt, M. I., et al. (2024). Chemoselective Aerobic Oxidation of Alcohols Utilizing a Vanadium(V) Catalyst. ACS Catalysis. [Link]

• Jiang, N., & Ragauskas, A. J. (2007). Selective Aerobic Oxidation of Activated Alcohols into Acids or Aldehydes in Ionic Liquids. The Journal of Organic Chemistry, 72(18), 7030-7033. [Link]

• Punniyamurthy, T., & Velusamy, S. (2004). Novel Vanadium-Catalyzed Oxidation of Alcohols to Aldehydes and Ketones under Atmospheric Oxygen. Organic Letters, 6(2), 217-219. [Link]

• Hanson, S. K., et al. (2012). A biomimetic pathway for vanadium-catalyzed aerobic oxidation of alcohols: evidence for a base-assisted dehydrogenation mechanism. Chemistry – A European Journal, 18(47), 14995–15004. [Link]

• Rout, L., Nath, P., & Punniyamurthy, T. (2007). Vanadium‐Catalyzed Selective Oxidation of Alcohols to Aldehydes and Ketones with tert‐Butyl Hydroperoxide.
• Sutradhar, M., Pombeiro, A. J. L., & da Silva, J. A. L. (2020). Vanadium-catalyzed Transformations of Selected Functional Groups. Royal Society of Chemistry.

• Gopinath, R., & Patel, B. K. (2000). Vanadium Pentoxide-Catalyzed Oxidation of Aldehydes to Methyl Esters with Aqueous H2O2 in Methanol. Organic Letters, 2(5), 577–579. [Link]

• Ligtenbarg, A. G. J., Hage, R., & Feringa, B. L. (2003). Catalytic oxidations by vanadium complexes. Coordination Chemistry Reviews, 237(1-2), 89–101.

• Tsurugi, H., et al. (2002). Oxovanadium Complex-Catalyzed Aerobic Oxidation of Propargylic Alcohols. The Journal of Organic Chemistry, 67(21), 7493–7497. [Link]

• Uemura, S., et al. (2002). Oxovanadium complex-catalyzed aerobic oxidation of propargylic alcohols. The Journal of Organic Chemistry, 67(21), 7493-7497. [Link]

• Pereira, C. C. L., et al. (2023). Systematic Development of Vanadium Catalysts for Sustainable Epoxidation of Small Alkenes and Allylic Alcohols. Molecules, 28(15), 5828. [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. books.rsc.org [books.rsc.org]
• 5. Novel Vanadium-Catalyzed Oxidation of Alcohols to Aldehydes and Ketones under Atmospheric Oxygen [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. A biomimetic pathway for vanadium-catalyzed aerobic oxidation of alcohols: evidence for a base-assisted dehydrogenation mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving synthesis yield of high-purity vanadium(iv)-oxyacetylacetonate

Welcome to the Vanadium(IV)-oxyacetylacetonate [VO(acac)₂] Technical Support Center .

This guide is engineered for researchers, application scientists, and drug development professionals who require high-purity VO(acac)₂ for downstream applications, such as catalytic epoxidation, oxidative cross-coupling, or the development of insulin-mimetic therapeutics[1].

Synthesizing VO(acac)₂ with >90% yield and high purity requires strict control over redox states, pH boundaries, and solvent polarity. Below, you will find a self-validating standard operating procedure (SOP), a process workflow, and targeted troubleshooting guides to resolve common experimental bottlenecks.

Part 1: Standard Operating Procedure (SOP)

Self-Validating Synthesis of High-Purity VO(acac)₂

This protocol utilizes a redox-driven approach starting from vanadium pentoxide (V₂O₅), leveraging visual checkpoints to validate the success of each phase[1][2].

Step 1: Reduction of Vanadium(V) to Vanadium(IV)

• Suspend 5.0 g of V₂O₅ in a mixture of 12 mL distilled water and 25 mL absolute ethanol.

• Slowly and carefully add 7 mL of concentrated sulfuric acid (H₂SO₄).

• Reflux the mixture for 30–45 minutes.

• Causality & Validation: Ethanol acts as the reducing agent. The reaction is self-validating: the suspension will transition from an opaque orange/yellow (V₂O₅) to a clear, dark blue solution, confirming the complete formation of the vanadyl sulfate (VOSO₄) intermediate[1].

Step 2: Ligand Chelation

• Cool the dark blue VOSO₄ solution to room temperature.

• Add 13 mL of acetylacetone (acacH) while stirring continuously.

Step 3: Controlled Neutralization (Critical Yield Checkpoint)

• Prepare a neutralizing buffer of 20 g Na₂CO₃ dissolved in 120 mL of water.

• Add the Na₂CO₃ solution dropwise to the vanadium mixture while monitoring with a calibrated pH meter.

• Causality & Validation: Acetylacetone is a weak acid. Neutralizing the system drives the equilibrium forward by deprotonating acacH into the active acetylacetonate anion (acac⁻), which then binds to the VO²⁺ core[3]. Stop the addition when the pH reaches 5.0–5.5 . A voluminous blue-green precipitate will form[1].

Step 4: Isolation and Recrystallization

• Isolate the crude blue-green precipitate via vacuum filtration and wash thoroughly with cold distilled water to remove inorganic sodium sulfate salts.

• Dry the crude product in a vacuum desiccator.

• Dissolve the dried solid in a minimum volume of anhydrous chloroform (CHCl₃). Filter off any insoluble impurities.

• Add diethyl ether to the filtrate to induce the crystallization of high-purity VO(acac)₂. Filter and dry.

Part 2: Process Workflow & Diagnostic Diagram

Workflow for high-yield synthesis of VO(acac)₂ highlighting self-validating visual checkpoints.

Part 3: Troubleshooting Guides & FAQs

Q: My final product is contaminated with a brown/yellow solid, or the initial solution remains greenish-brown. How do I fix this? A: This is caused by the incomplete reduction of V(V) to V(IV), or subsequent re-oxidation. V₂O₅ is highly stable; if the reflux time is insufficient or the ethanol/H₂SO₄ ratio is incorrect, unreacted V(V) remains. Furthermore, VO(acac)₂ can be oxidized back to a V(V) species if exposed to strong oxidants or prolonged air exposure in highly alkaline conditions[1]. Fix: Ensure the reflux step is maintained until the solution is purely dark blue. If scaling up the reaction, proportionally increase the reflux time to guarantee complete conversion.

Q: The yield of my blue-green precipitate is extremely low (<40%), but the solution remains dark blue. Why? A: This is a direct result of improper pH control during the addition of the neutralizing agent. If the pH is too low (< 4.0), acacH remains protonated, preventing the formation of the 6-membered chelate ring[3]. Fix: Titrate the Na₂CO₃ slowly. Do not rush this step. Maintain the pH strictly between 5.0 and 5.5 to ensure complete deprotonation without degrading the complex.

Q: My yield is artificially high, but the product is insoluble in chloroform during the recrystallization step. What happened? A: You overshot the pH during neutralization. If the pH exceeds 7.0, the vanadyl ion rapidly hydrolyzes to form insoluble vanadium hydroxide species, which co-precipitate with your product. Fix: Use a calibrated pH meter during the Na₂CO₃ addition rather than relying solely on visual precipitation cues. Pause the addition if localized high-pH zones form in the flask, allowing the solution to equilibrate.

Q: How do I analytically confirm the purity of my synthesized VO(acac)₂ without peak tailing? A: When validating purity via HPLC, the metallochelate can interact with the stationary phase, causing peak tailing or overlapping with free acetylacetone. Fix: Incorporate 0.1% Trifluoroacetic acid (TFA) into the aqueous phase of your Acetonitrile/Water (MeCN/H₂O) mobile phase. TFA prevents complex dissociation on the column, sharpens the peak, and effectively isolates the VO(acac)₂ signal (retention time ~1.5 min) from unreacted acetylacetone[4].

Q: How can I optimize the solvent system for downstream catalytic applications? A: The solubility and stability of VO(acac)₂ are highly dependent on solvent polarity. While it is insoluble in water, it dissolves readily in polar organic solvents[1]. For downstream oxidative cross-coupling reactions, changing the solvent to 1,4-dioxane and optimizing the catalyst loading to 20 mol% has been shown to maximize both the yield and purity of the target synthesized compounds[5].

Part 4: Quantitative Data & Optimization Parameters

The following table summarizes the critical thermodynamic and chemical parameters required to maximize the yield and purity of VO(acac)₂.

Parameter	Sub-optimal Condition	Optimal Condition	Mechanistic Causality
Reduction Time	< 15 minutes	30 - 45 minutes	Ensures complete V(V) to V(IV) transition; prevents unreacted V₂O₅ contamination[1][2].
pH Control	< 4.0 or > 7.0	5.0 - 5.5	<4.0 prevents acacH deprotonation; >7.0 causes V(OH)₄ co-precipitation[3].
Recrystallization	Ethanol / Water	CHCl₃ / Diethyl Ether	Exploits differential solubility to strip unreacted acacH and inorganic salts[1].
HPLC Mobile Phase	Pure MeCN/H₂O	MeCN/H₂O + 0.1% TFA	TFA prevents metallochelate dissociation on HPLC columns, sharpening peaks[4].
Catalyst Loading *	< 10 mol%	20 mol% (in 1,4-dioxane)	In downstream synthetic applications, higher loading in 1,4-dioxane maximizes yield and purity[5].

*Note: Catalyst loading refers to the utilization of the synthesized VO(acac)₂ in downstream oxidative cross-coupling reactions.

Sources

• 1. Vanadyl acetylacetonate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. iiste.org [iiste.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. digitalcommons.uri.edu [digitalcommons.uri.edu]

Technical Support Center: Stabilizing Vanadium(IV)-Oxyacetylacetonate[VO(acac)₂]

Welcome to the Technical Support Center for Vanadium(IV)-oxyacetylacetonate, commonly denoted as VO(acac)₂. As a highly versatile coordination complex, VO(acac)₂ is widely utilized as a catalyst in epoxidation reactions, a precursor for thermochromic VO₂ thin films, and a foundation for insulin-mimetic biomedical applications[1][2].

However, maintaining the integrity of the vanadium center in its +4 oxidation state ( d1 ) during storage is a notorious challenge. This guide provides drug development professionals and materials scientists with field-proven, self-validating protocols to prevent unwanted oxidation and recover degraded materials.

Part 1: FAQs – The Mechanistic Causality of Oxidation

Q: Why does my blue-green VO(acac)₂ powder turn yellow or brown over time? A: The characteristic blue-green color of VO(acac)₂ is indicative of the paramagnetic V(IV) center. A color shift to yellow, brown, or red signifies the oxidation of V(IV) to a diamagnetic V(V) species ( d0 )[2]. While VO(acac)₂ is more stable in air than simple inorganic vanadium salts (like VCl₃ or VOCl₃)[3], it remains highly sensitive to the combined presence of moisture and molecular oxygen. Moisture initiates the hydrolysis of the acetylacetonate ligands, opening coordination sites for oxygen to bind. This forms peroxo-vanadium or hydroxo-vanadium(V) intermediates, irreversibly degrading the catalyst[2][4].

Q: Can I store VO(acac)₂ in standard organic solvents for continuous use? A: No. Storing VO(acac)₂ in standard polar organic solvents (such as methanol or chloroform) under ambient air leads to rapid oxidation. However, if solution storage is mandatory (e.g., for spin-coating thin films), you can dissolve the precursor in an allylic alcohol. Compounds like β -methallyl alcohol form a stable π -complex with the vanadium center, which sterically and electronically precludes reactions with dissolved oxygen, stabilizing the solution for months[1].

Logical relationship of VO(acac)2 oxidation pathways vs. allylic alcohol stabilization.

Part 2: Quantitative Stability Data

To optimize your experimental workflows, it is critical to understand the expected shelf-life of VO(acac)₂ across different microenvironments. The table below summarizes the stability metrics based on the storage medium.

Storage Condition	State	Expected Shelf-Life (V(IV) Retention)	Primary Degradation Mechanism	Recommended Application
Ambient Air (25°C, >50% RH)	Solid	Weeks to Months	Surface moisture hydrolysis	Not recommended
Desiccator (Inert Gas, Dark)	Solid	> 1 Year	Negligible	Long-term bulk storage
Standard Solvent (e.g., CHCl₃)	Solution	Hours to Days	Rapid O₂ coordination[2]	Immediate, same-day use
Allylic Alcohol Solution	Solution	> 3 Months	Slow ligand exchange	Spin-coating, thin films[1]

Part 3: Experimental Protocols for Storage and Recovery

Protocol 1: Self-Validating Long-Term Solid Storage

Causality: Moisture is the primary catalyst for ligand displacement. By removing surface moisture via dynamic vacuum and replacing the atmosphere with a heavy inert gas, we eliminate the thermodynamic drive toward the V(V) state. Argon is preferred over nitrogen because its higher density allows it to blanket the solid effectively, minimizing oxygen intrusion during brief container access.

• Drying: Transfer the synthesized or purchased VO(acac)₂ solid into a vacuum oven. Dry at 60°C under dynamic vacuum for 2 hours to remove residual surface moisture[4].

• Atmosphere Exchange: Transfer the warm solid directly into an argon-filled glovebox.

• Packaging: Seal the powder in an amber glass vial (to prevent potential photochemical degradation) equipped with a PTFE-lined cap.

• Desiccation: Store the vial in a vacuum desiccator containing active indicating silica gel or Drierite. Validation Step: The powder must remain a vibrant blue-green. Any shift toward a greenish-yellow hue indicates a breach in the atmospheric seal and necessitates recrystallization.

Protocol 2: Stabilized Solution Storage for Thin Film Preparation

Causality: Allylic alcohols form a reversible π -complex with the V(IV) center, occupying the axial coordination site and sterically blocking molecular oxygen[1]. This allows for economical processing without strict low-oxygen environmental controls.

• Solvent Preparation: Degas an allylic alcohol (such as β -methallyl alcohol, 4-buten-2-ol, or 2-buten-1-ol) by sparging with dry nitrogen for 15 minutes[1].

• Dissolution: Dissolve the VO(acac)₂ precursor in the allylic alcohol under a nitrogen blanket to achieve your target molarity.

• Storage: Store the resulting solution in a sealed Schlenk flask at room temperature. The solution will resist oxidation for extended periods (months)[1].

Protocol 3: Recovery & Recrystallization of Oxidized VO(acac)₂

Causality: When oxidation occurs, the resulting V(V) degradation products (often polymeric hydroxo/peroxo species) exhibit different solubility profiles than the intact VO(acac)₂ complex. By utilizing a hot polar aprotic solvent for dissolution followed by precipitation with a cold non-polar hydrocarbon, we can selectively isolate the pure V(IV) complex[4].

• Dissolution: Suspend the degraded (yellowish/green) VO(acac)₂ in a minimal volume of hot chloroform (CHCl₃) or dichloromethane (CH₂Cl₂) under an inert atmosphere[4].

• Filtration: Perform a hot gravity filtration to remove insoluble, highly-oxidized polymeric vanadium species.

• Precipitation: Slowly add cold non-polar hydrocarbon (e.g., hexane or petroleum ether) to the filtrate until the solution becomes slightly cloudy.

• Crystallization: Cool the mixture to -20°C overnight to precipitate pure blue-green VO(acac)₂ crystals.

• Washing & Drying: Filter the solid, wash with cold ethanol followed by cold water, and dry at 60°C under vacuum[4]. This method typically yields 70–80% recovery[4].

Step-by-step experimental workflow for the recovery and recrystallization of VO(acac)2.

References

• [3] Title: CO2 Capture by Porous Polymeric Sorbents: From New cis‑/trans-Oxovanadium(IV) Catalyst to Functional Materials | Source: PMC | 3

• [4] Title: Vanadyl acetylacetonate | Source: Grokipedia | 4

• [1] Title: Method for inhibiting the oxidization of vo(acac)2 in solution | Source: Google Patents | 1

• [2] Title: Vanadyl acetylacetonate | Source: Wikipedia | 2

Sources

• 1. WO2010045719A1 - Method for inhibiting the oxidization of vo(acac)2 in solution - Google Patents [patents.google.com]
• 2. Vanadyl acetylacetonate - Wikipedia [en.wikipedia.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Vanadyl acetylacetonate — Grokipedia [grokipedia.com]

troubleshooting poor solubility of vanadium(iv)-oxyacetylacetonate in organic solvents

Welcome to the Technical Support Center. Vanadium(IV)-oxyacetylacetonate, commonly known as vanadyl acetylacetonate or VO(acac)₂, is a highly versatile coordination complex utilized as a catalyst for the epoxidation of allylic alcohols[1], a molecular precursor for vanadium dioxide thin films[2], and an insulin-mimetic agent in biomedical research[1].

Despite its high thermodynamic stability (exhibiting an equilibrium association constant on the order of 10²³)[1], researchers frequently encounter frustrating solubility bottlenecks. These issues typically stem from solvent polarity mismatches, spontaneous oxidation, or moisture-induced hydrolysis. This guide bridges the gap between fundamental coordination chemistry and practical benchtop troubleshooting to help you optimize your workflows.

Diagnostic Workflow

Diagnostic workflow for resolving VO(acac)₂ solubility and degradation issues in organic solvents.

Core Troubleshooting Q&A

Q1: Why is my VO(acac)₂ powder failing to dissolve in non-polar solvents like hexane, even with prolonged heating? Causality & Solution: VO(acac)₂ is a charge-neutral complex, which often leads researchers to incorrectly assume it is universally soluble in organic media. However, the complex possesses a square-pyramidal geometry featuring a highly polarized, short vanadyl (V=O) bond[3]. This structural asymmetry creates a significant molecular dipole moment, rendering the complex practically insoluble in non-polar hydrocarbons like hexane or diethyl ether[2].

To resolve this, you must switch to a polar organic solvent such as methanol, chloroform, or dichloromethane, where solubility is high[3]. If your specific reaction strictly dictates a non-polar bulk medium, you can exploit the fact that VO(acac)₂ is a weak Lewis acid[3]. By adding a stoichiometric amount of a coordinating Lewis base (e.g., pyridine or a few drops of methanol), you can form a soluble octahedral adduct that acts as a phase-transfer agent, pulling the complex into the non-polar phase.

Q2: My VO(acac)₂ dissolved perfectly in methanol, but over a few days, the solution changed from a vibrant blue-green to a murky yellow-brown suspension. What is the mechanism behind this? Causality & Solution: The characteristic blue-green color is the optical signature of the paramagnetic, d¹ V(IV) center[3]. A shift to yellow, brown, or red indicates that the V(IV) center has been oxidized to a diamagnetic V(V) species by dissolved oxygen in the solvent[1].

Simultaneously, if the solvent is not strictly anhydrous, the vanadyl chelate can undergo hydrolysis. Water molecules attack the coordination sphere, leading to the dissociation of the acetylacetonate ligands and the subsequent polymerization of insoluble vanadium oxides or hydroxides. To prevent this degradation, solvents must be rigorously degassed (e.g., via freeze-pump-thaw cycles) and stored over molecular sieves. Solutions should always be prepared and stored under an inert atmosphere (Nitrogen or Argon).

Mechanistic pathway of VO(acac)₂ degradation leading to poor solubility via oxidation.

Q3: Can I recover VO(acac)₂ that has partially degraded or aggregated in my storage bottle? Causality & Solution: Yes. Prolonged storage in suboptimal conditions often creates an insoluble outer passivation layer of oxidized V(V) species on the bulk powder. Because the intact VO(acac)₂ retains high solubility in halogenated solvents, you can separate the active V(IV) complex from the insoluble degradation products via a hot filtration and recrystallization protocol (detailed in the Experimental Protocols section below).

Quantitative Data: Solubility & Physical Properties

To optimize your experimental design, refer to the following validated physicochemical parameters for VO(acac)₂[2],[3],[4].

Property	Value	Causality / Practical Implication
Water Solubility	Negligible	Hydrophobic acetylacetonate ligands repel water; prolonged exposure causes hydrolysis.
Methanol Solubility	~6.4 g / 100 mL (at 25 °C)	Excellent solvent due to polarity and hydrogen-bonding capabilities.
Chloroform / DCM	Highly Soluble	Ideal for extraction and recrystallization workflows.
Hexane / Toluene	Insoluble / Poor	Lack of solvent dipole fails to solvate the polar V=O core.
Melting / Decomp. Point	235–260 °C	Melts incongruently and decomposes; do not use excessive heat for dissolution.

Validated Experimental Protocols

Protocol A: Air-Free Dissolution and Validation of VO(acac)₂

This protocol ensures the preparation of stable, oxidation-free vanadyl solutions. It incorporates a visual and spectroscopic self-validation step to guarantee the integrity of the V(IV) oxidation state.

• Solvent Preparation: Transfer the desired polar solvent (e.g., Methanol or Chloroform) into a Schlenk flask. Degas the solvent using three consecutive freeze-pump-thaw cycles to remove dissolved oxygen.

• Inert Transfer: Inside a glovebox or using standard Schlenk line techniques, weigh the required amount of VO(acac)₂ and transfer it to a dry, argon-purged reaction flask.

• Dissolution: Cannulate the degassed solvent into the reaction flask containing the VO(acac)₂ powder.

• Agitation: Sonicate the mixture at room temperature for 5–10 minutes. Avoid heating above 40 °C to prevent thermally induced ligand dissociation.

• Self-Validation:

  • Visual Check: The resulting solution must be a clear, vibrant blue-green. Any yellow tint indicates residual oxygen and V(V) formation.

  • Spectroscopic Check: For rigorous validation, take an aliquot and run a UV-Vis spectrum. Intact VO(acac)₂ exhibits two distinct d-d transition bands characteristic of the square-pyramidal d¹ system[3].

Protocol B: Purification and Recrystallization of Degraded VO(acac)₂

Use this method to recover pure VO(acac)₂ from partially oxidized or hydrolyzed batches.

• Initial Dissolution: Suspend the crude, partially degraded VO(acac)₂ powder in a minimal volume of boiling anhydrous chloroform (approx. 10 mL per gram of crude material).

• Hot Filtration: Quickly filter the hot suspension through a fine-porosity fritted glass funnel under a blanket of nitrogen. The intact VO(acac)₂ will pass through in the dark blue-green filtrate, while the insoluble, oxidized V(V) polymeric species will remain on the frit.

• Precipitation: Allow the filtrate to cool to room temperature. Slowly layer or dropwise add a non-polar anti-solvent (such as anhydrous petroleum ether or hexane) to the stirred filtrate until crystallization initiates.

• Isolation: Chill the mixture in an ice bath for 30 minutes to maximize yield. Filter the newly formed blue-green crystals.

• Drying: Dry the purified crystals under high vacuum for 4–6 hours to remove residual solvent. Store in a sealed ampoule or a nitrogen-filled desiccator.

Sources

• 1. Vanadyl Acetylacetonate [benchchem.com]
• 2. Vanadyl acetylacetonate — Grokipedia [grokipedia.com]
• 3. Vanadyl acetylacetonate - Wikipedia [en.wikipedia.org]
• 4. lookchem.com [lookchem.com]

recrystallization and purification techniques for crude vanadium(iv)-oxyacetylacetonate

Welcome to the Technical Support Center for the synthesis, purification, and handling of vanadium(IV)-oxyacetylacetonate[VO(acac)₂] . This guide is designed for researchers, application scientists, and drug development professionals who require analytically pure VO(acac)₂ for homogeneous catalysis, chemical vapor deposition (CVD) precursors, or biomedical assays.

Part 1: Core Purification Methodologies

Crude VO(acac)₂ synthesized from vanadium pentoxide (V₂O₅) or vanadyl sulfate (VOSO₄) often contains unreacted acetylacetone, sulfate/chloride byproducts, and oxidized V(V) species[1]. Because VO(acac)₂ features a square-pyramidal geometry with a highly Lewis-acidic vacant axial site, it readily forms adducts with coordinating solvents[1]. Therefore, purification requires strict control over solvent selection and atmospheric conditions.

Protocol A: Solvent-Based Recrystallization (Standard Route)

Causality & Rationale: Chloroform (CHCl₃) and dichloromethane (DCM) are utilized because they are non-coordinating polar organic solvents[1]. They dissolve the neutral VO(acac)₂ complex efficiently at elevated temperatures without occupying the axial coordination site, preventing the formation of unwanted solvent adducts. Self-Validating Metric: The solution must remain a vibrant blue-green throughout the process. A shift toward yellow or brown indicates unwanted oxidation to V(V).

• Dissolution: Suspend 10 g of crude, dry VO(acac)₂ in 50 mL of anhydrous chloroform in a round-bottom flask under an inert nitrogen (N₂) or argon (Ar) atmosphere.

• Heating: Gently heat the mixture to 50 °C while stirring until the solid completely dissolves, yielding a deep blue-green solution.

• Hot Filtration: Rapidly filter the hot solution through a fine glass-fritted funnel to remove insoluble inorganic impurities (e.g., sodium sulfate or unreacted V₂O₅).

• Precipitation: Slowly layer or dropwise add cold, anhydrous diethyl ether or petroleum ether (approx. 50-75 mL) to the filtrate. The non-polar ether drastically reduces the complex's solubility, forcing crystallization[2].

• Isolation: Cool the flask to 4 °C for 4 hours. Filter the resulting cerulean/blue-green crystals via vacuum filtration.

• Drying: Dry the crystals under high vacuum (0.01 mmHg) at 60 °C for 12 hours to remove all residual acetylacetone and trapped solvent[1].

Protocol B: Vacuum Sublimation (Green Chemistry Route)

Causality & Rationale: VO(acac)₂ is a charge-neutral, relatively low-molecular-weight coordination complex (265.16 g/mol )[1]. This allows it to undergo phase transition directly from solid to gas under reduced pressure, leaving non-volatile inorganic salts and degradation products behind. This method completely avoids toxic halogenated solvents like DCM or chloroform[2].

• Preparation: Place 5 g of finely ground crude VO(acac)₂ into the bottom of a standard sublimation apparatus.

• Vacuum: Apply a high vacuum (at least 0.05 mmHg). Crucial step: Allow the system to sit under vacuum at room temperature for 30 minutes to pull off residual water and free acetylacetone.

• Heating: Submerge the bottom of the apparatus in an oil bath or sand bath heated to 150–180 °C. Do not exceed 230 °C, as the complex decomposes between 235–259 °C[1].

• Collection: Circulate ice-cold water through the cold finger. Pure VO(acac)₂ will deposit as vibrant blue, highly crystalline needles on the cold finger[2].

• Harvesting: Cool the apparatus to room temperature before breaking the vacuum with inert gas to prevent flash oxidation of the hot crystals.

Part 2: Physicochemical Data & Validation Metrics

To ensure trustworthiness in your downstream applications, validate your purified batch against the following quantitative benchmarks.

Property / Metric	Expected Value	Diagnostic Significance
Visual Appearance	Vibrant blue-green crystalline solid[1]	Brown/yellow indicates V(V) oxidation; pale green indicates hydration/adducts.
Melting/Decomposition Point	Decomposes at 235–260 °C[1]	A lower decomposition threshold indicates residual solvent or free acetylacetone.
Solubility	Soluble in CHCl₃, DCM, Benzene; Insoluble in H₂O[1]	Turbidity in chloroform indicates inorganic salt impurities (e.g., Na₂SO₄).
HPLC Retention	Single sharp peak (UV monitoring at 254 nm)[3]	Validates radiotracer-level purity; requires 0.1% TFA in MeCN/H₂O mobile phase to prevent column tailing[3].

Part 3: Troubleshooting Guides & FAQs

Q: During recrystallization, my solution turned from blue-green to a dark brownish-yellow. What happened, and can I save it? A: Your vanadium(IV) has oxidized to vanadium(V). VO(acac)₂ is susceptible to oxidation by atmospheric oxygen, particularly in solution. The brownish-yellow color is characteristic of V(V) species. Fix: Once oxidized, it is difficult to cleanly reduce back to V(IV) without introducing new impurities. Discard the batch, and for the next run, ensure you are using degassed solvents and operating strictly under a Schlenk line with an inert N₂ or Ar atmosphere.

Q: Can I use methanol or ethanol to recrystallize VO(acac)₂ to avoid toxic chloroform? A: It is not recommended if you need the pure square-pyramidal complex. While VO(acac)₂ is soluble in polar protic solvents like methanol (6.4 g/100 mL at 25 °C)[1], these solvents act as Lewis bases. They will coordinate to the vacant 6th axial position of the vanadium center, forming an octahedral solvent adduct (e.g., VO(acac)₂·CH₃OH). If you must avoid halogenated solvents, use the Vacuum Sublimation protocol described above[2].

Q: My final product has a strong, sweet, pungent odor. Is this normal? A: No. A pungent odor indicates the presence of unreacted, free acetylacetone (2,4-pentanedione) trapped in the crystal lattice. Fix: Acetylacetone boils at 140 °C but has significant vapor pressure at room temperature. Place your product in a vacuum desiccator (0.01 mmHg) at 60 °C for 12–24 hours. Alternatively, wash the crystals rapidly with ice-cold diethyl ether, which dissolves free acetylacetone but sparingly dissolves the VO(acac)₂ complex.

Q: I am trying to use HPLC to verify purity, but I am getting massive peak tailing. How do I resolve this? A: VO(acac)₂ can interact with residual silanol groups on standard C18 silica columns. To resolve this, add 0.1% Trifluoroacetic acid (TFA) to your Acetonitrile/Water mobile phase. TFA improves the peak shape by suppressing these secondary interactions and does not absorb at the 254 nm wavelength used to monitor the acetylacetonate ligands[3].

Part 4: Purification Decision Workflow

Use the following logical workflow to determine the appropriate purification strategy based on the visual and chemical state of your crude product.

Workflow for the purification and validation of crude VO(acac)₂.

References

• Grokipedia.Vanadyl acetylacetonate.
• arXiv.Vanadium oxide thin films and fibers obtained by acetylacetonate sol-gel method.
• The Chemical Institute of Canada.ChemiSTEAM 2020: Sublimation of VO(acac)2.
• National Institutes of Health (PMC).Efficient Synthesis and HPLC-Based Characterization for Developing Vanadium-48-Labeled Vanadyl Acetylacetonate as a Novel Cancer Radiotracer for PET Imaging.

Sources

• 1. Vanadyl acetylacetonate — Grokipedia [grokipedia.com]
• 2. cheminst.ca [cheminst.ca]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

minimizing moisture sensitivity of vanadium(iv)-oxyacetylacetonate in ambient air

Welcome to the Technical Support Center for handling Vanadium(IV)-oxyacetylacetonate [VO(acac)₂] . This guide is engineered for researchers, scientists, and drug development professionals who require high-fidelity preservation of the V(IV) oxidation state during synthesis, catalysis, and battery electrolyte formulation.

Here, we bypass generic advice to provide mechanistic troubleshooting, self-validating protocols, and field-proven stabilization strategies.

I. Mechanistic Troubleshooting: The Causality of Degradation

Handling VO(acac)₂ in ambient air frequently leads to spontaneous degradation. To prevent this, one must understand the exact causality of its moisture and oxygen sensitivity.

The Structural Vulnerability: VO(acac)₂ natively exists in a square pyramidal geometry. The vanadium(IV) center is coordinatively unsaturated. When exposed to ambient moisture, isolated pseudo-tetrahedral or square pyramidal V(IV) compounds rapidly expand their coordination sphere by coordinating with water molecules[1].

The Degradation Cascade:

• Hydration (The Catalyst): Ambient water coordinates to the vacant axial site, forming a pseudo-octahedral intermediate[1].

• Oxidation: This geometric shift alters the electron density around the metal center, drastically lowering the activation energy for electron transfer. Dissolved atmospheric oxygen then easily oxidizes the 3d1 electron of V(IV) to the diamagnetic 3d0 V(V) state[2].

• Hydrolysis: Prolonged exposure to moisture, particularly in non-buffered or poorly optimized aqueous environments, leads to the cleavage of the acetylacetonate ligands and the formation of inactive vanadium oxides or reactive oxygen species (ROS)[3].

Fig 1: Mechanistic degradation pathway of VO(acac)₂ upon ambient air and moisture exposure.

II. Frequently Asked Questions (FAQs)

Q1: My blue VO(acac)₂ solution turned green, then yellow. Is it ruined? A: Yes, for applications requiring the V(IV) state. The color shift from blue to green, yellow, and finally orange indicates the progressive oxidation of V(IV) to V(V)[2]. The disappearance of the characteristic d−d transition bands at 780 nm and 570 nm in your UV-Vis spectrum will confirm the loss of the lone 3d electron on the vanadium center[2].

Q2: I cannot use a glovebox for my current workflow. How can I stabilize VO(acac)₂ solutions in ambient air? A: You can utilize the π -complexation method. By dissolving VO(acac)₂ in an allylic alcohol (such as β -methallyl alcohol), the solvent molecules form a π -complex with the vanadium center. This steric and electronic shielding precludes the reaction with ambient oxygen and moisture, effectively inhibiting oxidation for months under ambient conditions[2].

Q3: Can I reverse the oxidation if my VO(acac)₂ has already degraded? A: Yes, but it requires specific electrochemical or chemical reduction. In flow battery applications, oxidized VO(acac)₂ can be reduced back to a lower oxidation state in the presence of excess acetylacetone (Hacac) and free protons ( H+ ) via a one-electron-transfer reduction[4].

Q4: How do I prevent moisture from stripping VO(acac)₂ off my heterogeneous catalyst supports? A: Bare silica or alumina supports readily adsorb water, which displaces the complex. You must pre-treat the support using alkylchlorosilanes (e.g., dimethyldichlorosilane) to create a hydrophobic surface. Grafting VO(acac)₂ onto this silylated surface prevents aqueous leaching and vastly improves hydrothermal stability[1].

III. Quantitative Data & Diagnostic Indicators

To ensure your system is self-validating, use the following spectroscopic and visual markers to monitor the integrity of your VO(acac)₂ complexes.

Table 1: Visual and Spectroscopic Indicators of VO(acac)₂ Integrity

Oxidation State	Complex/Species	Visual Color	UV-Vis Absorption Peaks	Status
V(IV)	Pristine VO(acac)₂	Blue / Blue-Green	570 nm, 780 nm[2]	Optimal / Active
V(IV) + H₂O	Hydrated Intermediate	Green	Red-shifted from 780 nm	Warning (Degrading)
V(V)	Oxidized V-Oxo species	Yellow / Orange	Loss of 570/780 nm bands[2]	Degraded / Inactive

IV. Field-Proven Experimental Protocols

Protocol A: Preparation of Air-Stable VO(acac)₂ Solutions (Benchtop)

Purpose: To formulate a VO(acac)₂ solution that resists oxidation in ambient air for prolonged periods (e.g., for sol-gel processing or thin-film deposition).

• Solvent Selection: Procure a high-purity allylic alcohol, such as β -methallyl alcohol (2-methyl-2-propen-1-ol)[2]. Do not use saturated alcohols like pure methanol, as they offer no π -shielding.

• Dehydration (Optional but Recommended): Dry the allylic alcohol over activated 3Å molecular sieves for 24 hours prior to use to remove trace water.

• Dissolution: Weigh the required amount of VO(acac)₂ powder (e.g., for a 0.05 mol/L solution)[2]. Add the powder to the allylic alcohol under vigorous stirring.

• Validation: Extract a 1 mL aliquot and run a UV-Vis spectrum (400 nm - 900 nm). Confirm the presence of sharp d−d transition peaks at 570 nm and 780 nm[2].

• Storage: The resulting blue solution can be stored in a sealed glass vial in ambient air. The π -complexation will inhibit oxidation for several months[2].

Protocol B: Hydrophobic Grafting of VO(acac)₂ onto MCM-48 Supports

Purpose: To create a moisture-resistant, hydrothermally stable heterogeneous catalyst.

• Silylation: Suspend pure silica MCM-48 in dried toluene. Add dimethyldichlorosilane (DMDCS) and triethylamine (as an HCl scavenger)[1].

• Filtration & Drying: Filter the functionalized support and vacuum-dry at 300 °C[1].

• Controlled Hydrolysis: Stir the silylated MCM-48 in water for 2 hours to selectively hydrolyze unreacted Si-Cl bonds into reactive silanols, then dry again at 300 °C[1].

• Molecular Designed Dispersion: Introduce VO(acac)₂ to the support. The complex will undergo ligand exchange exclusively with the recreated silanols[1].

• Calcination: Calcine the precursor in air at 450 °C. The acetylacetonate ligands will decompose, leaving isolated, tetrahedral V(V)Ox species anchored to a highly hydrophobic, moisture-resistant matrix[1].

Fig 2: Decision matrix and workflow for stabilizing VO(acac)₂ based on application phase.

V. References

• Grokipedia. Vanadium(III) acetylacetonate - Grokipedia: Reactivity. Available at:

• PubMed (NIH). DNA cleavage activity of V IV O(acac)2 and derivatives. Available at:

• PubMed (NIH). New Mechanism for the Reduction of Vanadyl Acetylacetonate to Vanadium Acetylacetonate for Room Temperature Flow Batteries. Available at:

• Google Patents. Method for inhibiting the oxidization of vo(acac)2 in solution. Available at:

• ACS Publications. Synthesis of Stable, Hydrophobic MCM-48/VOx Catalysts Using Alkylchlorosilanes as Coupling Agents for the Molecular Designed Dispersion of VO(acac)2. Available at:

• OSTI.GOV. New Mechanism for the Reduction of Vanadyl Acetylacetonate to Vanadium Acetylacetonate for Room Temperature Flow Batteries (Journal Article). Available at:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. WO2010045719A1 - Method for inhibiting the oxidization of vo(acac)2 in solution - Google Patents [patents.google.com]
• 3. DNA cleavage activity of V IV O(acac)2 and derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. New Mechanism for the Reduction of Vanadyl Acetylacetonate to Vanadium Acetylacetonate for Room Temperature Flow Batteries [pubmed.ncbi.nlm.nih.gov]

resolving ligand dissociation issues in vanadium(iv)-oxyacetylacetonate solutions

Welcome to the Advanced Materials & Therapeutics Support Center. As a Senior Application Scientist, I frequently assist researchers in troubleshooting one of the most notoriously finicky coordination complexes in our catalog: Vanadium(IV)-oxyacetylacetonate , or VO(acac)₂ .

While VO(acac)₂ is highly valued for its catalytic efficiency, unique electronic properties for thin films, and potent insulin-mimetic activity, its behavior in solution is highly dependent on solvent coordination, atmospheric exposure, and concentration. Below is a comprehensive, field-proven technical guide to diagnosing, understanding, and resolving ligand dissociation and oxidation issues in your VO(acac)₂ workflows.

Part 1: Diagnostic Decision Tree

Before adjusting your protocols, you must identify whether your complex is suffering from hydrolysis (ligand dissociation) or oxidation. Visual indicators are highly reliable for VO(acac)₂ due to the distinct electronic transitions of the vanadium center.

Diagnostic workflow for identifying VO(acac)₂ solution degradation.

Part 2: Frequently Asked Questions (Troubleshooting)

Q1: My VO(acac)₂ solution changes from blue to green and eventually yellow over a few days. What is happening mechanically, and how do I stop it? Causality: The color shift from blue to green, yellow, and finally orange indicates the oxidation of the lone 3d electron on the V(IV) center, resulting in inactive V(V) species[1]. In coordinating solvents (like methanol or aqueous mixtures), dissolved atmospheric oxygen facilitates this oxidation, which is often accompanied by the detachment of one acetylacetonate (acac) ligand to form vanadium(V) hydroxomethoxooxo(pentane-2,4-dionate)[2]. Field-Proven Solution: For non-biological applications (e.g., spin-coating for VO₂ films or catalysis), mix the VO(acac)₂ precursor with an allylic alcohol (such as β-methallyl alcohol or 2-buten-1-ol). The allylic alcohol forms a protective π-complex with the vanadium center, precluding reaction with oxygen and inhibiting oxidation for months[1].

Q2: I am using VO(acac)₂ in aqueous biological media, but it is losing its insulin-mimetic efficacy. Is the complex falling apart? Causality: Yes. While VO(acac)₂ is thermodynamically one of the most stable vanadyl chelates known (logK₁ = 8.4, logK₂ = 15.4)[3], it is highly susceptible to concentration-dependent dissociation. When diluted to the micromolar ranges typical of biological assays, the complex undergoes hydrolysis, dissociating into the mono-chelated[VO(acac)]⁺ and a free acac ligand[4]. This mono-chelate then non-specifically binds to serum proteins (like lysozyme or albumin), drastically altering its cellular uptake and pharmacological profile[4]. Field-Proven Solution: Maintain a slight molar excess of free acetylacetone (Hacac) in your buffer to push the equilibrium back toward the intact bis-chelate. Ensure your stock solutions are prepared in anhydrous, non-coordinating solvents (like DMSO) immediately before spiking into the aqueous media.

Q3: How does pH affect the stability of the acetylacetonate ligands? Causality: In acidified aqueous solutions, VO(acac)₂ undergoes a two-step hydrolysis process[2]. The first ligand dissociates relatively quickly, but the hydrolysis rate of the second acetylacetonate ring is approximately 150 times slower[2][5]. If the pH drops to ≤ 2.5, protonation of the ligands forces complete dissociation, releasing the bare, penta-aquo VO²⁺ ion[3]. Field-Proven Solution: Strictly buffer your aqueous solutions between pH 4.0 and 6.5 to maintain the thermodynamic stability of the intact complex and prevent deep hydrolysis.

Part 3: Mechanistic Pathway of Degradation

Understanding the exact pathways of degradation allows you to intercept the failure points in your specific application.

Mechanistic pathway of VO(acac)₂ ligand dissociation and oxidation.

Part 4: Quantitative Data & Stability Metrics

Use the following reference table to benchmark the state of your VO(acac)₂ solutions during experiments.

Parameter	Value / Observation	Mechanistic Significance
Intact Complex Color	Blue / Bluish-Green	Indicates active V(IV) state with an intact lone 3d electron[1].
Oxidized Complex Color	Yellow / Orange	Indicates V(V) state; confirmed by the loss of UV-Vis d-d bands at 570 nm & 780 nm[1].
Thermodynamic Stability	logK₁ = 8.4, logK₂ = 15.4	Highly stable globally, but susceptible to micromolar-dilution dissociation[3].
Hydrolysis Kinetics	Step 2 is 150x slower than Step 1	The mono-chelate [VO(acac)]⁺ persists as a dominant intermediate in aqueous media[2][5].
Critical pH Threshold	pH ≤ 2.5	Triggers complete protonation of ligands and release of the penta-aquo VO²⁺ ion[3].

Part 5: Self-Validating Experimental Protocols

To ensure reproducibility, adopt these self-validating Standard Operating Procedures (SOPs) based on your end-use case.

SOP A: Preparation of Oxidation-Resistant VO(acac)₂ for Materials & Catalysis

This protocol utilizes π-complexation to shield the vanadium center from atmospheric oxygen.

• Solvent Deoxygenation: Sparge your primary solvent (e.g., methanol or dichloromethane) with ultra-pure Argon for 30 minutes to displace dissolved O₂.

• Complex Dissolution: Inside an inert glovebox, weigh the required amount of VO(acac)₂ and dissolve it in the deoxygenated solvent.

• π-Complex Stabilization: Add 1.5 to 2.0 molar equivalents of an allylic alcohol (e.g., 2-buten-1-ol or β-methallyl alcohol) to the solution[1]. Stir continuously for 15 minutes.

• System Validation (UV-Vis): Extract a 1 mL aliquot and measure its UV-Vis spectrum. A successfully stabilized V(IV) complex will exhibit persistent d-d transition bands at 570 nm and 780 nm [1]. If these bands diminish and a strong red shift occurs, the system has been compromised by oxygen.

SOP B: Preparation of VO(acac)₂ for Aqueous Biological Assays

This protocol prevents concentration-dependent dissociation and unwanted protein binding.

• Stock Preparation: Prepare a highly concentrated stock solution of VO(acac)₂ (≥ 10 mM) in anhydrous DMSO. Do not use water or methanol for the stock.

• Buffer Optimization: Prepare your aqueous biological buffer (e.g., PBS or cell culture media) and strictly adjust the pH to between 5.5 and 6.5.

• Ligand Supplementation: Spike the biological buffer with a low concentration of free acetylacetone (Hacac) prior to introducing the metal complex. This leverages Le Chatelier's principle to suppress the dissociation of the bis-chelate into the mono-chelate [VO(acac)]⁺[4].

• System Validation (EPR Spectroscopy): To confirm the complex remains intact and is not non-specifically binding to serum albumin or lysozyme, perform Electron Nuclear Double Resonance (ENDOR) or EPR spectroscopy on frozen solutions at 120 K. A successfully intact VO(acac)₂ complex will show a lack of superhyperfine broadening in its EPR spectral features[3].

Part 6: References

• The Structural Basis of Action of Vanadyl (VO2+) Chelates in Cells | National Institutes of Health (PMC) | 3

• Vanadyl Acetylacetonate: A Versatile Coordination Compound in Chemistry | ChemicalBook | 2

• Vanadium oxide thin films and fibers obtained by acetylacetonate sol-gel method | arXiv | 5

• Method for inhibiting the oxidization of vo(acac)2 in solution | Google Patents | 1

• Biospeciation of Potential Vanadium Drugs of Acetylacetonate in the Presence of Proteins | Frontiers | 4

Sources

• 1. WO2010045719A1 - Method for inhibiting the oxidization of vo(acac)2 in solution - Google Patents [patents.google.com]
• 2. Vanadyl Acetylacetonate: A Versatile Coordination Compound in Chemistry_Chemicalbook [chemicalbook.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Biospeciation of Potential Vanadium Drugs of Acetylacetonate in the Presence of Proteins [frontiersin.org]
• 5. arxiv.org [arxiv.org]

optimizing spin coating parameters for vanadium(iv)-oxyacetylacetonate precursors

Welcome to the Technical Support Center for Advanced Thin Film Deposition. As a Senior Application Scientist, I have designed this guide to move beyond basic protocols and address the fundamental physical chemistry governing the spin coating of vanadium(IV)-oxyacetylacetonate (VO(acac)₂) precursors.

Whether you are engineering thermochromic smart windows, energy storage materials, or exploring metallodrug precursors, achieving a uniform, defect-free vanadium dioxide (VO₂) thin film requires precise control over fluid dynamics, solvent evaporation, and sol-gel hydrolysis.

Below, you will find a self-validating standard operating procedure (SOP), an optimized parameter matrix, and a mechanistic troubleshooting guide to resolve common coating artifacts.

Part 1: Mechanistic Workflow & Causality

The conversion of a VO(acac)₂ precursor into a crystalline VO₂ thin film is a delicate balance of chemical aging and physical shearing. We specifically utilize VO(acac)₂ over 1 because its V⁴⁺ valence state eliminates the need for complex reduction steps to achieve the final VO₂ stoichiometry[1].

Figure 1: Mechanistic workflow for VO(acac)₂ sol-gel spin coating and phase transition to VO₂.

Part 2: Self-Validating Standard Operating Procedure (SOP)

Phase 1: Precursor Synthesis & Sol Aging

• Dissolution: Dissolve commercial VO(acac)₂ in anhydrous methanol to achieve a concentration of 0.125 M[2].

• Aging (Self-Validating Step): Allow the sol to age at room temperature for 24 to 48 hours[3].

  • Causality & Validation: The initial solution will be green-blue. Do not proceed until the solution oxidizes and hydrolyzes into a deep red-brown sol. This color shift visually validates the formation of VO(OH)(OMe)(acac). If the sol remains green-blue, it lacks the necessary hydroxyl bonding sites and will fail to wet the substrate[2].

Phase 2: Substrate Preparation & Dynamic Spin Coating

• Surface Activation: Treat the substrate (e.g., Si or fused quartz) with O₂ plasma to maximize hydrophilicity, ensuring the contact angle is minimized for uniform fluid spreading[4].

• Dynamic Dispense: Initiate substrate rotation at 800 rpm[3]. Dynamically dispense 50–100 µL of the aged red-brown sol directly onto the center of the spinning substrate to prevent premature solvent evaporation[5]. Maintain 800 rpm for 9 seconds to spread the fluid[3].

• Film Thinning: Accelerate to 2500 rpm for 30 seconds to thin the film via centrifugal shearing and solvent evaporation[3].

Phase 3: Thermal Processing

• Pre-annealing: Transfer the substrate to a hotplate at 100–150 °C for 10 to 30 minutes[2].

  • Validation: The film must transition from a wet, glossy finish to a matte appearance, confirming the volatilization of residual methanol and steric organic ligands[3].

• Final Annealing: Anneal in a tube furnace under a wet nitrogen (N₂) or argon atmosphere at 550–600 °C for 60 minutes[2].

  • Causality: The inert atmosphere is critical to prevent the V⁴⁺ from over-oxidizing into the thermodynamically stable V⁵⁺ (V₂O₅)[1].

Part 3: Quantitative Optimization Parameters

To ensure reproducibility, benchmark your process against these validated parameters:

Parameter	Target Value	Mechanistic Rationale
Precursor Concentration	0.100 – 0.125 M	Maintains optimal viscosity for radial fluid dynamics; prevents solute precipitation during solvent evaporation[2].
Sol Aging Time	24 – 48 hours	Facilitates formation of VO(OH)(OMe)(acac) complexes, essential for substrate adhesion[3].
Spin Speed (Spread)	800 - 1000 rpm (9 s)	Overcomes initial inertia; distributes the precursor evenly across the substrate surface[3].
Spin Speed (Thinning)	2500 - 3000 rpm (30 s)	Drives solvent evaporation and establishes final film thickness via centrifugal shearing[3].
Pre-Annealing Temp	100 – 150 °C	Volatilizes residual methanol and organic ligands, preventing micro-cracking in the final film[2].
Final Annealing Temp	550 – 600 °C (N₂/Ar)	Initiates phase transition to crystalline monoclinic VO₂; inert atmosphere prevents over-oxidation to V₂O₅[3].

Part 4: Troubleshooting Guide & FAQs

Q1: My spin-coated films consistently show "comets" or streak artifacts. How do I eliminate these?

• Mechanistic Cause: Comets are hydrodynamic defects that occur when relatively large solid particles impede the normal radial flow patterns of the precursor solution during the spinning process[6]. The fluid is forced to flow around the particulate, leaving a wake or "comet tail" of disrupted thickness. VO(acac)₂ solutions can develop minor precipitates if the solubility limit is locally exceeded during solvent evaporation[5].

• Actionable Solution: Integrate a 0.22 µm PTFE syringe filter directly into your dynamic dispense workflow. Filtering the sol immediately before it hits the substrate eliminates nucleation sites and restores laminar radial flow[7].

Q2: I am observing radially oriented, wavy lines (striations) across the substrate. What is causing this?

• Mechanistic Cause: Striations are caused by Marangoni instabilities—evaporation-driven surface tension effects[6]. Because methanol is highly volatile, it evaporates rapidly during the spin cycle, creating localized temperature and concentration gradients. These gradients cause the surface tension to fluctuate, pulling the film into microscopic ridges and valleys[5].

• Actionable Solution: You must suppress the evaporation rate to maintain a stable surface tension gradient. This can be achieved by introducing a lower vapor pressure co-solvent, such as 8, into your VO(acac)₂ precursor[8]. Alternatively, partially covering the spin bowl exhaust will maintain a solvent-rich vapor atmosphere over the wafer, delaying evaporation until the fluid has uniformly thinned.

Q3: The precursor sol is beading up at the edges and creating a thick rim. How do I achieve edge-to-edge uniformity?

• Mechanistic Cause: This is the classic "Edge Bead Effect." Surface tension at the perimeter of the substrate prevents the radially flowing solution from detaching, causing the fluid to accumulate into a thick rim[6].

• Actionable Solution: Implement an automated Edge Bead Removal (EBR) step. If your equipment lacks EBR solvent-dispense capabilities, you can mechanically force the bead off by programming a brief, high-acceleration "spin-off" step (e.g., ramping to 4000 rpm for 2–3 seconds) at the very end of your spin cycle, while the edge bead's viscosity is still low enough to be ejected[9].

References

• TU Graz. "Common Defects Found When Spin Coating." 6

• ResearchGate. "Vanadium oxide thin films and fibers obtained by acetylacetonate sol-gel method." 2

• arXiv. "Vanadium oxide thin films and fibers obtained by acetylacetonate sol-gel method."1

• Apex Instruments. "Spin Coating Technology."7

• Ossila. "Spin Coating: Complete Guide to Theory and Techniques." 5

• MIT. "Spin Coating of Photoresists." 9

• ACS Publications. "Synthesis of Self-Assembled Randomly Oriented VO2 Nanowires on a Glass Substrate by a Spin Coating Method."8

• Taylor & Francis. "New intelligent multifunctional SiO2/VO2 composite films with enhanced infrared light regulation performance." 3

• ResearchGate. "Preparation and properties of VO2 thin films by a novel sol–gel process." 4

Sources

• 1. arxiv.org [arxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. ossila.com [ossila.com]
• 6. lampz.tugraz.at [lampz.tugraz.at]
• 7. Spin Coating Technology — Apex Instruments [apexicindia.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. web.mit.edu [web.mit.edu]

Reference Data & Comparative Studies

vanadium(iv)-oxyacetylacetonate vs vanadium(iii) acetylacetonate catalytic activity

As a Senior Application Scientist, selecting the optimal transition metal catalyst requires looking beyond baseline conversion rates and interrogating the underlying coordination chemistry. Vanadium acetylacetonates are benchmark homogeneous catalysts, primarily utilized for oxygen transfer reactions (e.g., epoxidations, sulfoxidations) and complex molecular rearrangements.

This guide provides a rigorous, data-driven comparison between Vanadium(IV)-oxyacetylacetonate[VO(acac)₂] and Vanadium(III) acetylacetonate [V(acac)₃] . By deconstructing their mechanistic pathways, redox stability, and empirical performance, this document serves as an authoritative framework for rational catalyst selection in advanced synthetic workflows.

Mechanistic Divergence & Coordination Chemistry (The "Why")

The fundamental divergence in catalytic behavior between VO(acac)₂ and V(acac)₃ stems from their oxidation states and coordination geometries, which dictate how they interact with oxidants (like t -BuOOH or H₂O₂) and substrates.

• VO(acac)₂ (Vanadyl Acetylacetonate): Features a highly stable V=O (vanadyl) core in a square pyramidal geometry. The strongly donating oxo ligand stabilizes the +4 oxidation state. During peroxide-mediated oxidations, VO(acac)₂ readily expands its coordination sphere to form a highly electrophilic, side-on bound peroxovanadium(V) intermediate[1]. This intermediate is exceptionally efficient at transferring oxygen to electron-rich olefins via a concerted, non-radical pathway, ensuring high stereoretention and chemoselectivity.

• V(acac)₃ (Vanadium(III) Acetylacetonate): Features an octahedral geometry with a +3 oxidation state. Lacking the stabilizing vanadyl oxygen, V(acac)₃ is more susceptible to rapid, sometimes uncontrolled, one-electron redox cycling. While it demonstrates high initial turnover frequencies, it frequently induces radical-mediated side reactions. In complex matrices, this radical leakage leads to substrate degradation or repolymerization[2].

Caption: Mechanistic divergence of V(IV) and V(III) acetylacetonates in oxidative catalysis.

Comparative Performance Data

To objectively evaluate these catalysts, we analyze their performance across three distinct reaction classes based on recent literature and empirical data.

Reaction Class	Substrate / Reagents	VO(acac)₂ Performance	V(acac)₃ Performance	Mechanistic Verdict
Lignin Depolymerization	2-phenoxy acetophenone (β-O-4 model) + O₂	>95% conversion. High selectivity for phenol (43%) and benzoic acid (83%)[2].	Higher raw activity, but causes heavy repolymerization and lower monomer yields[2].	VO(acac)₂ prevents radical runaway, making it superior for complex polymer cleavage.
Aldehyde Oxidation	Aliphatic/Aromatic Aldehydes + H₂O₂	Quantitative yield of carboxylic acids (in acetonitrile) or esters (in methanol)[3].	High background decomposition of H₂O₂; lower selectivity.	VO(acac)₂ forms stable peroxovanadium species, acting as the ultimate "green" oxidant activator[1].
Nitro Hydrogenation	Nitro compounds + Pt/C + H₂	Preferred Co-catalyst. Yields stable lactams (e.g., piperazin-2-ones)[4].	Active, but shows lower functional group tolerance[5].	VO(acac)₂ provides superior synergistic Lewis acid activation alongside noble metals[6].

Self-Validating Experimental Protocols

The following protocols are engineered with built-in validation checkpoints to ensure reproducibility and mechanistic fidelity.

Protocol A: Comparative Epoxidation of Allylic Alcohols

Causality Note: We utilize anhydrous toluene to prevent competitive coordination of water to the Lewis acidic vanadium center, which would otherwise inhibit the formation of the active peroxovanadium complex.

• System Preparation: Flame-dry a 50 mL Schlenk flask under argon. Add 10 mmol of the allylic alcohol (e.g., geraniol) and 0.1 mmol (1 mol%) of either VO(acac)₂ or V(acac)₃.

• Solvation: Inject 15 mL of anhydrous toluene. Stir at room temperature for 10 minutes.

  • Validation Checkpoint 1: The VO(acac)₂ solution should appear distinctively blue-green, confirming the intact square pyramidal V(IV) species.

• Oxidant Addition: Cool the mixture to 0°C. Add 12 mmol (1.2 eq) of t -butyl hydroperoxide ( t -BuOOH, 5.5 M in decane) dropwise over 30 minutes via a syringe pump.

  • Causality Note: Slow addition maintains a low steady-state concentration of the oxidant, preventing non-productive disproportionation of the peroxide and mitigating thermal runaway.

• Reaction Monitoring: Allow the reaction to warm to room temperature.

  • Validation Checkpoint 2: Take 50 µL aliquots every 30 minutes. Quench with triphenylphosphine (to destroy unreacted peroxide) and analyze via GC-MS. The appearance of the 2,3-epoxygeraniol peak validates the catalytic cycle.

• Quenching & Isolation: Once conversion exceeds 95%, quench the reaction with 10 mL of saturated aqueous Na₂SO₃. Extract with ethyl acetate (3 x 15 mL), dry over MgSO₄, and concentrate under reduced pressure.

Protocol B: Oxidative Cleavage of Lignin Models

Causality Note: An acetonitrile/water (1:1) co-solvent system is utilized because it solubilizes both the hydrophobic lignin dimers and the hydrophilic active metal complexes, while stabilizing the highly polar transition states during C-O bond cleavage[2].

• Setup: In a high-pressure Parr reactor, combine 0.25 mmol of lignin model (e.g., 2-phenoxy acetophenone) and 10 mol% of VO(acac)₂.

• Solvent & Pressurization: Add 15 mL of MeCN/H₂O (1:1 v/v). Seal the reactor, purge three times with O₂, and pressurize to 1.5 MPa O₂[2].

• Catalysis: Heat the reactor to 140 °C with a stirring rate of 1000 rpm for 24 hours.

• Analysis: Cool to room temperature, depressurize carefully, and analyze the crude mixture via ESI-MS and HSQC NMR to quantify monomer yield (phenol/benzoic acid) versus repolymerized heavy fractions[2].

Caption: Self-validating experimental workflow for comparative catalyst screening.

Conclusion & Selection Matrix

For the vast majority of synthetic applications—particularly those requiring high chemoselectivity and functional group tolerance—VO(acac)₂ is the unequivocally superior catalyst . Its stable vanadyl core prevents the radical leakage that plagues V(acac)₃, funneling the reaction cleanly through a concerted peroxovanadium pathway.

When to choose V(acac)₃: V(acac)₃ should be reserved for highly specific niche applications where aggressive, radical-initiated pathways are intentionally desired, or in specific electrochemical redox flow battery systems where the V(III)/V(IV) redox couple is actively cycled.

References

• VO(acac)2: An Efficient Catalyst for the Oxidation of Aldehydes to the Corresponding Acids in the Presence of Aqueous H2O2 (Summary) Organic Chemistry Portal URL:[Link]

• Oxovanadium complexes catalyzed oxidation of lignin and lignin dimers in acetonitrile/water under O2 ResearchGate URL:[Link]

• Process for the preparation of substituted aromatic amino compounds (EP0931053B1)
• USRE43115E1 - Process for the manufacture of fused piperazin-2-one derivatives Google Patents URL
• US20070213534A1 - Process for the Manufacture of fused piperazin-2-one derivatives Google Patents URL

Sources

• 1. VO(acac)2: An Efficient Catalyst for the Oxidation of Aldehydes to the Corresponding Acids in the Presence of Aqueous H2O2 [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. USRE43115E1 - Process for the manufacture of fused piperazin-2-one derivatives - Google Patents [patents.google.com]
• 5. US20070213534A1 - Process for the Manufacture of fused piperazin-2-one derivatives - Google Patents [patents.google.com]
• 6. EP0931053B1 - Process for the preparation of substituted aromatic amino compounds - Google Patents [patents.google.com]

EPR spectroscopy characterization of vanadium(iv)-oxyacetylacetonate

Title: A Comparative Guide to EPR Spectroscopy Characterization of Vanadium(IV)-Oxyacetylacetonate (VO(acac)₂).

Executive Summary

As a Senior Application Scientist, selecting the appropriate spin probe is critical for elucidating local molecular environments, solvent interactions, and macromolecular binding events. Vanadium(IV)-oxyacetylacetonate, or VO(acac)₂, is a quintessential d1 transition metal complex utilized extensively in Electron Paramagnetic Resonance (EPR) spectroscopy. This guide provides an objective, data-backed comparison of VO(acac)₂ against alternative spin probes like Bis(maltolato)oxovanadium(IV) (BMOV) and the organic radical TEMPO. We will dissect the mechanistic causality behind its spectral behavior, establish self-validating experimental protocols, and provide a framework for robust spin Hamiltonian extraction.

Mechanistic Grounding: The Vanadyl Spin System

The diagnostic power of VO(acac)₂ stems from its square pyramidal geometry and the strong axial V=O bond. The unpaired electron resides in the non-bonding dxy​ orbital, minimizing direct overlap with equatorial ligand orbitals and resulting in a highly localized spin density [1].

Because the most abundant isotope of vanadium ( 51 V, 99.75%) possesses a nuclear spin of I=7/2 , the EPR spectrum of VO(acac)₂ exhibits a characteristic 8-line hyperfine splitting pattern ( 2nI+1 ) [2].

Causality in Experimental Design: The g and A (hyperfine) tensors are exquisitely sensitive to the coordination of a sixth ligand at the vacant axial position (trans to the oxo group). When VO(acac)₂ transitions from a non-polar solvent (e.g., toluene) to a coordinating solvent (e.g., methanol or pyridine), the axial coordination alters the ligand field, shifting the Az​ and gz​ components [3]. This makes VO(acac)₂ a superior probe for mapping solvent accessibility and protein binding pockets compared to sterically hindered organic radicals.

Comparative Performance Analysis

When benchmarking VO(acac)₂ against other common spin probes, researchers must weigh environmental sensitivity against spectral complexity.

Probe	Spin System	Primary Application	Environmental Sensitivity	Key Advantage	Limitation
VO(acac)₂	S=1/2,I=7/2	Solvent coordination, catalytic radical reduction [2]	High (Axial ligand binding)	Highly stable neutral complex; distinct anisotropic tensors	Prone to dimerization in frozen non-polar solvents [4]
BMOV	S=1/2,I=7/2	Insulin-mimetic drug development, serum protein binding [5]	High (Equatorial ligand exchange)	Excellent aqueous solubility; biocompatible	Complex speciation (cis/trans isomers) in water[5]
TEMPO	S=1/2,I=1	Membrane fluidity, polymer dynamics	High (Rotational tumbling)	Simple 3-line spectrum; no metal toxicity	Insensitive to direct Lewis acid/base coordination

Experimental Protocols & Self-Validation

To ensure scientific integrity, the EPR characterization of VO(acac)₂ must follow a self-validating workflow.

Step 1: Sample Preparation & Optical Validation

• Preparation: Dissolve 1-5 mM VO(acac)₂ in a 2:8 toluene-benzene mixture (for dimer studies) [4] or methanol (for axial coordination studies). Keep concentrations low to prevent dipolar broadening.

• Self-Validation Check: Monitor the solution optically. VO(acac)₂ should present a blue-green hue. A shift to yellow-green indicates unwanted oxidation to the diamagnetic ( d0 ) V(V) state, which is EPR-silent[3]. Purge the sample with nitrogen to prevent oxidation.

Step 2: Continuous Wave (CW) X-Band EPR

• Acquisition: Load the sample into a 4 mm quartz EPR tube.

• Temperature Control: Cool the sample to 77 K (liquid nitrogen) or 120 K to freeze molecular tumbling. Causality: Room temperature spectra only yield isotropic averages ( giso​ , Aiso​ ), whereas frozen solutions reveal the full anisotropic tensors ( g∣∣​ , g⊥​ , A∣∣​ , A⊥​ ) necessary for structural elucidation [5].

• Dimerization Check: In frozen toluene/benzene, scan for a weak signal at half the magnetic field (~0.16 T). This ΔMs​=2 transition confirms the formation of a VO(acac)₂ dimer with a triplet state, driven by intermolecular exchange interactions[4].

Step 3: High-Frequency and Pulsed EPR (W-band & ENDOR)

• Resolution Enhancement: To resolve overlapping g and A tensor components, utilize W-band (94 GHz) EPR. The higher magnetic field cleanly separates the g -anisotropy from the hyperfine coupling [1].

• Axial Ligand Mapping: Apply the Davies ENDOR (Electron Nuclear Double Resonance) pulse sequence. Mechanistic Insight: ENDOR allows for the precise measurement of the nuclear quadrupole coupling constant ( ∣e2qQ∣ ), which directly correlates to the molecular distortion caused by axially coordinating solvent molecules [1].

Workflow Visualization

Logical workflow for the EPR spectroscopic characterization and validation of VO(acac)₂.

References

• Grant, C. V., et al. "Electronic Structure of the Aqueous Vanadyl Ion Probed by 9 and 94 GHz EPR and Pulsed ENDOR Spectroscopies and Density Functional Theory Calculations." Journal of Physical Chemistry B, 1999. URL: [Link]

• Hanson, G. R., et al. "Characterization of the Potent Insulin Mimetic Agent Bis(maltolato)oxovanadium(IV) (BMOV) in Solution by EPR Spectroscopy." Inorganic Chemistry, 1996. URL: [Link]

• Kawata, S., et al. "Electron Paramagnetic Resonance Study of the Dimer Formation of Bis(acetylacetonato)oxovanadium(IV)." Bulletin of the Chemical Society of Japan, 1990. URL: [Link]

• Howard, J. A., et al. "A kinetic electron spin resonance study of the reaction of some oxy radicals with vanadyl acetylacetonate." Canadian Journal of Chemistry, 1981. URL: [Link]

• Van Doorslaer, S., et al. "Structural Investigation of Vanadyl-Acetylacetonate-Containing Precursors of TiOx−VOx Mixed Oxides on SBA-15." Journal of Physical Chemistry B, 2004. URL: [Link]

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• 4. academic.oup.com [academic.oup.com]
• 5. pubs.acs.org [pubs.acs.org]

Unambiguous Structural Validation of Vanadium(IV)-Oxyacetylacetonate [VO(acac)₂]: A Comparative Guide

As a Senior Application Scientist navigating the intersection of coordination chemistry and drug development, I frequently encounter a recurring analytical bottleneck: the rigorous structural validation of paramagnetic transition metal complexes. Organic vanadyl (VO²⁺) chelates, particularly vanadium(IV)-oxyacetylacetonate[VO(acac)₂] and its derivatives, are heavily researched for their potent anti-diabetic properties. These complexes act as transition-state analog inhibitors for protein tyrosine phosphatase 1B (PTP1B), effectively enhancing insulin signaling pathways[1][2]. In vivo models demonstrate that VO(acac)₂ provides a sustained reduction in glycemic levels due to its high thermodynamic stability and favorable interactions with serum transport proteins like albumin[3][4].

However, validating the exact 3D architecture of VO(acac)₂ presents a unique physical chemistry challenge. Because the V(IV) center possesses a d1 electronic configuration, its inherent paramagnetism induces rapid nuclear spin relaxation. This renders standard high-resolution NMR spectroscopy virtually obsolete for absolute stereochemical assignment. To achieve the atomic-level certainty required for pharmaceutical development, Single-Crystal X-ray Diffraction (SCXRD) is not just an option—it is the non-negotiable gold standard.

Objective Comparison of Analytical Modalities

When characterizing a d1 transition metal complex, relying on a single analytical technique is a recipe for structural ambiguity. The table below objectively compares SCXRD against alternative methods, highlighting why crystallography remains the ultimate arbiter of truth for VO(acac)₂.

Analytical Modality	Primary Output	Limitations for V(IV) Complexes	Verdict for 3D Structure
SCXRD	Absolute atomic coordinates, precise bond lengths/angles, and stereochemistry.	Requires the successful growth of high-quality, defect-free single crystals.	Gold Standard
EPR Spectroscopy	Oxidation state confirmation, electronic environment, and ligand hyperfine coupling.	Cannot provide absolute 3D atomic connectivity or quantify exact bond distances[4].	Complementary
NMR Spectroscopy	Molecular framework and purity in solution.	Severe paramagnetic broadening and shifting obscure 1 H and 13 C signals.	Inadequate
PXRD	Bulk phase purity and crystalline phase identification.	Extremely difficult to solve de novo structures without a pre-existing model.	Secondary Validation
IR Spectroscopy	Functional group identification (e.g., the strong V=O stretch).	Cannot distinguish between complex stereoisomers or exact packing geometries.	Preliminary

Benchmark Crystallographic Data for VO(acac)₂

To validate your synthesized VO(acac)₂, your refined SCXRD model must align with established crystallographic benchmarks. The complex adopts a distorted square pyramidal geometry, where the vanadyl oxygen occupies the apical position, and crystallizes in the triclinic P1ˉ space group[5][6].

Parameter	Benchmark Value	Experimental Significance
Crystal System	Triclinic	Indicates low symmetry, typical for densely packed asymmetric chelates.
Space Group	P1ˉ (No. 2)	Centrosymmetric; the asymmetric unit contains one molecule[6].
a,b,c (Å)	7.52, 8.22, 11.23	Defines the unit cell dimensions; highly sensitive to thermal contraction[5].
α,β,γ (deg)	73.0°, 71.3°, 66.6°	Confirms the triclinic distortion of the crystal lattice[5].
Volume (ų)	~593.7	Used to calculate the theoretical density ( Dx​ ) for bulk phase verification[5].
V=O Bond Length	~1.56 Å	Confirms the strong double-bond character of the apical vanadyl oxygen[5].

Self-Validating Experimental Protocol: SCXRD Workflow

A robust protocol must be a self-validating system. Do not merely follow these steps; understand the thermodynamic and physical causality behind them to ensure reproducible success.

Step 1: Crystal Growth via Solvent Diffusion

• Protocol: Dissolve 50 mg of purified VO(acac)₂ powder in 5 mL of dichloromethane (DCM). Carefully layer 5 mL of n-hexane on top of the solution in a narrow glass tube. Seal and allow to stand undisturbed at 4 °C.

• Causality: The slow diffusion of the anti-solvent (hexane) into the good solvent (DCM) gradually lowers the solubility gradient. This thermodynamic control minimizes the number of nucleation sites, promoting the growth of large, defect-free macroscopic crystals rather than a microcrystalline powder.

Step 2: Crystal Harvesting and Cryocooling

• Protocol: Submerge the harvested crystals in Paratone-N oil. Using a polarized light microscope, select a crystal (0.1–0.3 mm in all dimensions) that exhibits uniform extinction to ensure it is not twinned. Mount it on a MiTeGen microloop and transfer it immediately to a 100 K nitrogen cryostream on the diffractometer.

• Causality: Paratone oil protects the crystal from atmospheric moisture and prevents solvent loss, which can collapse the lattice. Cryocooling to 100 K drastically reduces atomic thermal displacement parameters (atomic vibrations). This minimizes the smearing of electron density and increases the intensity of high-angle diffraction spots, leading to a higher-resolution structure[6].

Step 3: Diffraction Data Collection

• Protocol: Utilize Mo K α radiation ( λ=0.71073 Å) on a diffractometer equipped with a CMOS detector. Collect a full sphere of diffraction data.

• Causality: Mo K α is preferred over Cu K α for transition metals like vanadium to minimize X-ray absorption effects and avoid secondary fluorescence, yielding a superior signal-to-noise ratio.

Step 4: Structure Solution, Refinement, and Validation

• Protocol: Integrate the raw frames and apply a multi-scan absorption correction (e.g., SADABS). Solve the structure using intrinsic phasing (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

• Causality & Self-Validation: Absorption correction is critical to account for the varying path lengths of X-rays through the non-spherical crystal. The refinement process is inherently self-validating: a final R1​ value of < 0.05 and a featureless residual electron density map confirm the structural model's accuracy. Finally, generating a CIF and running it through the CheckCIF algorithm ensures no fundamental crystallographic errors exist prior to publication.

SCXRD Validation Workflow

Figure 1: Step-by-step SCXRD validation workflow for paramagnetic VO(acac)₂ crystals.

References

• Title: Vanadium Compounds with Antidiabetic Potential Source: NIH / PMC URL
• Title: The Structural Basis of Action of Vanadyl (VO²⁺)
• Title: Supporting Information: Crystallographic data and Rietveld refinement of vanadyl acetylacetonate (VO(acac)₂)
• Title: Antidiabetic, Chemical, and Physical Properties of Organic Vanadates as Presumed Transition-State Inhibitors for Phosphatases Source: ACS Publications URL
• Title: A comprehensive review of anti-diabetic activity of vanadium-based complexes via PTP-1B inhibition mechanism Source: ResearchGate URL
• Title: Temperature Dependence of Spin–Phonon Coupling in [VO(acac)

Sources

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

comparative study of VO(acac)2 and BMOV in antidiabetic compound research

The transition from inorganic vanadium salts to organic vanadium complexes marked a paradigm shift in the development of insulin-mimetic therapeutics. By chelating the vanadyl core (VIVO²⁺) with organic ligands, researchers significantly enhanced gastrointestinal absorption, cellular uptake, and overall pharmacodynamics.

This guide provides an authoritative, data-driven comparison of two benchmark organic vanadium complexes: VO(acac)2 (Vanadyl acetylacetonate) and BMOV (Bis(maltolato)oxovanadium(IV)). Designed for drug development professionals and application scientists, this analysis dissects their mechanistic causality, pharmacokinetic profiles, and the self-validating experimental workflows required to evaluate their antidiabetic efficacy.

Mechanistic Causality: How Organic Vanadium Mimics Insulin

Both VO(acac)2 and BMOV exert their primary antidiabetic effects by acting as transition-state analogs of phosphate. Their core mechanism revolves around the competitive inhibition of Protein Tyrosine Phosphatase 1B (PTP1B) [1]. PTP1B acts as a negative regulator of the insulin signaling pathway by dephosphorylating the insulin receptor (IR) and Insulin Receptor Substrate-1 (IRS-1).

By inhibiting PTP1B, vanadium complexes prolong the phosphorylated (active) state of the insulin receptor. This sustained activation cascades through the PI3K/Akt (Protein Kinase B) pathway, ultimately triggering the translocation of GLUT4 to the plasma membrane to facilitate glucose uptake[2][3].

Interestingly, the organic ligands do more than just improve solubility. For BMOV, computational and crystallographic studies reveal that it undergoes a critical trans-to-cis isomerization in aqueous environments. This bioactive cis-aquo-BMOV isomer is sterically favored to bind the cytosolic active site of PTP1B, where it eventually deposits uncomplexed vanadium (VO₄) to lock the enzyme[4][5]. Meanwhile, VO(acac)2 utilizes its neutral charge to penetrate erythrocyte membranes via passive diffusion, allowing it to interact extensively with serum albumin and hemoglobin, which act as circulatory reservoirs[1][6].

Diagram 1: Mechanism of Action: Vanadium-mediated PTP1B inhibition and insulin pathway activation.

Pharmacokinetic & Physicochemical Comparison

While both compounds share a +4 oxidation state at their core, their distinct ligands—acetylacetone for VO(acac)2 and maltol for BMOV—dictate their biodistribution and toxicity profiles.

BMOV was specifically engineered to maximize gastrointestinal absorption, requiring a significantly lower dose than inorganic salts (like VOSO4) to achieve euglycemia[7]. VO(acac)2, on the other hand, demonstrates a highly potent, rapid onset of action and can sustain glycemic reduction for up to 5 days post-administration due to its high stability in the bloodstream[1].

However, the defining differentiator lies in tissue accumulation. VO(acac)2 has a higher propensity to accumulate in the liver, raising concerns about hepatotoxicity during chronic administration. BMOV preferentially accumulates in the bone, bypassing severe hepatic overload, which makes it a safer candidate for long-term therapeutic development[8].

Quantitative Data Comparison

Parameter	VO(acac)2	BMOV
Full Chemical Name	Vanadyl acetylacetonate[3]	Bis(maltolato)oxovanadium(IV)[7]
Ligand Type	Acetylacetone (acac)	Maltol
Oxidation State	+4 (VIVO)	+4 (VIVO)
Primary Target Enzymes	PTP1B, Gluconeogenic enzymes	PTP1B, PEPCK, G-6-Pase[9]
Tissue Accumulation Rank	Bone > Kidney ≈ Liver (High hepatic load)[8]	Bone > Kidney > Liver (Low hepatic load)[8]
Glycemic Fall Rate	Faster, larger initial drop[2]	Gradual, highly stable euglycemia[7]
Bioactive Conformation	Neutral complex diffusion[6]	trans-to-cis isomerization[4]

Experimental Methodologies: Self-Validating Protocols

To objectively evaluate and compare the efficacy of these compounds, researchers must employ self-validating experimental systems. The following protocols outline the gold-standard workflows for assessing antidiabetic vanadium complexes, ensuring causality is established between administration, molecular targeting, and phenotypic outcome.

Protocol A: In Vivo Efficacy via STZ-Induced Diabetic Model

Causality Check: Streptozotocin (STZ) selectively destroys pancreatic beta cells. Using this model ensures that any observed glucose-lowering effect is due to the exogenous insulin-mimetic action of the vanadium compound, rather than endogenous insulin secretion.

• Model Induction: Inject male Wistar rats with a single dose of STZ (e.g., 60 mg/kg i.p.) dissolved in citrate buffer. Confirm hyperglycemia (fasting blood glucose > 15 mmol/L) after 72 hours.

• Compound Formulation & Dosing: Prepare VO(acac)2 and BMOV in drinking water or via oral gavage (e.g., 0.1 to 0.45 mmol/kg/day). Note: BMOV's enhanced solubility allows for direct drinking water administration, whereas VO(acac)2 may require specific solvent vehicles depending on the required concentration[2][7].

• Euglycemic Monitoring: Monitor fasting blood glucose daily. Perform a euglycemic-hyperinsulinemic clamp at week 4 to quantify whole-body insulin sensitivity.

• Tissue Harvesting & Molecular Validation: Sacrifice subjects and rapidly excise liver and kidney tissues. Perform RT-qPCR to quantify mRNA levels of Phosphoenolpyruvate carboxykinase (PEPCK) and glucose-6-phosphatase (G-6-Pase). Validation: BMOV effectively normalizes the overexpression of these gluconeogenic enzymes in diabetic models[9].

Protocol B: In Vitro PTP1B Inhibition Kinetics

Causality Check: To prove that the in vivo efficacy is driven by phosphatase inhibition, an isolated enzymatic assay must be performed to calculate the IC50 and determine the inhibition modality (competitive vs. allosteric).

• Enzyme Preparation: Incubate recombinant human PTP1B with varying concentrations of VO(acac)2 or BMOV (0.1 µM to 100 µM) in a buffered solution (pH 7.4) for 15 minutes at 37°C.

• Substrate Addition: Introduce p-nitrophenyl phosphate (pNPP) as the substrate.

• Spectrophotometric Quantification: Measure the absorbance of the product (p-nitrophenol) at 405 nm over 10 minutes.

• Kinetic Analysis: Generate Lineweaver-Burk plots. Validation: Both compounds should display reversible, competitive inhibition kinetics, confirming that the vanadyl core competes with phosphate at the active site[5].

Diagram 2: Experimental Workflow for validating in vivo antidiabetic efficacy of vanadium complexes.

Conclusion: Selecting the Right Compound

The choice between VO(acac)2 and BMOV depends entirely on the research objective.

• VO(acac)2 is unparalleled for short-term studies requiring a rapid, potent, and sustained suppression of gluconeogenesis. Its ability to interact strongly with serum albumin extends its half-life, making it an excellent tool for acute mechanistic studies[1][2].

• BMOV remains the benchmark for translational and chronic drug development. Its maltol ligand facilitates a unique structural isomerization that perfectly targets PTP1B while mitigating hepatic accumulation. Its superior safety profile and proven ability to restore PEPCK and G-6-Pase expression make it the preferred candidate for long-term therapeutic modeling[4][8][9].

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A Comparative Guide to the Mass Spectrometry Fragmentation of Vanadium(IV)-Oxyacetylacetonate

For researchers, scientists, and professionals in drug development, the precise characterization of organometallic compounds is paramount. Vanadium(IV)-oxyacetylacetonate, or vanadyl acetylacetonate (VO(acac)₂), is a compound of significant interest due to its catalytic properties and potential therapeutic applications.[1][2] Mass spectrometry stands as a cornerstone technique for the structural elucidation of such complexes. This guide provides an in-depth, comparative analysis of the fragmentation patterns of VO(acac)₂ under both hard (Electron Ionization) and soft (Electrospray Ionization) ionization techniques, offering insights into the gas-phase behavior of this important molecule and its counterparts.

Introduction to Vanadyl Acetylacetonate and its Mass Spectrometric Interrogation

Vanadyl acetylacetonate is a blue-green, square pyramidal coordination complex where a vanadyl group (VO²⁺) is chelated by two acetylacetonate (acac) ligands.[3] Its stability and solubility in organic solvents make it amenable to mass spectrometric analysis, a tool that provides invaluable information about its molecular weight, stoichiometry, and structural integrity. The choice of ionization technique profoundly influences the observed fragmentation, revealing different facets of the molecule's chemical nature.

Electron Ionization (EI): A Hard Ionization Approach

Electron Ionization (EI) is a high-energy technique that often leads to extensive fragmentation, providing a detailed fingerprint of a molecule's structure. For metal acetylacetonates, the stability of the resulting molecular ion and its subsequent fragmentation are heavily influenced by the electronegativity of the central metal atom.

The Stability of the Molecular Ion

In a foundational 1967 study, metal acetylacetonates were categorized into three groups based on their mass spectrometric behavior. VO(acac)₂ falls into "Group A," characterized by the presence of an abundant molecular ion peak. This is attributed to the relatively low electronegativity of the vanadium atom, which helps to stabilize the positive charge on the complex.

Key Fragmentation Pathways of VO(acac)₂ under EI

The electron ionization mass spectrum of vanadyl bis(acetylacetonate) is characterized by a series of distinct fragmentation steps. The molecular ion ([VO(acac)₂]⁺˙) is readily observed, and its subsequent fragmentation provides a roadmap to the compound's structure.

Table 1: Prominent Ions in the Electron Ionization Mass Spectrum of VO(acac)₂

m/z	Proposed Fragment	Relative Abundance (%)
265	[VO(C₅H₇O₂)₂]⁺˙ (Molecular Ion)	~40
166	[VO(C₅H₇O₂)]⁺	100 (Base Peak)
124	[VO(C₃H₃O)]⁺	~25
99	[C₅H₇O₂]⁺ (Acetylacetonyl cation)	~15
84	[C₅H₄O]⁺˙	~30
67	[VO]⁺	~10
43	[CH₃CO]⁺	~60

Data is interpreted from the NIST WebBook database.

The primary fragmentation pathway involves the loss of one acetylacetonate ligand, leading to the formation of the base peak at m/z 166, the [VO(acac)]⁺ ion. This indicates the high stability of this mono-ligated vanadyl species in the gas phase. Further fragmentation of the [VO(acac)]⁺ ion can occur through the loss of various neutral fragments from the remaining acetylacetonate ligand.

Experimental Protocol: Acquiring an EI Mass Spectrum of VO(acac)₂

A standard procedure for obtaining an EI mass spectrum of VO(acac)₂ is as follows:

• Sample Preparation: Dissolve a small amount of VO(acac)₂ in a suitable volatile solvent, such as methanol or dichloromethane.

• Inlet System: Introduce the sample into the mass spectrometer via a direct insertion probe (DIP).

• Ionization: Utilize a standard electron energy of 70 eV.

• Mass Analysis: Scan a mass range of m/z 40-300.

• Data Acquisition: Record the mass spectrum, ensuring sufficient signal-to-noise ratio for the molecular ion and key fragment peaks.

Electrospray Ionization (ESI): A Softer Touch

Electrospray Ionization (ESI) is a soft ionization technique that is particularly useful for analyzing coordination complexes, often preserving the intact molecule as a pseudomolecular ion. When coupled with tandem mass spectrometry (MS/MS) through collision-induced dissociation (CID), it allows for controlled fragmentation and detailed structural analysis.

Expected Fragmentation of VO(acac)₂ in ESI-MS/MS

While a dedicated ESI-MS/MS study solely on VO(acac)₂ is not extensively reported in the reviewed literature, the behavior of similar metal β-diketonate complexes provides a strong predictive framework. The primary fragmentation event is anticipated to be the loss of a neutral acetylacetonate ligand.

dot

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Safety & Regulatory Compliance

Vanadium(IV)-oxyacetylacetonate proper disposal procedures

Standard Operating Procedure: Safe Handling and Disposal of Vanadium(IV)-oxyacetylacetonate

As a Senior Application Scientist, I frequently encounter transitional metal complexes that require stringent lifecycle management. Vanadium(IV)-oxyacetylacetonate (VO(acac)₂), a widely used catalyst and precursor in materials science and drug development, presents specific toxicological and environmental challenges. Because it contains a heavy metal (vanadium), improper disposal can lead to severe environmental contamination and regulatory violations[1].

This guide provides a self-validating, step-by-step operational plan for the safe handling, spill recovery, and disposal of VO(acac)₂ waste. By understanding the causality behind these procedures, laboratories can ensure both scientific integrity and absolute regulatory compliance.

Hazard Profile & Quantitative Data

Before executing any disposal protocol, it is critical to understand the physicochemical and toxicological properties of the substance. VO(acac)₂ is an irritant and presents acute oral toxicity. Furthermore, it is highly toxic to aquatic life, which strictly dictates our disposal methodologies[2][3].

Table 1: Physicochemical and Toxicological Profile of VO(acac)₂

Property / Hazard	Value / Classification	Operational Implication
CAS Number	3153-26-2	Use for exact EHS waste logging[1].
Molecular Weight	265.16 g/mol	Relevant for stoichiometric waste calculations[1].
Acute Toxicity (Oral)	LD50 (Rat): 55 - 970 mg/kg	High risk if ingested; mandates strict PPE and hygiene[3].
GHS Classification	Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2	Requires nitrile gloves, safety goggles, and lab coat[4].
Combustion Byproducts	Carbon oxides, Vanadium oxides (V₂O₅)	Requires incineration with a scrubber system[1][5].
Environmental Hazard	Toxic to aquatic life	Zero drain disposal. Must prevent sewer entry[3].

Causality in Disposal: The "Why" Behind the Protocol

In laboratory safety, understanding why a rule exists is the strongest safeguard against non-compliance. Every step in our protocol is a self-validating system designed to mitigate a specific chemical reality:

• The Prohibition of Water Flushing: VO(acac)₂ must never be flushed down the drain or washed away during a spill[1]. Vanadium compounds are highly toxic to aquatic ecosystems. Introducing them into the municipal water system violates US EPA guidelines (40 CFR Part 261) and can result in severe institutional penalties[1].

• The Necessity of Scrubber-Equipped Incineration: When VO(acac)₂ is burned, it does not simply decompose into harmless gases. It generates hazardous vanadium oxide fumes (such as V₂O₅), which are highly toxic if inhaled[5]. Therefore, disposal must be routed to a chemical incinerator equipped with an afterburner and a particulate scrubber system to capture these heavy metal oxides before atmospheric release[1].

• Avoidance of Air Hoses and Sweeping: Generating dust is the primary exposure route for solid VO(acac)₂[4]. Using compressed air or aggressive dry sweeping aerosolizes the particles, leading to inhalation risks. We mandate the use of explosion-proof HEPA vacuums or wet-wiping (with appropriate solvents) for decontamination[2].

Operational Workflow

Workflow for the segregation, collection, and EPA-compliant disposal of VO(acac)₂ waste.

Step-by-Step Methodologies

Protocol A: Routine Laboratory Disposal of VO(acac)₂

This protocol applies to unused reagents, expired batches, and contaminated consumables (e.g., weigh boats, filter papers).

• PPE Verification: Don standard laboratory PPE: nitrile gloves, safety glasses with side shields, and a fully buttoned lab coat[1][4]. If handling dry powder outside a localized exhaust ventilation system (fume hood), a NIOSH-approved N95 or P100 particulate respirator is mandatory[1][2].

• Waste Segregation:

  • Solid Waste: Transfer all solid residues and contaminated consumables into a heavy-duty, sealable polyethylene or glass container[2]. Do not mix with incompatible materials such as strong oxidizers[3].

  • Liquid Waste: If the VO(acac)₂ is dissolved in an organic solvent (e.g., dichloromethane, ethanol), transfer the solution to a designated solvent waste carboy. Ensure the solvent waste stream does not contain reactive metals or strong acids[6].

• Primary Containment: Seal the container tightly immediately after transfer to prevent atmospheric moisture degradation and accidental dust generation[4].

• Hazard Labeling: Affix a standardized hazardous waste label. Clearly write "Vanadium(IV)-oxyacetylacetonate / Heavy Metal Waste" and select the GHS hazard checkboxes for "Toxic" and "Irritant"[4].

• EHS Transfer: Store the sealed container in a secondary containment tray within your lab's designated Satellite Accumulation Area (SAA). Submit a waste pickup request to your Environmental Health and Safety (EHS) department. EHS will route the material to a licensed facility for chemical incineration[1].

Protocol B: Accidental Spill Containment and Recovery

In the event of a spill, immediate and calculated action is required to prevent environmental release and inhalation exposure.

• Isolate and Ventilate: Evacuate non-essential personnel from the immediate area. Ensure the room's ventilation system is active, but eliminate all ignition sources (no sparks or flames)[1].

• Containment (The "No Water" Rule): Absolutely do not use water to wash the spill[1]. Water runoff will carry the toxic vanadium complex into the municipal sewer system, causing severe environmental damage[1][3]. Dike the area if necessary to prevent entry into drains[1].

• Dry Recovery:

  • Preferred Method: Use an explosion-proof HEPA vacuum designed for hazardous particulates to safely collect the powder without aerosolizing it[2].

  • Alternative Method: If a HEPA vacuum is unavailable, use clean, non-sparking tools to gently sweep the powder. Absorb any residual material with an inert absorbent (e.g., dry sand or earth)[1]. Never use compressed air hoses for cleaning[2].

• Surface Decontamination: Once the bulk powder is recovered, wipe the affected surface with a disposable, chemically-resistant cloth slightly dampened with a compatible solvent (e.g., isopropanol) to capture microscopic dust.

• Waste Consolidation: Place all recovered material, absorbent sand, and contaminated cloths into a dedicated, labeled hazardous waste container for EHS pickup[2].

References

• American Elements. "Safety Data Sheet: (4N) 99.99% Vanadyl Acetylacetonate." Accessed April 5, 2026.[Link]

• 3M. "Safety Data Sheet: Vanadyl Acetylacetonate." Accessed April 5, 2026. [Link]

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Personal protective equipment for handling Vanadium(IV)-oxyacetylacetonate

This guide provides essential safety and operational protocols for researchers, scientists, and drug development professionals working with Vanadium(IV)-oxyacetylacetonate. The information herein is designed to establish a self-validating system of safety, ensuring that every step, from preparation to disposal, is grounded in authoritative standards and field-proven best practices. Our objective is to build deep trust by providing value beyond the product itself, making this your preferred source for laboratory safety intelligence.

Critical Hazard Assessment & Toxicology

Vanadium(IV)-oxyacetylacetonate, also known as vanadyl acetylacetonate, is a bluish-green crystalline powder that requires careful handling due to its potential health risks.[1] Understanding the causality behind these hazards is the first step toward mitigating them. The compound is air and moisture sensitive, which can affect its stability and requires specific storage conditions.[2][3][4]

Exposure via inhalation, ingestion, or skin contact can lead to adverse health effects.[5] Vanadium compounds are known to cause irritation to the skin, eyes, and respiratory system.[2][3][6][7][8] Acute symptoms of overexposure can include coughing, wheezing, bronchitis, and a characteristic greenish discoloration of the tongue.[5][9]

While this specific compound is not classified as a carcinogen, the International Agency for Research on Cancer (IARC) has classified vanadium pentoxide, a related compound, as "possibly carcinogenic to humans" (Group 2B), primarily based on evidence of lung cancer in animal studies.[10][11][12] Long-term exposure to vanadium compounds has been linked to a range of systemic effects, including impacts on the respiratory, cardiovascular, and nervous systems.[13]

Table 1: GHS Hazard Summary for Vanadium(IV)-oxyacetylacetonate

Hazard Class	Hazard Statement	Precautionary Statement Codes
Acute toxicity, Oral (Category 4)	H302: Harmful if swallowed.[3][6][8]	P264, P270, P301+P312+P330
Skin irritation (Category 2)	H315: Causes skin irritation.[3][6][8]	P280, P302+P352, P332+P313, P362
Eye irritation (Category 2A)	H319: Causes serious eye irritation.[3][6][8]	P280, P305+P351+P338, P337+P313
Specific target organ toxicity (Category 3)	H335: May cause respiratory irritation.[3][6][8]	P261, P271, P304+P340, P312

Exposure Control & Personal Protective Equipment (PPE)

A multi-layered approach, beginning with engineering controls and supplemented by rigorous PPE protocols, is essential for safely handling this compound.

Engineering Controls: The First Line of Defense

Your primary method for exposure control should always be robust engineering solutions.

• Fume Hood: All handling of solid Vanadium(IV)-oxyacetylacetonate that may generate dust, including weighing and transferring, must be performed inside a certified chemical fume hood.[2][8] This captures airborne particles at the source, preventing inhalation.

• Ventilation: Ensure the laboratory is well-ventilated to keep airborne concentrations low.[1]

• Safety Stations: An eyewash fountain and safety shower must be readily accessible and tested regularly.[1][14]

Personal Protective Equipment (PPE): Your Essential Barrier

PPE is not a substitute for engineering controls but is a critical final barrier to exposure. Selection must be based on the specific tasks being performed.

• Eye and Face Protection:

  • Minimum Requirement: ANSI Z87.1-compliant chemical safety glasses with side shields are mandatory at all times in the laboratory.[2][15]

  • Enhanced Protection: For tasks with a higher risk of splashing or dust generation (e.g., transferring large quantities, cleaning spills), wear chemical splash goggles.[15][16] A face shield worn over safety goggles is required when there is a significant risk of splashing.[15][17]

• Skin and Body Protection:

  • Gloves: Chemical-resistant gloves are required. Nitrile gloves provide good protection for incidental contact.[14][16] Always inspect gloves for tears or holes before use and practice proper removal techniques to avoid contaminating your skin.[1]

  • Lab Coat: A flame-resistant lab coat should be worn and fully buttoned to protect skin and personal clothing.[15][16]

  • Apparel: Full-length pants and closed-toe shoes are mandatory.[15][18] Shorts, skirts, and sandals are not permitted.

• Respiratory Protection:

  • Standard Operations: When working within a certified fume hood, additional respiratory protection is typically not required.

  • High-Risk Scenarios: In the event of a large spill outside of a fume hood or if engineering controls are insufficient, a NIOSH-approved respirator with N100, R100, or P100 particulate filters is necessary.[5] Use of a respirator requires enrollment in a formal respiratory protection program, including medical evaluation and fit testing, as mandated by OSHA.[2][19]

Step-by-Step Operational Protocols

Adherence to a strict, logical workflow is crucial for minimizing risk.

Caption: Workflow for Safe Handling of Vanadium(IV)-oxyacetylacetonate.

Weighing and Transferring the Solid Compound

• Verify Controls: Confirm the chemical fume hood is operational.

• Don PPE: Wear safety goggles, a lab coat, and nitrile gloves.

• Containment: Perform all weighing and transfers on a disposable work surface (e.g., weigh paper or a plastic-backed absorbent pad) within the fume hood to contain any minor spills.

• Minimize Dust: Handle the container gently. Avoid scooping or pouring in a manner that creates airborne dust. Use a spatula to carefully transfer the powder.

• Seal Immediately: Tightly close the container immediately after use to protect the compound from air and prevent accidental spills.[7]

Storage

• Container: Store in the original, tightly sealed container.[2][7]

• Environment: Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[1][7]

• Atmosphere: Due to its air sensitivity, storage under an inert atmosphere (e.g., nitrogen or argon) is recommended to maintain product quality.[3]

Emergency Procedures

Immediate and correct action during an emergency can significantly reduce harm.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][7][20]

• Skin Contact: Remove contaminated clothing and wash the affected skin area promptly with plenty of soap and water. If irritation persists, seek medical attention.[2][7]

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[6][7]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[6][7]

• Spill Cleanup:

  • Evacuate non-essential personnel from the area.

  • Wearing full PPE (including respiratory protection if necessary), cover the spill with an absorbent material.

  • Carefully sweep or vacuum the material into a labeled, sealed container for hazardous waste disposal.[7][20] Avoid actions that create dust.[8]

  • Do not allow the spilled material to enter drains.[1][2]

Waste Disposal

Vanadium(IV)-oxyacetylacetonate and any materials contaminated with it (e.g., gloves, weigh paper, absorbent pads) must be treated as hazardous waste.

• Segregation: Collect all waste in a clearly labeled, sealed container separate from other waste streams.

• Disposal: Arrange for disposal through a licensed professional waste disposal service, following all applicable local, state, and federal regulations.[1][8] Do not attempt to dispose of this chemical down the drain or in regular trash.

Occupational Exposure Limits (OELs)

While no specific OEL exists for Vanadium(IV)-oxyacetylacetonate, the limits established for other vanadium compounds provide a crucial benchmark for ensuring worker safety.

Table 2: Occupational Exposure Limits for Vanadium Compounds

Organization	Limit	Value	Notes
NIOSH	REL (Ceiling)	0.05 mg/m³ (as V)	15-minute ceiling limit. Applies to all vanadium compounds except the metal and carbide forms.[5]
ACGIH	TLV (TWA)	0.05 mg/m³	8-hour Time-Weighted Average for inhalable particulate matter.[21]
OSHA	PEL (Ceiling)	0.5 mg/m³	Ceiling limit for respirable dust of V₂O₅.[5][21]

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (2012). Toxicological Profile for Vanadium. U.S. Department of Health and Human Services. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2012). Public Health Statement for Vanadium. U.S. Department of Health and Human Services. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2012). ToxFAQs™ for Vanadium. U.S. Department of Health and Human Services. [Link]

• Barceloux, D. G. (1999). Vanadium. Journal of Toxicology: Clinical Toxicology, 37(2), 265-278. [Link]

• Centers for Disease Control and Prevention (CDC). (2012). Vanadium | ToxFAQs™. ATSDR. [Link]

• Forte, G., et al. (2023). Vanadium Toxicity and Mitochondrial Dysfunction. International Journal of Molecular Sciences, 24(18), 14316. [Link]

• Occupational Safety and Health Administration (OSHA). VANADIUM, RESPIRABLE DUST & FUME (as V₂O₅). U.S. Department of Labor. [Link]

• The National Institute for Occupational Safety and Health (NIOSH). (2014). NIOSH Pocket Guide to Chemical Hazards: Vanadium dust. Centers for Disease Control and Prevention. [Link]

• AFG Bioscience LLC. Safety Data Sheet: Vanadium(IV) oxide acetylacetonate. [Link]

• Materion. Safety Data Sheet: Vanadium (V) Oxide. [Link]

• Kandasamy, R., & Williams, D. L. (2007). Vanadium pentoxide inhalation. Reviews on environmental health, 22(3), 225–233. [Link]

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• College of Charleston, Department of Chemistry & Biochemistry. Chemical Safety: Personal Protective Equipment. [Link]

• SAMS Solutions. (2024). Protective Gear for Chemical Handling Must-Have Equipment. [Link]

• Hazmat School. (2022). 5 Types of PPE for Hazardous Chemicals. [Link]

• University of California, San Diego. Chemical Safety: Personal Protective Equipment. [Link]

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